Anti-CCL2 (Carlumab)-SPDB-DM4

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of Anti-CCL2 (Carlumab)-SPDB-DM4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core mechanism of action of the antibody-drug conjugate (ADC), Anti-CCL2 (Carlumab)-SPDB-DM4. This document details the individual components of the ADC, the underlying biological rationale for its design, and the molecular processes involved in its targeted cytotoxic effect.

Executive Summary

The Anti-CCL2 (Carlumab)-SPDB-DM4 is an antibody-drug conjugate engineered to selectively deliver a potent cytotoxic payload to the tumor microenvironment. This ADC leverages the specificity of the human monoclonal antibody Carlumab to target the chemokine C-C motif ligand 2 (CCL2), a key signaling protein implicated in tumor progression and immune evasion.[][2] Upon binding to CCL2, the ADC is internalized by target cells where the cytotoxic agent, DM4, is released via the cleavage of a disulfide linker, SPDB. The released DM4 then exerts its anti-tumor effect by inhibiting tubulin polymerization, leading to cell cycle arrest and apoptosis.[3][4] This targeted delivery strategy aims to enhance the therapeutic index of the cytotoxic payload by maximizing its concentration at the tumor site while minimizing systemic exposure and associated toxicities.

Components of the Antibody-Drug Conjugate

The Anti-CCL2 (Carlumab)-SPDB-DM4 ADC is a complex molecule comprised of three key components:

• The Antibody: Carlumab (CNTO 888) is a human IgG1 monoclonal antibody that specifically binds to and neutralizes human CCL2, also known as monocyte chemoattractant protein-1 (MCP-1).[5][6][7]

• The Linker: The SPDB (N-Succinimidyl 4-(2-pyridyldithio)butyrate) linker is a cleavable linker that connects the antibody to the cytotoxic payload.[8] Its disulfide bond is designed to be stable in the bloodstream but susceptible to cleavage in the reducing environment of the cell's cytoplasm.[8][9]

• The Payload: DM4 is a potent maytansinoid derivative that acts as a microtubule-depolymerizing agent.[3] By inhibiting tubulin polymerization, DM4 disrupts the formation of the mitotic spindle, leading to cell cycle arrest and subsequent apoptosis.[3][10]

Core Mechanism of Action

The mechanism of action of Anti-CCL2 (Carlumab)-SPDB-DM4 can be described as a multi-step process that begins with the systemic administration of the ADC and culminates in the targeted killing of tumor-associated cells.

Targeting CCL2 in the Tumor Microenvironment

CCL2 is a chemokine that plays a critical role in the recruitment of monocytes and macrophages to the tumor microenvironment.[][2][11] These tumor-associated macrophages (TAMs) contribute to tumor progression by promoting angiogenesis, suppressing anti-tumor immune responses, and facilitating metastasis.[][2][11] By targeting CCL2, Carlumab aims to disrupt this pro-tumoral axis.[][2]

Binding, Internalization, and Payload Release

Following intravenous administration, the Carlumab component of the ADC binds to CCL2 in the tumor microenvironment. While CCL2 is a secreted protein, the ADC-CCL2 complex can be internalized by cells expressing CCL2 receptors, such as CCR2 and CCR4, which are found on various cell types within the tumor microenvironment, including monocytes and some tumor cells.[][4][12]

Upon internalization, the ADC is trafficked through the endosomal-lysosomal pathway. The intracellular environment, particularly the cytoplasm, has a higher concentration of reducing agents like glutathione (B108866) compared to the bloodstream.[10] This reducing environment facilitates the cleavage of the disulfide bond within the SPDB linker, releasing the active DM4 payload into the cytoplasm.[8]

Induction of Apoptosis by DM4

Once released, the DM4 payload binds to tubulin, inhibiting its polymerization into microtubules.[3] This disruption of the microtubule network has profound effects on the cell, leading to a halt in the G2/M phase of the cell cycle and the initiation of the apoptotic cascade, ultimately resulting in cell death.[3][10]

Signaling Pathways and Experimental Workflows

The CCL2-CCR2 Signaling Pathway

The biological rationale for targeting CCL2 stems from its role in the CCL2-CCR2 signaling axis, which is a key driver of tumor progression.

Caption: The CCL2-CCR2 signaling cascade.

Mechanism of Action Workflow for Anti-CCL2 (Carlumab)-SPDB-DM4

The following diagram illustrates the sequential steps of the ADC's mechanism of action.

Caption: Workflow of Anti-CCL2-SPDB-DM4 action.

Quantitative Data

While specific preclinical data for the Anti-CCL2 (Carlumab)-SPDB-DM4 ADC is not extensively available in the public domain, the following table summarizes key quantitative parameters for its components, derived from available literature.

Parameter	Analyte/System	Value	Reference
Binding Affinity (KD)	Carlumab to CCL2	2.4 nM	[12]
EC50	Carlumab binding to immobilized MCP-1/CCL2	9.459 ng/mL	[13]
Payload Potency (IC50)	DM4	30-60 pM (in sensitive cell lines)	[10]

Note: IC50 values for the full ADC construct are cell-line dependent and not publicly available. The Drug-to-Antibody Ratio (DAR) is a critical manufacturing parameter that is also not publicly available for this specific construct.

Experimental Protocols

The following sections outline representative methodologies for the preclinical evaluation of an ADC like Anti-CCL2 (Carlumab)-SPDB-DM4.

Determination of In Vitro Cytotoxicity (IC50)

The half-maximal inhibitory concentration (IC50) is a measure of the potency of an ADC in inhibiting cell growth. A common method for this is the MTT assay.[14][15]

Objective: To determine the concentration of the ADC required to inhibit the growth of a CCL2-receptor-positive cell line by 50%.

Methodology:

• Cell Seeding: Target cells (e.g., a human monocyte cell line) are seeded in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allowed to adhere overnight.[14][16]

• ADC Treatment: A serial dilution of the Anti-CCL2 (Carlumab)-SPDB-DM4 ADC is prepared in culture medium. The existing medium is removed from the cells and replaced with the medium containing the various ADC concentrations. Control wells receive medium without the ADC.[14][16]

• Incubation: The plate is incubated for a period that allows for the cytotoxic effect to manifest, typically 72-96 hours for tubulin inhibitors like DM4.[14]

• MTT Assay: After incubation, a solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well. Viable cells with active mitochondria will reduce the yellow MTT to a purple formazan (B1609692) product.[14][15]

• Data Analysis: The formazan product is solubilized, and the absorbance is read on a plate reader. The absorbance values are proportional to the number of viable cells. The IC50 is calculated by plotting the percentage of cell viability against the logarithm of the ADC concentration and fitting the data to a sigmoidal dose-response curve.[14][15]

Determination of Drug-to-Antibody Ratio (DAR)

The DAR is the average number of drug molecules conjugated to a single antibody and is a critical quality attribute of an ADC.[3][17]

Objective: To quantify the average number of DM4 molecules attached to each Carlumab antibody.

Methodology (Hydrophobic Interaction Chromatography - HIC):

• Sample Preparation: The ADC sample is prepared in a suitable buffer.

• Chromatography: The sample is injected into an HIC column. The separation is based on the hydrophobicity of the ADC species. The conjugation of the hydrophobic DM4 payload increases the overall hydrophobicity of the antibody.[3]

• Elution: A reverse salt gradient is used to elute the different ADC species. The unconjugated antibody will elute first, followed by species with increasing numbers of conjugated DM4 molecules (DAR 2, 4, 6, etc.).[3]

• Data Analysis: The peak area for each species is integrated. The average DAR is calculated as the weighted average of the different drug-loaded species.[][18]

In Vivo Efficacy Assessment

In vivo studies are crucial for evaluating the anti-tumor activity of an ADC in a biological system.[6]

Objective: To determine the ability of the ADC to inhibit tumor growth in a relevant animal model.

Methodology (Xenograft Tumor Model):

• Model Establishment: Immunodeficient mice are subcutaneously inoculated with human tumor cells that are known to establish a tumor microenvironment with significant macrophage infiltration (and thus high CCL2 levels).[19]

• Tumor Growth and Randomization: Tumors are allowed to grow to a palpable size. The mice are then randomized into treatment and control groups.[19]

• Treatment Administration: The Anti-CCL2 (Carlumab)-SPDB-DM4 ADC is administered to the treatment group, typically via intravenous injection. The control groups may receive a vehicle control, the unconjugated Carlumab antibody, or a non-targeting ADC.[19]

• Monitoring: Tumor volume and body weight are measured regularly (e.g., twice weekly).[19]

• Data Analysis: The primary endpoint is typically tumor growth inhibition (TGI), calculated as the percentage difference in the mean tumor volume between the treated and control groups. Other endpoints can include tumor regression and survival.[20]

Conclusion

The Anti-CCL2 (Carlumab)-SPDB-DM4 antibody-drug conjugate represents a targeted therapeutic strategy designed to exploit the role of CCL2 in the tumor microenvironment. By combining the specificity of an anti-CCL2 antibody with the potent cytotoxicity of a maytansinoid payload, this ADC has the potential to deliver a powerful anti-tumor agent directly to the site of disease, thereby enhancing efficacy and minimizing off-target toxicity. The successful development of such an agent relies on a thorough understanding of its mechanism of action and the rigorous application of the quantitative and experimental methodologies outlined in this guide.

References

• 2. assaygenie.com [assaygenie.com]
• 3. pharmiweb.com [pharmiweb.com]
• 4. Anti-CCL2 (Carlumab)-SPDB-DM4 ADC - Creative Biolabs [creative-biolabs.com]
• 5. selleckchem.com [selleckchem.com]
• 6. ADC In Vivo Efficacy Evaluation Services - Creative Biolabs [creative-biolabs.com]
• 7. Carlumab - Wikipedia [en.wikipedia.org]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Effects of antibody, drug and linker on the preclinical and clinical toxicities of antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Considerations for the design of antibody drug conjugates (ADCs) for clinical development: lessons learned - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Determination of ADC Cytotoxicity - Creative Biolabs [creative-biolabs.com]
• 12. Utilizing pharmacokinetics/pharmacodynamics modeling to simultaneously examine free CCL2, total CCL2 and carlumab (CNTO 888) concentration time data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. medchemexpress.com [medchemexpress.com]
• 14. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. hpst.cz [hpst.cz]
• 18. rapidnovor.com [rapidnovor.com]
• 19. Effectiveness of Antibody-Drug Conjugate (ADC): Results of In Vitro and In Vivo Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]

Carlumab's Precision Targeting: An In-depth Analysis of its Specificity and Affinity for CCL2

For Immediate Distribution

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive technical overview of the binding characteristics of Carlumab (CNTO 888), a human monoclonal antibody developed to target the C-C motif chemokine ligand 2 (CCL2). We delve into the specifics of its high affinity and specificity, presenting key quantitative data, detailed experimental methodologies, and visual representations of its mechanism of action and the scientific principles behind its evaluation.

Executive Summary

Carlumab is a fully human IgG1κ monoclonal antibody designed to neutralize the biological activity of CCL2, a key chemokine implicated in various inflammatory diseases and the tumor microenvironment.[1] The therapeutic rationale for Carlumab is based on its ability to bind to CCL2 with high affinity and specificity, thereby preventing its interaction with its primary receptor, CCR2, and inhibiting downstream signaling pathways that promote monocyte and macrophage recruitment.[1] This guide will dissect the binding kinetics and specificity profile of Carlumab, offering a granular view of the experimental evidence that defines its interaction with CCL2.

Carlumab's Affinity for CCL2: A Tale of Two Environments

The binding affinity of Carlumab for CCL2 has been determined using a variety of in vitro and in vivo methodologies, revealing a notable difference in the measured dissociation constant (K_D) depending on the experimental context.

High-Affinity Binding in In Vitro Assays

Initial characterization of Carlumab, derived from antibody phage display, demonstrated exceptionally high affinity for human CCL2.

Table 1: In Vitro Affinity of Carlumab for Human CCL2

Parameter	Value	Method	Source
Dissociation Constant (K_D)	22 pM	Antibody Phage Display	Obmolova G, et al. (via ResearchGate)[2]
Dissociation Constant (K_D)	15 pM	Not specified	ResearchGate[2]

These picomolar dissociation constants indicate a very strong and stable interaction between Carlumab and CCL2 in a controlled, purified environment. This high affinity is a critical attribute for a neutralizing antibody, as it allows for effective sequestration of the target ligand at low concentrations.

Apparent Affinity in a Physiological Context

In contrast to the high affinity observed in vitro, pharmacokinetic/pharmacodynamic (PK/PD) modeling of data from a Phase 1 clinical trial in patients with solid tumors revealed a lower, yet still potent, binding affinity.

Table 2: In Vivo Apparent Affinity of Carlumab for Human CCL2

Parameter	Value	Method	Source
Mean Dissociation Constant (K_D)	2.4 nM	PK/PD Modeling	Fetterly GJ, et al.[3]

This nearly 100-fold difference in measured affinity highlights the complexities of antibody-ligand interactions within the human body. The in vivo K_D is influenced by a multitude of factors not present in simplified in vitro systems, such as the presence of other interacting molecules, tissue distribution, and clearance mechanisms. This discrepancy is a crucial consideration for translational studies and dose selection for clinical applications.

Specificity of Carlumab for CCL2

Carlumab was designed to be highly specific for human CCL2, minimizing off-target effects.

High Specificity Profile

Studies have confirmed that Carlumab's interaction is highly specific, as it does not show cross-reactivity with other human or mouse CC chemokines, despite significant sequence homology among these proteins.[2] This high degree of specificity is critical for a therapeutic antibody, as it reduces the likelihood of unintended biological effects.

Table 3: Specificity Profile of Carlumab

Chemokine Family	Cross-Reactivity	Source
Other Human CC Chemokines	Not Observed	ResearchGate[2]
Mouse CC Chemokines	Not Observed	ResearchGate[2]

Mechanism of Action: Neutralizing the CCL2/CCR2 Axis

Carlumab exerts its therapeutic effect by directly binding to CCL2 and sterically hindering its interaction with its cognate receptor, CCR2. This blockade disrupts the downstream signaling cascade that mediates the chemotaxis of monocytes and other immune cells.

The CCL2-CCR2 Signaling Pathway

The binding of CCL2 to CCR2, a G-protein coupled receptor, activates multiple downstream signaling pathways, including the PI3K/Akt, MAPK, and JAK/STAT pathways.[4][5] These pathways play a crucial role in cell survival, proliferation, and migration.

Caption: Carlumab neutralizes CCL2, preventing CCR2 signaling.

By sequestering CCL2, Carlumab effectively inhibits these downstream events, leading to a reduction in the recruitment of inflammatory cells to sites of disease.

Experimental Protocols for Affinity and Specificity Determination

A multi-faceted approach employing several biophysical techniques has been used to characterize the binding of Carlumab to CCL2.

Surface Plasmon Resonance (SPR)

SPR is a label-free technique used to measure real-time biomolecular interactions.

Experimental Workflow for SPR Analysis of Carlumab-CCL2 Interaction

Caption: Workflow for SPR-based analysis of Carlumab-CCL2 binding.

Detailed Protocol:

• Instrument: Biacore 3000 optical biosensor.

• Sensor Chip: CM5.

• Immobilization: Anti-human IgG Fc antibody is immobilized on the sensor chip surface using standard amine coupling chemistry.

• Capture: Carlumab is captured on the anti-human IgG Fc surface.

• Analyte: Purified human CCL2 is injected at various concentrations over the captured Carlumab surface to monitor the association phase.

• Dissociation: Running buffer (e.g., PBS with 0.005% P20 and 3 mM EDTA) is flowed over the chip to monitor the dissociation of the Carlumab-CCL2 complex.

• Data Analysis: The resulting sensorgrams are fitted to a 1:1 Langmuir binding model to determine the association rate constant (k_on), dissociation rate constant (k_off), and the equilibrium dissociation constant (K_D).

Kinetic Exclusion Assay (KinExA)

KinExA is a solution-based method that measures the concentration of free antibody in equilibrated antigen-antibody mixtures.

Logical Framework for KinExA

Caption: Logical flow of the Kinetic Exclusion Assay (KinExA).

Detailed Protocol:

• Sample Preparation: A series of samples are prepared by titrating varying concentrations of CCL2 into a fixed, low concentration of Carlumab. The mixtures are incubated to reach equilibrium.

• Measurement: Each equilibrated sample is passed over a solid phase (e.g., beads) coated with CCL2. The free Carlumab in the solution binds to the immobilized CCL2.

• Detection: The amount of captured Carlumab is quantified using a fluorescently labeled secondary antibody that recognizes the Fc region of Carlumab.

• Data Analysis: The signal from the secondary antibody is inversely proportional to the amount of Carlumab-CCL2 complex formed in the initial solution. A binding curve is generated by plotting the signal against the concentration of CCL2, and the K_D is determined by fitting the data to a 1:1 binding model.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat changes that occur upon the binding of an antibody to its antigen, providing a complete thermodynamic profile of the interaction.

Detailed Protocol:

• Sample Preparation: Purified Carlumab is placed in the sample cell of the calorimeter, and purified CCL2 is loaded into the titration syringe. Both are in an identical, well-defined buffer.

• Titration: Small aliquots of CCL2 are injected into the Carlumab solution at regular intervals.

• Heat Measurement: The heat released or absorbed during each injection is measured.

• Data Analysis: The integrated heat data is plotted against the molar ratio of CCL2 to Carlumab. This binding isotherm is then fitted to a suitable binding model to determine the K_D, stoichiometry (n), and the enthalpy (ΔH) and entropy (ΔS) of binding.

Conclusion

Carlumab is a high-affinity, highly specific monoclonal antibody targeting human CCL2. In vitro studies have demonstrated its picomolar binding affinity, a key characteristic for potent neutralization of the target chemokine. While in vivo studies show a lower apparent affinity, it remains in the nanomolar range, sufficient for biological activity. The specificity of Carlumab for CCL2 minimizes the potential for off-target effects. The detailed experimental protocols and data presented in this guide provide a robust foundation for researchers and drug development professionals working on CCL2-targeted therapies. Understanding the nuances of Carlumab's binding characteristics is paramount for the continued exploration of its therapeutic potential in a range of diseases.

References

• 1. assaygenie.com [assaygenie.com]
• 2. researchgate.net [researchgate.net]
• 3. Utilizing pharmacokinetics/pharmacodynamics modeling to simultaneously examine free CCL2, total CCL2 and carlumab (CNTO 888) concentration time data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Role of the CCL2‐CCR2 signalling axis in cancer: Mechanisms and therapeutic targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | The role and therapeutic targeting of the CCL2/CCR2 signaling axis in inflammatory and fibrotic diseases [frontiersin.org]

The Chemistry and In-Circulation Stability of SPDB Linkers: A Technical Guide for Drug Development Professionals

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core chemistry, stability, and application of the N-Succinimidyl 4-(2-pyridyldithio)butyrate (SPDB) linker, a critical component in the development of advanced Antibody-Drug Conjugates (ADCs). As a cleavable linker, SPDB is engineered to provide a stable linkage between a monoclonal antibody and a potent cytotoxic payload during systemic circulation, while enabling selective release of the drug within the reductive environment of tumor cells. This guide provides a comprehensive overview of its mechanism, quantitative stability data, detailed experimental protocols, and the signaling pathways of commonly associated payloads.

SPDB Linker Chemistry and Mechanism of Action

The SPDB linker is a bifunctional molecule designed with distinct reactive groups to facilitate the conjugation of an antibody to a payload.[] It contains an N-hydroxysuccinimide (NHS) ester, which reacts with primary amines, such as the lysine (B10760008) residues on the surface of a monoclonal antibody, to form a stable amide bond. The other end of the linker features a pyridyldithio group, which can react with a thiol-containing payload to form a disulfide bond.[]

The key to the SPDB linker's functionality lies in the disulfide bond's susceptibility to cleavage in a reducing environment.[] The intracellular environment of tumor cells has a significantly higher concentration of reducing agents, such as glutathione (B108866) (GSH), compared to the bloodstream.[2] This differential allows the SPDB-linked ADC to remain stable in circulation, minimizing premature drug release and off-target toxicity. Upon internalization into a target cancer cell, the disulfide bond is readily cleaved, releasing the active cytotoxic payload to exert its therapeutic effect.[]

A notable example of an ADC utilizing this technology is huC242-SPDB-DM4, where the huC242 antibody is linked to the maytansinoid payload DM4 via the SPDB linker.[]

Quantitative Data on SPDB Linker Stability in Circulation

The stability of the linker is a critical parameter in ADC design, directly impacting the therapeutic index. The SPDB linker has been designed to offer enhanced stability in plasma compared to less hindered disulfide linkers. The steric hindrance around the disulfide bond plays a crucial role in preventing premature cleavage in the bloodstream.[3]

Linker Type	ADC Example	Stability Metric	Value	Species	Reference
SPDB	huC242-SPDB-DM4	Terminal Half-Life	8.7 days	Human	[4]
SPDB	huMov19-sulfo-SPDB-DM4	DAR after 28 days in plasma	No significant degradation	Human	[3]
Unhindered Disulfide	n501-MMAE	Half-Life	1.68 ± 0.11 h	Mouse	[5]
Hindered Disulfide (albumin-binding)	n501-αHSA-MMAE	Half-Life	16.99 ± 1.86 h	Mouse	[5]

Experimental Protocols

Synthesis of SPDB-DM4 Payload-Linker Conjugate

This protocol describes the synthesis of the SPDB-DM4 conjugate, a common payload for ADCs.

Materials:

• DM4 (maytansinoid payload)

• N-Succinimidyl 4-(2-pyridyldithio)butyrate (SPDB)

• Organic solvents (e.g., Dichloromethane (DCM), Dimethylformamide (DMF))

• Purification reagents and equipment (e.g., silica (B1680970) gel for chromatography)

Procedure:

• Dissolve DM4 in a suitable organic solvent.

• Add SPDB to the DM4 solution. The reaction is typically carried out at room temperature with stirring.

• Monitor the reaction progress using an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Upon completion, quench the reaction.

• Purify the SPDB-DM4 conjugate using column chromatography to remove unreacted starting materials and byproducts.

• Characterize the purified product using techniques like Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) to confirm its identity and purity.

Conjugation of SPDB-DM4 to a Monoclonal Antibody

This protocol outlines the general steps for conjugating the SPDB-DM4 to a monoclonal antibody.

Materials:

• Monoclonal antibody (e.g., huC242) in a suitable buffer (e.g., PBS, pH 7.4)

• SPDB-DM4 dissolved in an organic co-solvent (e.g., DMSO)

• Reducing agent (e.g., TCEP) for antibodies with interchain disulfides to be targeted

• Quenching reagent (e.g., N-acetylcysteine)

• Purification system (e.g., size-exclusion chromatography)

Procedure:

• Antibody Preparation: If targeting cysteine residues from reduced interchain disulfides, treat the antibody with a reducing agent like TCEP. For conjugation to lysine residues, this step is omitted.

• Conjugation Reaction: Add the SPDB-DM4 solution to the antibody solution. The reaction is typically performed at a controlled temperature (e.g., 4°C or room temperature) for a specific duration. The molar ratio of SPDB-DM4 to the antibody is crucial for controlling the drug-to-antibody ratio (DAR).

• Quenching: Stop the reaction by adding a quenching reagent to consume any unreacted SPDB-DM4.

• Purification: Purify the resulting ADC from unconjugated payload-linker, antibody, and other reaction components using a suitable chromatography method, such as size-exclusion chromatography.

• Characterization: Characterize the purified ADC to determine the average DAR, aggregation levels, and purity using techniques like UV-Vis spectroscopy, HPLC (hydrophobic interaction, size exclusion), and mass spectrometry.

In Vitro Plasma Stability Assay

This protocol describes a method to assess the stability of an SPDB-linked ADC in plasma.

Materials:

• Purified ADC

• Human, mouse, or rat plasma

• Incubator at 37°C

• LC-MS system for analysis

Procedure:

• Incubate the ADC in the plasma of the desired species at 37°C.

• At various time points (e.g., 0, 24, 48, 72, 96, 168 hours), take aliquots of the plasma-ADC mixture.

• Immediately process the aliquots to stop any further degradation, for example, by freezing at -80°C.

• Analyze the samples using an LC-MS-based method to determine the average DAR over time. A decrease in DAR indicates the release of the payload from the antibody.

• The stability can be reported as the percentage of ADC with the initial DAR remaining at each time point or as the calculated half-life of the conjugate in plasma.

Visualization of Signaling Pathways and Experimental Workflows

Signaling Pathway of a Maytansinoid Payload (e.g., DM4)

Maytansinoids, such as DM4, are potent microtubule inhibitors. Upon release from the SPDB linker within the cancer cell, DM4 binds to tubulin, disrupting microtubule dynamics. This leads to cell cycle arrest in the G2/M phase and subsequent induction of apoptosis.

Caption: Signaling pathway of a maytansinoid payload (DM4).

Signaling Pathway of a PBD Dimer Payload

Pyrrolobenzodiazepine (PBD) dimers are DNA-crosslinking agents. Once released, they bind to the minor groove of DNA and form interstrand crosslinks, leading to the activation of the DNA damage response (DDR) pathway, cell cycle arrest, and ultimately apoptosis.[6][7]

Caption: Signaling pathway of a PBD dimer payload.

Experimental Workflow for Preclinical ADC Evaluation

The preclinical development of an ADC is a multi-step process that involves rigorous in vitro and in vivo testing to ensure safety and efficacy before advancing to clinical trials.[8][9]

Caption: Preclinical development workflow for ADCs.

Conclusion

The SPDB linker represents a significant advancement in ADC technology, offering a balance of in-circulation stability and targeted intracellular drug release. Its reduction-sensitive disulfide bond is a key feature that enables the selective delivery of potent cytotoxic agents to the tumor microenvironment, thereby enhancing the therapeutic window. A thorough understanding of its chemistry, stability profile, and the mechanisms of action of its associated payloads, as outlined in this guide, is essential for the successful design and development of next-generation antibody-drug conjugates. The provided experimental protocols and workflows offer a foundational framework for researchers and scientists to evaluate and optimize their ADC candidates.

References

• 2. Antibody–Drug Conjugates—A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. EP3311846A1 - Methods for formulating antibody drug conjugate compositions - Google Patents [patents.google.com]
• 4. Integrated multiple analytes and semi-mechanistic population pharmacokinetic model of tusamitamab ravtansine, a DM4 anti-CEACAM5 antibody-drug conjugate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Half‐life extension of single‐domain antibody–drug conjugates by albumin binding moiety enhances antitumor efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. adcreview.com [adcreview.com]
• 8. Antibody-Drug Conjugate (ADC) Preclinical PK/PD Study Strategies and Practices - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 9. m.youtube.com [m.youtube.com]

The Core Mechanism of DM4: A Technical Guide to a Potent Microtubule Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the payload mechanism of DM4 (Ravtansine), a potent maytansinoid derivative utilized as a cytotoxic agent in antibody-drug conjugates (ADCs). We will delve into its molecular interaction with tubulin, the downstream cellular consequences, and the experimental methodologies used to characterize its activity.

Introduction: Maytansinoids as ADC Payloads

Maytansinoids are a class of ansa macrolides originally isolated from the shrub Maytenus ovatus.[][2] They are highly cytotoxic compounds that function by targeting microtubules, critical components of the cytoskeleton essential for cell division and intracellular transport.[][] Due to their high potency, with half-maximal inhibitory concentrations (IC50s) often in the sub-nanomolar range, they are ideal candidates for ADC payloads.[][2] DM4, a thiol-containing derivative of maytansine, was specifically synthesized for covalent attachment to monoclonal antibodies, enabling targeted delivery to cancer cells and minimizing systemic toxicity.[][4][5]

As part of an ADC, DM4 is linked to a tumor-specific antibody. This conjugate circulates in the bloodstream until it binds to a target antigen on the surface of a cancer cell.[6][7] The ADC-antigen complex is then internalized, typically through receptor-mediated endocytosis.[7][8] Within the cell's lysosomal compartment, the linker connecting DM4 to the antibody is cleaved, releasing the active cytotoxic payload into the cytoplasm to exert its effect.[6][7][8]

Molecular Mechanism of Action: Disruption of Microtubule Dynamics

The primary anticancer activity of DM4 stems from its ability to disrupt microtubule function.[][9] Once released into the cytoplasm, DM4 binds to tubulin, the protein heterodimer that polymerizes to form microtubules.[5][10]

Key aspects of the DM4-tubulin interaction include:

• Binding Site: DM4 binds to β-tubulin at a site distinct from the vinca (B1221190) domain, potentially the rhizoxin (B1680598) binding site.[][10][11] This interaction is potent, with metabolites of maytansinoid conjugates showing high-affinity binding to microtubule ends.[12][13]

• Inhibition of Polymerization: DM4 inhibits the assembly of tubulin dimers into microtubules.[4][14][]

• Suppression of Microtubule Dynamics: At sub-nanomolar concentrations, maytansinoids potently suppress the dynamic instability of microtubules.[9][12][13][16] Dynamic instability—the process of microtubules switching between phases of growth (polymerization) and shortening (depolymerization)—is crucial for the proper formation and function of the mitotic spindle during cell division.[12] DM4 and its metabolites significantly reduce both the growth and shortening rates and suppress the catastrophe frequency (the switch from growth to shortening).[12][16]

This profound disruption of microtubule dynamics has critical downstream consequences for the cancer cell. The inability to form a functional mitotic spindle prevents proper chromosome segregation, leading to cell cycle arrest in the G2/M phase.[8][10] Prolonged mitotic arrest ultimately triggers programmed cell death, or apoptosis, primarily through the mitochondria-dependent (intrinsic) pathway.[8][10]

Caption: General mechanism of action for a DM4-antibody-drug conjugate (ADC).[8]

The ultimate result of mitotic arrest is the activation of the intrinsic apoptotic pathway. This pathway is governed by the B-cell lymphoma 2 (Bcl-2) family of proteins, which regulate the permeability of the mitochondrial outer membrane. Microtubule disruption leads to the activation of pro-apoptotic Bcl-2 proteins (e.g., Bax, Bak), which cause the release of cytochrome c from the mitochondria. Cytosolic cytochrome c then binds to Apaf-1, forming the apoptosome, which activates caspase-9, the initiator caspase in this pathway. Caspase-9, in turn, activates executioner caspases like caspase-3, which dismantle the cell, leading to its death.

Caption: The intrinsic (mitochondria-dependent) apoptotic signaling pathway.[10]

Quantitative Analysis of DM4 Activity

The potency of DM4 and its metabolites has been quantified through various in vitro assays. The data below summarizes key findings from the literature.

Table 1: In Vitro Inhibition of Microtubule Assembly

Compound	IC50 (µmol/L)	System	Reference
Maytansine	1.0 ± 0.02	Microtubule Protein	[17]
S-methyl-DM1	4.0 ± 0.1	Microtubule Protein	[17]

| S-methyl-DM4 | 1.7 ± 0.4 | Microtubule Protein |[17] |

Table 2: Binding Affinities to Tubulin and Microtubules

Compound	Parameter	Value (µmol/L)	System	Reference
Maytansine	KD	0.86 ± 0.2	Tubulin	[12][13]
S-methyl-DM1	KD	0.93 ± 0.2	Tubulin	[12][13]

| S-methyl-DM1 | KD | 0.1 ± 0.05 | High-affinity sites on Microtubules |[12][13] |

Table 3: Effects on Microtubule Dynamic Instability at 100 nmol/L

Compound	Parameter	% Suppression	System	Reference
Maytansine	Overall Dynamicity	45%	Purified Microtubules	[12][13]
S-methyl-DM1	Overall Dynamicity	84%	Purified Microtubules	[12][13]

| S-methyl-DM4 | Overall Dynamicity | 73% | Purified Microtubules |[12][13] |

Table 4: In Vitro Cytotoxicity of DM4 and DM4-ADCs

Compound/ADC	Cell Line	IC50	Reference
DM4	SK-BR-3	0.3 - 0.4 nmol/L	[18]
5T4-targeted ADC	Multiple GI Cancer Lines	In the nanomolar range	[8]

| Maytansinoids (general) | Various Tumor Cells | Sub-nanomolar levels |[][2] |

Key Experimental Protocols

Characterizing the activity of DM4 involves a suite of biochemical and cell-based assays. Detailed below are representative protocols for fundamental experiments.

Tubulin Polymerization Assay

This assay measures the ability of a compound to inhibit the in vitro assembly of purified tubulin into microtubules.

Methodology: [12]

• Preparation: Reconstitute purified microtubule protein (e.g., 3 mg/mL) in a suitable polymerization buffer (e.g., PEM buffer) with 1 mmol/L GTP.

• Incubation: Add a range of concentrations of DM4 (or its metabolites) or a vehicle control (DMSO) to the microtubule protein solution. Incubate the mixture at 30°C for 45-60 minutes to allow for microtubule polymerization.

• Sedimentation: Separate the polymerized microtubules (pellet) from the unpolymerized tubulin dimers (supernatant) by ultracentrifugation (e.g., 35,000 x g for 1 hour at 30°C).

• Quantification: Discard the supernatant. Depolymerize the microtubule pellets by resuspending them in cold buffer and incubating at 0°C overnight.

• Analysis: Determine the protein concentration of the depolymerized samples (e.g., using a Bradford assay). Plot the protein concentration against the inhibitor concentration to determine the IC50 value for polymerization inhibition.

In Vitro Cytotoxicity (MTT) Assay

This colorimetric assay assesses the ability of a DM4-ADC to reduce the viability of cancer cells. It measures the metabolic activity of cells, which correlates with the number of viable cells.

Methodology: [8][19][20]

• Cell Seeding: Plate a chosen cancer cell line (e.g., 1 x 10^4 cells/well) into a 96-well plate and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the DM4-ADC and relevant controls (e.g., unconjugated antibody, vehicle) in cell culture medium. Replace the existing medium in the wells with the medium containing the diluted compounds.

• Incubation: Incubate the plate for a defined period (e.g., 72 hours) at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: Add MTT solution (e.g., 20 µL of 5 mg/mL stock) to each well and incubate for an additional 4 hours at 37°C. Viable cells with active metabolism will convert the yellow MTT into a purple formazan (B1609692) precipitate.

• Solubilization: Add a solubilization solution (e.g., 100 µL of 10% SDS in 0.01 M HCl) to each well and incubate overnight at 37°C to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well using a microplate reader at a wavelength of 570 nm.

• Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the drug concentration to determine the IC50 value using a sigmoidal dose-response curve fit.

Caption: Experimental workflow for an in vitro cytotoxicity MTT assay.[8]

Immunofluorescence Microscopy for Microtubule Visualization

This technique allows for the direct visualization of the effects of DM4 on the microtubule network within cells.

Methodology: [21][22]

• Cell Culture: Seed cells onto sterile glass coverslips in a multi-well plate and allow them to adhere.

• Drug Treatment: Treat the cells with the desired concentration of DM4 or a vehicle control for a specified time (e.g., 24 hours).

• Fixation: Gently wash the cells with PBS, then fix them with a suitable fixative (e.g., 4% paraformaldehyde in PBS for 15 minutes at room temperature) to preserve cellular structures.

• Permeabilization: Wash the cells with PBS, then permeabilize them with a detergent-containing buffer (e.g., 0.1% Triton X-100 in PBS for 10 minutes) to allow antibodies to enter the cell.

• Blocking: Incubate the cells in a blocking buffer (e.g., 1% BSA in PBS) for 1 hour to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the cells with a primary antibody specific for a tubulin subunit (e.g., mouse anti-α-tubulin) diluted in blocking buffer, typically overnight at 4°C.

• Secondary Antibody Incubation: Wash the cells, then incubate them with a fluorescently labeled secondary antibody (e.g., Alexa Fluor 488-conjugated goat anti-mouse IgG) for 1 hour at room temperature, protected from light.

• Counterstaining & Mounting: Wash the cells and counterstain the nuclei with a DNA dye like DAPI. Mount the coverslips onto microscope slides using an antifade mounting medium.

• Imaging: Visualize the cells using a fluorescence or confocal microscope. The microtubule network will be visible (e.g., in green), and the nuclei will be visible (e.g., in blue). Compare the microtubule structure in treated cells to control cells to observe disruption, depolymerization, and effects on mitotic spindles.

Conclusion

DM4 is a highly potent cytotoxic payload that leverages a well-defined mechanism of action: the suppression of microtubule dynamics. By binding to tubulin and preventing the proper formation and function of the mitotic spindle, DM4 induces a lethal G2/M phase arrest in proliferating cancer cells, culminating in apoptosis. Its sub-nanomolar potency makes it an effective warhead for ADCs, enabling targeted cell killing while limiting off-target toxicity. The experimental protocols outlined in this guide provide a robust framework for researchers to further investigate and characterize the activity of DM4 and next-generation maytansinoid-based ADCs in the development of novel cancer therapeutics.

References

• 2. Maytansinoids as Payloads of ADCs: DM1, DM4 | Biopharma PEG [biochempeg.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. DM4:Activity and Preparation_Chemicalbook [chemicalbook.com]
• 6. books.rsc.org [books.rsc.org]
• 7. Use of Payload Binding Selectivity Enhancers to Improve Therapeutic Index of Maytansinoid-Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. adcreview.com [adcreview.com]
• 10. researchgate.net [researchgate.net]
• 11. A new tubulin-binding site and pharmacophore for microtubule-destabilizing anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Maytansine and Cellular Metabolites of Antibody-Maytansinoid Conjugates Strongly Suppress Microtubule Dynamics by Binding to Microtubules - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Maytansine and cellular metabolites of antibody-maytansinoid conjugates strongly suppress microtubule dynamics by binding to microtubules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. file.medchemexpress.com [file.medchemexpress.com]
• 16. Maytansinoid-Antibody Conjugates Induce Mitotic Arrest by Suppressing Microtubule Dynamic Instability - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. benchchem.com [benchchem.com]
• 20. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 21. benchchem.com [benchchem.com]
• 22. benchchem.com [benchchem.com]

The Role of Anti-CCL2 Antibody-Drug Conjugates in Modulating Monocyte and Macrophage Recruitment: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The C-C motif chemokine ligand 2 (CCL2), a key chemokine, is instrumental in orchestrating the infiltration of monocytes into the tumor microenvironment (TME), where they subsequently differentiate into tumor-associated macrophages (TAMs). This process is strongly linked with tumor progression, metastasis, and resistance to therapy. Consequently, the CCL2-CCR2 signaling axis has emerged as a compelling target for novel cancer therapeutics. While neutralizing antibodies targeting CCL2 have demonstrated promise in preclinical and early clinical settings by impeding this recruitment, the development of anti-CCL2 antibody-drug conjugates (ADCs) represents a novel, yet largely unexplored, therapeutic strategy.

This technical guide provides a comprehensive overview of the scientific rationale, potential mechanisms of action, and experimental frameworks for the development and evaluation of anti-CCL2 ADCs. It is important to note that as of the publication of this guide, publicly available preclinical and clinical data specifically detailing the effects of anti-CCL2 ADCs on monocyte and macrophage recruitment are limited. Therefore, this document synthesizes the extensive research on anti-CCL2 antibodies with the established principles of ADC technology to provide a forward-looking perspective for researchers in this field. We will delve into the foundational CCL2-CCR2 signaling pathway, summarize the quantitative effects of CCL2 blockade by monoclonal antibodies, propose a mechanism for anti-CCL2 ADC action, and provide detailed exemplary experimental protocols for their creation and evaluation.

The CCL2-CCR2 Signaling Axis in Cancer

The CCL2 chemokine, also known as monocyte chemoattrapant protein-1 (MCP-1), is a potent chemoattractant for monocytes, memory T cells, and natural killer cells.[1] In the context of cancer, CCL2 is secreted by tumor cells and various stromal cells within the TME, including fibroblasts and endothelial cells.[2] This secretion creates a chemotactic gradient that recruits CCR2-expressing monocytes from the bloodstream to the tumor site.[3][4]

Upon arrival in the TME, these monocytes differentiate into TAMs, which are key orchestrators of an immunosuppressive and pro-tumorigenic environment.[2][3] The CCL2-CCR2 axis not only drives this recruitment but also promotes the polarization of TAMs towards an M2-like phenotype, which is associated with tumor growth, angiogenesis, and metastasis.[2][4] Furthermore, CCL2 signaling can directly impact cancer cells, promoting their proliferation, survival, and invasion.[2][5]

Anti-CCL2 Monoclonal Antibodies: Effects on Monocyte and Macrophage Recruitment

Numerous preclinical studies have investigated the therapeutic potential of neutralizing anti-CCL2 monoclonal antibodies. These studies have consistently demonstrated that blocking the CCL2-CCR2 axis can significantly reduce the recruitment of monocytes and TAMs to the tumor, leading to anti-tumor effects.

Quantitative Data from Preclinical Studies

The following table summarizes key findings from preclinical studies using anti-CCL2 antibodies, focusing on their impact on monocyte and macrophage populations and tumor growth.

Cancer Model	Therapeutic Agent	Key Findings	Quantitative Data	Reference
Murine Colon Carcinoma (CT26)	Anti-CCL2 mAb + 5-FU	Enhanced sensitivity to chemotherapy	~61% reduction in monocyte recruitment in the combination group.	[2][6]
Neuroblastoma (minimal residual disease mouse model)	Anti-CCL2 mAb (Carlumab) + Etoposide (B1684455)	Significantly increased survival	Combination therapy significantly decreased tumor burden compared to control and anti-CCL2 alone.	[7]
Breast Cancer	Neutralizing anti-CCL2 antibodies	Inhibition of metastasis	Markedly reduced the number of TAMs found in lung metastases.	[7]
Diffuse Large B-cell Lymphoma (DLBCL)	Anti-CCL2 neutralizing antibody	Promoted an anti-tumor immune microenvironment	Increased tumor-infiltrating CD4+ and CD8+ T cells; decreased FOXP3+ Tregs.	[4]

Proposed Mechanism of Action for Anti-CCL2 ADCs

An anti-CCL2 ADC would represent a shift in therapeutic strategy from merely blocking CCL2 signaling to actively depleting CCL2-producing cells within the TME. The proposed mechanism of action is as follows:

• Target Binding: The monoclonal antibody component of the ADC binds to secreted CCL2 in the TME.

• Complex Formation and Internalization: The ADC-CCL2 complex is then recognized and internalized by cells that express receptors for the Fc portion of the antibody, primarily macrophages and other myeloid cells. Alternatively, and more directly, the ADC could bind to membrane-bound or extracellular matrix-associated CCL2 on tumor and stromal cells, leading to internalization.

• Lysosomal Trafficking and Payload Release: Once internalized, the ADC is trafficked to the lysosome, where the linker is cleaved, releasing the potent cytotoxic payload.

• Cell Death and Bystander Effect: The released payload induces apoptosis in the CCL2-producing cell. If a cleavable linker and membrane-permeable payload are used, the cytotoxic agent can diffuse into neighboring cells, killing them in a "bystander effect." This could be particularly effective in the heterogeneous TME.[8]

This targeted cytotoxicity could lead to a more profound and sustained reduction in CCL2 levels and a broader impact on the TME compared to neutralizing antibodies alone.

Exemplary Experimental Protocols

Given the absence of specific published protocols for anti-CCL2 ADCs, the following sections provide detailed, representative methodologies for the creation and evaluation of such a therapeutic, based on established ADC development practices.

Construction of an Anti-CCL2 ADC (e.g., Carlumab-SMCC-DM1)

This protocol describes the conjugation of a cytotoxic payload (DM1) to an anti-CCL2 antibody (e.g., Carlumab) via a non-cleavable linker (SMCC).

Materials:

• Anti-CCL2 monoclonal antibody (e.g., Carlumab) in a suitable buffer (e.g., PBS, pH 7.4).

• SMCC-DM1 payload-linker conjugate.[9]

• Reducing agent (e.g., TCEP).

• Quenching agent (e.g., N-acetylcysteine).

• Purification system (e.g., size-exclusion chromatography).

Procedure:

• Antibody Reduction: Partially reduce the interchain disulfide bonds of the antibody by incubating with a molar excess of TCEP at 37°C for 2 hours.

• Conjugation: Add the SMCC-DM1 dissolved in an organic solvent (e.g., DMA) to the reduced antibody solution and incubate at room temperature for 4 hours.

• Quenching: Stop the reaction by adding a molar excess of N-acetylcysteine.

• Purification: Purify the ADC from unconjugated payload and antibody using size-exclusion chromatography.

• Characterization: Characterize the final ADC product for drug-to-antibody ratio (DAR), purity, and aggregation using techniques such as hydrophobic interaction chromatography (HIC), UV-Vis spectroscopy, and size-exclusion chromatography.

In Vitro Evaluation of Anti-CCL2 ADC Efficacy

Cell Lines:

• High CCL2-secreting tumor cell line (e.g., determined by ELISA of culture supernatants).

• Low/non-CCL2-secreting tumor cell line (as a negative control).

• Monocyte cell line (e.g., THP-1) for migration assays.

Assays:

• Cell Viability Assay (e.g., MTS or CellTiter-Glo):

  • Plate tumor cells and treat with increasing concentrations of the anti-CCL2 ADC, naked anti-CCL2 antibody, and a non-targeting control ADC.

  • Incubate for 72-96 hours.

  • Measure cell viability to determine the IC50 of the ADC.

• Monocyte Migration Assay (Transwell Assay):

  • Culture high CCL2-secreting tumor cells in the lower chamber of a transwell plate for 24 hours.

  • Treat the tumor cells with the anti-CCL2 ADC or controls.

  • Add monocytes to the upper chamber and incubate for 4-6 hours.

  • Quantify the number of migrated monocytes in the lower chamber by cell counting or flow cytometry.

• Immunofluorescence Microscopy for Internalization:

  • Label the anti-CCL2 ADC with a fluorescent dye (e.g., Alexa Fluor 488).

  • Incubate CCL2-producing cells with the fluorescently labeled ADC.

  • Fix, permeabilize, and stain for lysosomal markers (e.g., LAMP1).

  • Visualize internalization and co-localization with lysosomes using confocal microscopy.

In Vivo Preclinical Evaluation

Animal Model:

• Syngeneic or xenograft tumor model using a high CCL2-secreting cancer cell line in immunocompromised or humanized mice.

Experimental Workflow:

Procedure:

• Tumor Implantation: Inject tumor cells subcutaneously or orthotopically into mice.

• Tumor Growth Monitoring: Monitor tumor growth using calipers.

• Treatment: Once tumors reach a specified volume, randomize mice into treatment groups (e.g., vehicle, naked antibody, non-targeting ADC, anti-CCL2 ADC at various doses). Administer treatment intravenously.

• Efficacy Assessment: Measure tumor volume regularly to assess anti-tumor efficacy.

• TME Analysis: At the end of the study, harvest tumors for analysis:

  • Flow Cytometry: Prepare single-cell suspensions and stain for immune cell markers to quantify populations of monocytes (e.g., CD11b+ Ly6C high) and macrophages (e.g., F4/80+), including M1 (e.g., CD86+) and M2 (e.g., CD206+) subtypes.

  • Immunohistochemistry (IHC): Stain tumor sections for macrophage markers (e.g., CD68, CD163) to visualize their infiltration and localization.

  • ELISA: Measure CCL2 levels in tumor lysates to confirm target engagement and reduction.

Future Directions and Conclusion

The development of an anti-CCL2 ADC presents a promising, albeit challenging, therapeutic avenue. The primary challenge lies in the secreted nature of the CCL2 target, which may affect ADC internalization efficiency. However, the potential to eliminate CCL2-producing cells within the TME offers a powerful strategy to remodel the immunosuppressive landscape and enhance the efficacy of other cancer therapies, including immune checkpoint inhibitors.

Future research should focus on:

• Optimizing ADC design: Exploring different linkers, payloads, and antibody formats to maximize efficacy and minimize off-target toxicity.

• Combination therapies: Investigating the synergistic potential of anti-CCL2 ADCs with immunotherapy and chemotherapy.[2][7]

• Biomarker development: Identifying patient populations most likely to respond to an anti-CCL2 ADC therapy based on tumor CCL2 expression and immune cell infiltration.

References

• 1. Anti CCL2 dual epitope dual antibody (Roche) - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 2. Macrophage-targeted anti-CCL2 immunotherapy enhances tumor sensitivity to 5-fluorouracil in a Balb/c-CT26 murine colon carcinoma model measured using diffuse reflectance spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Next-IO™ Anti-CCL2/CCR2 Axis Targeted Therapeutic Antibody Program - Creative Biolabs [creative-biolabs.com]
• 4. Increased CCL2/CCR2 axis promotes tumor progression by increasing M2 macrophages in MYC/BCL2 double-expressor DLBCL - PMC [pmc.ncbi.nlm.nih.gov]
• 5. discovery.researcher.life [discovery.researcher.life]
• 6. Macrophage-targeted anti-CCL2 immunotherapy enhances tumor sensitivity to 5-fluorouracil in a Balb/c-CT26 murine colon carcinoma model measured using diffuse reflectance spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Anti-CCL2 antibody combined with etoposide prolongs survival in a minimal residual disease mouse model of neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antibody-Drug Conjugates in Solid Tumors | Published in healthbook TIMES Oncology Hematology [onco-hema.healthbooktimes.org]
• 9. file.medchemexpress.com [file.medchemexpress.com]

Preclinical Rationale and Development Framework for a CCL2-Targeting Antibody-Drug Conjugate

An in-depth technical guide by Gemini

Executive Summary

The chemokine C-C motif ligand 2 (CCL2), also known as monocyte chemoattractant protein-1 (MCP-1), is a critical signaling protein implicated in the progression of various cancers. Its role in orchestrating an immunosuppressive tumor microenvironment (TME) by recruiting tumor-associated macrophages (TAMs), promoting angiogenesis, and directly stimulating tumor cell proliferation and metastasis makes it a compelling therapeutic target. While strategies involving CCL2-neutralizing antibodies have shown preclinical promise, the development of a CCL2-targeting antibody-drug conjugate (ADC) represents a novel and potentially more potent therapeutic modality.

This technical guide outlines the preclinical rationale for developing a CCL2-targeting ADC. It details the biological functions of the CCL2/CCR2 axis, proposes a mechanism of action for a CCL2-ADC, summarizes key preclinical data from studies using CCL2-neutralizing antibodies as a proof-of-concept, and provides a framework of essential experimental protocols for the evaluation of such a therapeutic.

The Biological Rationale: Why Target CCL2?

CCL2 exerts its pro-tumorigenic effects primarily through its interaction with the C-C chemokine receptor type 2 (CCR2). This signaling axis is a central node in cancer pathology, influencing tumor growth, invasion, and immune evasion.

• Recruitment of Immunosuppressive Cells: The CCL2-CCR2 axis is a primary driver for the recruitment of monocytes from the peripheral blood into the TME, where they differentiate into immunosuppressive TAMs. TAMs contribute to tumor progression by suppressing anti-tumor T-cell immunity, promoting angiogenesis, and facilitating metastasis.

• Promotion of Angiogenesis: CCL2 can directly stimulate angiogenesis by binding to CCR2 expressed on vascular endothelial cells. It also indirectly promotes the formation of new blood vessels by recruiting TAMs, which in turn secrete pro-angiogenic factors like Vascular Endothelial Growth Factor (VEGF).

• Direct Effects on Tumor Cells: Many tumor cells express CCR2 and respond to CCL2 in an autocrine or paracrine fashion. This signaling can activate downstream pathways such as PI3K/Akt, JAK/STAT, and MAPK/ERK, which promote tumor cell survival, proliferation, migration, and invasion. Activation of these pathways can also lead to the upregulation of matrix metalloproteinases (MMPs), which degrade the extracellular matrix and facilitate metastasis.

• Role in Therapeutic Resistance: Overexpression of CCL2 has been linked to resistance against various anticancer agents, including chemotherapy, targeted therapy, and immunotherapy. By fostering an immunosuppressive and pro-survival TME, CCL2 can diminish the efficacy of other treatments.

This multifaceted role makes CCL2 an attractive target. An ADC approach aims not only to neutralize CCL2's extracellular signaling but also to use it as a "homing beacon" to deliver a cytotoxic payload directly to the CCL2-producing cells within the TME, such as tumor cells and cancer-associated fibroblasts (CAFs).

Signaling Pathway and Proposed ADC Mechanism

The interaction between CCL2 and its receptor CCR2 initiates a cascade of intracellular events that promote cancer progression. An ADC targeting CCL2 would be designed to identify and eliminate the source of this signaling.

Figure 1: The CCL2-CCR2 Signaling Axis in Cancer

Figure 2: Proposed Mechanism of a CCL2-Targeting ADC

Preclinical Proof-of-Concept: Evidence from Neutralizing Antibody Studies

While direct preclinical data on CCL2-targeting ADCs are not widely published, numerous studies using CCL2-neutralizing antibodies provide a strong proof-of-concept for this target. These studies demonstrate that interfering with CCL2 function can significantly inhibit tumor progression across various cancer models.

Study Focus	Cancer Model	Therapeutic Agent	Key Quantitative Outcomes	Reference
Prostate Cancer Metastasis	PC-3Luc Prostate Cancer (SCID Mouse Model)	C1142 (anti-mouse CCL2 Ab)	Attenuated overall tumor burden by 96% at 5 weeks post-injection (2 mg/kg).
Prostate Cancer Growth	VCaP Prostate Cancer (SCID Mouse Model)	C1142 (anti-mouse CCL2 Ab)	Suppressed tumor growth, decreased CD68+ macrophage infiltration, and reduced tumor-associated microvasculature.
Clear Cell Renal Cell Carcinoma (ccRCC)	Primary RCC Xenografts (Patient-Derived)	CCL2 Neutralizing Antibody	Resulted in significant suppression of tumor growth, angiogenesis, and macrophage infiltration.
Breast Cancer Angiogenesis & Metastasis	Mammary Tumor Model (Immunodeficient Mice)	Anti-CCL2 Antibody	Led to significant inhibition of lung metastases and increased survival, attributed to blocking the direct angiogenic effect of CCL2.

Detailed Experimental Protocols for Preclinical Evaluation

The preclinical development of a CCL2-targeting ADC requires a series of well-defined in vitro and in vivo experiments to establish its safety, efficacy, and mechanism of action.

In Vitro Assays

• Binding Affinity and Specificity:

  • Methodology: Enzyme-Linked Immunosorbent Assay (ELISA) or Surface Plasmon Resonance (SPR) is used to quantify the binding affinity (KD) of the ADC's monoclonal antibody component to recombinant human and murine CCL2. Specificity is assessed by testing for cross-reactivity against other related chemokines (e.g., CCL3, CCL5).

  • Objective: To confirm high-affinity, specific binding to the intended target.

• Internalization Assay:

  • Methodology: A CCL2-producing cancer cell line (e.g., PC-3 prostate cancer cells) is incubated with a fluorescently labeled CCL2-ADC. Internalization is monitored over time using live-cell imaging, confocal microscopy, or flow cytometry.

  • Objective: To verify that binding of the ADC to cell-associated CCL2 leads to its internalization, a prerequisite for payload delivery.

• In Vitro Cytotoxicity Assay:

  • Methodology: CCL2-producing tumor cell lines are treated with escalating concentrations of the CCL2-ADC, the unconjugated antibody ("naked" mAb), and a non-targeting control ADC. Cell viability is measured after 72-96 hours using a standard assay (e.g., CellTiter-Glo®).

  • Objective: To determine the specific, dose-dependent killing of target cells and calculate the half-maximal inhibitory concentration (IC50).

In Vivo Assays

• Xenograft Tumor Model:

  • Methodology: Immunodeficient mice (e.g., SCID or NSG) are subcutaneously or orthotopically implanted with a human CCL2-producing tumor cell line. Once tumors reach a palpable size (e.g., 100-200 mm³), mice are randomized into treatment groups: (1) Vehicle control, (2) CCL2-ADC, (3) Naked mAb, (4) Non-targeting control ADC. Dosing is typically performed intravenously (i.v.) or intraperitoneally (i.p.).

  • Endpoints:

    • Primary: Tumor volume (measured by calipers) and overall survival.

    • Secondary: Body weight (as a measure of toxicity), pharmacokinetic analysis of ADC levels in plasma, and pharmacodynamic analysis of target engagement and downstream signaling in tumor tissue.

  • Objective: To evaluate the anti-tumor efficacy and safety of the CCL2-ADC in a living system.

• Pharmacokinetic (PK) and Biodistribution Studies:

  • Objective: To understand the absorption, distribution, metabolism, and excretion (ADME) profile of the ADC and its components, which is critical for determining the therapeutic window.

Figure 3: General Preclinical Evaluation Workflow for a CCL2-ADC

Conclusion and Future Directions

The extensive body of evidence implicating the CCL2/CCR2 axis in cancer progression provides a robust rationale for the development of CCL2-targeted therapeutics. An antibody-drug conjugate approach offers a promising strategy to enhance the anti-tumor activity seen with neutralizing antibodies by enabling the targeted delivery of a cytotoxic payload to CCL2-producing cells within the tumor microenvironment. This dual mechanism—neutralizing CCL2 signaling and eliminating its source—could overcome therapeutic resistance and provide a significant benefit to patients.

Successful preclinical development will depend on the rigorous execution of the assays outlined in this guide to select a lead candidate with an optimal efficacy and safety profile. Future work should focus on identifying the patient populations most likely to benefit from a CCL2-ADC, potentially through the development of companion diagnostics to measure CCL2 expression in tumors.

Structural Characterization of the Carlumab-SPDB-DM4 Antibody-Drug Conjugate: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural characterization of the Carlumab-SPDB-DM4 antibody-drug conjugate (ADC). This document details the constituent components, their mechanisms of action, and the analytical methodologies required to ensure the quality, consistency, and efficacy of this therapeutic agent.

Introduction to Carlumab-SPDB-DM4

The Carlumab-SPDB-DM4 is an antibody-drug conjugate designed for targeted cancer therapy. It is composed of three key components:

• Carlumab: A human IgG1 kappa monoclonal antibody that specifically targets the human CC-chemokine ligand 2 (CCL2).[1][2] By binding to CCL2, Carlumab inhibits its interaction with its receptors, CCR2 and CCR4, which play a crucial role in inflammation and tumor progression.[1]

• SPDB Linker: A cleavable bifunctional linker, N-succinimidyl 4-(2-pyridyldithio)butyrate, that connects the Carlumab antibody to the cytotoxic payload. This linker is designed to be stable in circulation and release the payload within the reducing environment of the target cell.

• DM4: A potent maytansinoid derivative that acts as the cytotoxic payload. DM4 inhibits microtubule polymerization, leading to mitotic arrest and apoptosis of cancer cells.[3][4]

The synergistic action of these components allows for the targeted delivery of a highly potent cytotoxic agent to tumor cells, minimizing off-target toxicity.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for a representative batch of Carlumab-SPDB-DM4. (Note: As specific experimental data for this conjugate is not publicly available, the following values are illustrative based on typical results for similar ADCs.)

Table 1: Molecular Composition and Drug-to-Antibody Ratio (DAR)

Parameter	Value	Method of Determination
Molecular Weight of Carlumab (mAb)	~144.9 kDa	Mass Spectrometry
Molecular Weight of SPDB-DM4	~995.6 Da	Mass Spectrometry
Average Drug-to-Antibody Ratio (DAR)	3.5	Hydrophobic Interaction Chromatography (HIC) / Mass Spectrometry
Molecular Weight of Conjugate (DAR 3.5)	~148.4 kDa	Mass Spectrometry / SEC-MALS

Table 2: Purity and Aggregation Analysis

Parameter	Specification	Result	Method of Determination
Monomer Purity	≥ 95%	98.5%	Size Exclusion Chromatography (SEC)
High Molecular Weight Aggregates	≤ 5%	1.5%	Size Exclusion Chromatography (SEC)
Residual Free Drug	≤ 1%	< 0.5%	Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

Experimental Protocols

Conjugation of Carlumab with SPDB-DM4

This protocol describes a typical procedure for the conjugation of the SPDB-DM4 linker-payload to the Carlumab antibody via lysine (B10760008) residues.

Materials:

• Carlumab antibody solution (e.g., 10 mg/mL in PBS, pH 7.4)

• SPDB-DM4 linker-payload

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-buffered saline (PBS), pH 7.4

• Purification column (e.g., Sephadex G-25)

Procedure:

• Antibody Preparation: The Carlumab antibody is buffer-exchanged into a conjugation buffer (e.g., PBS, pH 7.4).

• Linker-Payload Preparation: A stock solution of SPDB-DM4 is prepared in DMSO.

• Conjugation Reaction: The SPDB-DM4 solution is added to the antibody solution at a specific molar ratio to achieve the desired DAR. The reaction is incubated at a controlled temperature (e.g., room temperature) for a defined period (e.g., 2-4 hours) with gentle mixing.

• Purification: The resulting ADC is purified using a desalting column (e.g., Sephadex G-25) to remove unconjugated linker-payload and other reaction components. The purified ADC is eluted in a formulation buffer.

Mass Spectrometry for Molecular Weight and DAR Determination

Intact mass analysis is performed to determine the molecular weight of the conjugate and the distribution of drug-linker species.

Instrumentation:

• High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with a liquid chromatography system.

Procedure:

• Sample Preparation: The purified ADC is diluted to an appropriate concentration (e.g., 0.1-1 mg/mL) in a suitable buffer. For analysis of light and heavy chains, the sample is reduced with a reducing agent like dithiothreitol (B142953) (DTT).

• Chromatography: The sample is injected onto a reversed-phase column and eluted with a gradient of acetonitrile (B52724) in water, both containing 0.1% formic acid.

• Mass Spectrometry: The mass spectrometer is operated in positive ion mode, and data is acquired over a relevant mass range.

• Data Analysis: The raw data is deconvoluted to obtain the mass of the intact ADC and the different drug-loaded species. The average DAR is calculated from the relative abundance of each species.

Size Exclusion Chromatography (SEC) for Purity and Aggregation Analysis

SEC is used to determine the purity of the ADC and to quantify the amount of high molecular weight aggregates.

Instrumentation:

• High-performance liquid chromatography (HPLC) system with a UV detector and a size exclusion column.

Procedure:

• Sample Preparation: The ADC sample is diluted to a suitable concentration in the mobile phase.

• Chromatography: The sample is injected onto the SEC column and eluted with a mobile phase such as phosphate (B84403) buffer with a salt (e.g., 150 mM NaCl) to minimize non-specific interactions.

• Detection: The eluent is monitored by UV absorbance at 280 nm.

• Data Analysis: The chromatogram is analyzed to determine the percentage of the monomeric ADC peak and the percentage of aggregate peaks.

Visualizations

Signaling Pathway of Carlumab

The following diagram illustrates the mechanism of action of Carlumab in blocking the CCL2 signaling pathway.

Carlumab blocks CCL2 from binding to its receptor.

Experimental Workflow for Carlumab-SPDB-DM4 Characterization

This diagram outlines the key steps in the production and characterization of the Carlumab-SPDB-DM4 ADC.

Workflow for ADC synthesis and characterization.

Logical Relationship of Carlumab-SPDB-DM4 Components

This diagram illustrates the functional relationship between the components of the ADC.

Functional relationship of ADC components.

References

• 1. Anti-CCL2 (Carlumab)-SPDB-DM4 ADC - Creative Biolabs [creative-biolabs.com]
• 2. Anti-CCL2 ADC - Creative Biolabs [creative-biolabs.com]
• 3. Phase 2 study of carlumab (CNTO 888), a human monoclonal antibody against CC-chemokine ligand 2 (CCL2), in metastatic castration-resistant prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Application of quantitative protein mass spectrometric data in the early predictive analysis of membrane-bound target engagement by monoclonal antibodies - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to Anti-CCL2 Targeted Therapy: In Vitro and In Vivo Evidence

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the scientific evidence supporting the therapeutic targeting of the C-C motif chemokine ligand 2 (CCL2). It delves into the preclinical in vitro and in vivo data for key anti-CCL2 therapeutic agents, outlines detailed experimental protocols for their evaluation, and visualizes the core biological pathways and experimental workflows.

The CCL2-CCR2 Signaling Axis: A Key Therapeutic Target

CCL2, also known as monocyte chemoattractant protein-1 (MCP-1), is a potent chemokine that plays a critical role in recruiting monocytes, memory T cells, and dendritic cells to sites of inflammation, tissue injury, and tumors.[1][2] It exerts its effects primarily by binding to its cognate receptor, C-C chemokine receptor 2 (CCR2), a G protein-coupled receptor.[2][3] The activation of the CCL2-CCR2 axis initiates a cascade of downstream signaling pathways, including PI3K/Akt, MAPK, and JAK/STAT, which are pivotal in promoting cell survival, proliferation, migration, and angiogenesis.[1][2] In the context of cancer, elevated CCL2 expression in the tumor microenvironment is often associated with poor prognosis, as it facilitates the recruitment of tumor-associated macrophages (TAMs) that can promote tumor growth, invasion, and metastasis.[1][4] In inflammatory diseases, the CCL2-CCR2 axis drives the chronic influx of inflammatory cells, perpetuating tissue damage.[5] Consequently, inhibiting this signaling pathway presents a promising therapeutic strategy for a range of diseases.

Below is a diagram illustrating the CCL2-CCR2 signaling pathway.

Caption: The CCL2-CCR2 signaling cascade and its downstream effects.

Quantitative Evidence for Anti-CCL2 Targeted Therapies

Several therapeutic agents targeting the CCL2-CCR2 axis have been developed, including monoclonal antibodies and small molecule inhibitors. This section summarizes the quantitative in vitro and in vivo data for some of these agents.

In Vitro Efficacy Data

The following table summarizes the in vitro efficacy of various anti-CCL2/CCR2 agents in terms of their ability to inhibit key cellular processes.

Therapeutic Agent	Target	Assay Type	Cell Line	IC50 / Effect	Reference(s)
Carlumab (CNTO 888)	CCL2	Cell Viability	Endometrial Cancer Organoids	87.05 µg/mL	[6]
Bindarit	CCL2 Synthesis	MCP-1 Production (LPS-induced)	Human Monocytes	172 µM	[1][2][7]
MCP-1 Production (C. albicans-induced)	Human Monocytes	403 µM	[1][7]
MCP-1 mRNA transcripts (LPS-induced)	Human Monocytes	75 µM	[7]
MCP-1 Production (LPS-induced)	MM6 cells	425 µM	[7]
Cell Proliferation (PDGF-BB-induced)	Rat Vascular Smooth Muscle Cells	27% inhibition at 100 µM, 42% inhibition at 300 µM	[2]
Propagermanium	CCR2	CCR2 Inhibition	Not specified	0.52 µg/mL	[8]
RS504393	CCR2	MCP-1 induced Chemotaxis	Not specified	330 nM	[9]
CCR2 binding	Human recombinant CCR2	89 nM	[9]

In Vivo Efficacy Data

The following table presents a summary of the in vivo efficacy of anti-CCL2/CCR2 therapies in various preclinical models.

Therapeutic Agent	Animal Model	Disease Model	Dosing Regimen	Key Findings	Reference(s)
Carlumab (CNTO 888)	SCID mice	Prostate Cancer (VCaP xenograft)	Not specified	42% reduction in tumor volume on day 50.	[10]
SCID mice	Prostate Cancer (PC-3Luc metastasis model)	2 mg/kg, twice weekly i.p. (as anti-mouse CCL2/JE)	96% attenuation of overall tumor burden at 5 weeks.	[11]
Bindarit	NZB/W mice	Lupus Nephritis	50 mg/kg/day (oral)	Delayed onset of proteinuria and prolonged survival.	[1]
Rats	Balloon Injury-induced Neointima Formation	200 mg/kg/day	39% reduction in neointima formation at day 14. 54% and 30% reduction in medial and neointimal proliferating cells, respectively, at day 7.	[7]
apoE-/- mice	Carotid Injury-induced Neointima Formation	Not specified	47% inhibition of neointima formation at day 28. 66% reduction in macrophages and 30% reduction in VSMCs in neointimal lesions.	[7]
Propagermanium	Mice	Colon Carcinogenesis	Not specified	Reduced number and size of tumors, and reduced tumor-associated macrophages.	[1][3]
db/db mice	Obesity and Type 2 Diabetes	0.05% w/w in diet	Improved glucose tolerance and insulin (B600854) sensitivity, and decreased hepatic triglyceride content.	[8]

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments used to evaluate the efficacy of anti-CCL2 targeted therapies.

In Vitro Chemotaxis (Transwell Migration) Assay

This assay is fundamental for assessing the ability of an anti-CCL2/CCR2 agent to inhibit the migration of cells towards a CCL2 gradient.

Materials:

• CCR2-expressing cells (e.g., THP-1 monocytic cell line, primary human monocytes)

• Recombinant Human CCL2/MCP-1

• Anti-CCL2/CCR2 therapeutic agent (e.g., monoclonal antibody, small molecule inhibitor)

• Transwell inserts (5 µm pore size for monocytes)

• 24-well tissue culture plates

• Serum-free cell culture medium (e.g., RPMI-1640)

• Cell staining solution (e.g., Crystal Violet) or fluorescent dye (e.g., Calcein-AM)

• Fixation solution (e.g., methanol)

• Wash buffer (e.g., PBS)

Procedure:

• Cell Preparation: Culture CCR2-expressing cells according to standard protocols. Twenty-four hours prior to the assay, starve the cells in serum-free medium to reduce basal migration. Harvest cells and resuspend in serum-free medium at a concentration of 1 x 10^6 cells/mL.

• Assay Setup:

  • Add 600 µL of serum-free medium containing a predetermined optimal concentration of CCL2 (chemoattractant) to the lower wells of the 24-well plate. For negative controls, add serum-free medium only.

  • Pre-incubate the cell suspension with various concentrations of the anti-CCL2/CCR2 therapeutic agent (or vehicle control) for 30 minutes at 37°C.

  • Carefully place the Transwell inserts into the wells of the 24-well plate.

  • Add 100 µL of the pre-incubated cell suspension (1 x 10^5 cells) to the upper chamber of each Transwell insert.

• Incubation: Incubate the plate at 37°C in a 5% CO2 incubator for 2-4 hours. Incubation time should be optimized based on the cell type.

• Quantification of Migration:

  • After incubation, carefully remove the non-migrated cells from the upper surface of the insert membrane using a cotton swab.

  • Fix the migrated cells on the lower surface of the membrane with methanol (B129727) for 10 minutes.

  • Stain the cells with Crystal Violet for 20 minutes, then wash thoroughly with water.

  • Elute the stain and measure the absorbance, or count the stained cells under a microscope.

  • Alternatively, for fluorescently labeled cells, a standard curve can be used to quantify the number of migrated cells based on fluorescence intensity.

Below is a diagram illustrating the workflow for an in vitro chemotaxis assay.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Bindarit | 130641-38-2 [chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Bindarit | CAS:130641-38-2 | フナコシ [funakoshi.co.jp]
• 6. aacrjournals.org [aacrjournals.org]
• 7. apexbt.com [apexbt.com]
• 8. ahajournals.org [ahajournals.org]
• 9. The Endothelial Cell Transwell Migration and Invasion Assay [sigmaaldrich.com]
• 10. CCL2 as an Important Mediator of Prostate Cancer Growth In Vivo through the Regulation of Macrophage Infiltration - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Targeting CCL2 with systemic delivery of neutralizing antibodies induces prostate cancer tumor regression in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Pharmacokinetics and Pharmacodynamics of a Hypothetical Anti-CCL2 (Carlumab)-SPDB-DM4 Antibody-Drug Conjugate

Disclaimer: As of late 2025, there is no publicly available data for an antibody-drug conjugate (ADC) specifically named "Anti-CCL2 (Carlumab)-SPDB-DM4." This technical guide is a synthesized document based on the known properties of its individual components: the human anti-CCL2 monoclonal antibody Carlumab (CNTO 888) , the disulfide linker SPDB , and the maytansinoid cytotoxic payload DM4 . The principles outlined here are based on established ADC science and data from clinical trials of these components.

Executive Summary

This document provides a comprehensive technical overview of the theoretical pharmacokinetic (PK) and pharmacodynamic (PD) properties of Anti-CCL2 (Carlumab)-SPDB-DM4, an antibody-drug conjugate designed for targeted delivery of a cytotoxic payload to cells in a C-C chemokine ligand 2 (CCL2)-rich tumor microenvironment. The ADC comprises three key elements:

• Carlumab (CNTO 888): A human IgG1κ monoclonal antibody that binds with high affinity to the chemokine CCL2, a molecule implicated in tumor growth, angiogenesis, and metastasis.[1][2][3]

• SPDB (N-Succinimidyl 4-(2-pyridyldithio)butyrate): A cleavable disulfide linker designed to be stable in systemic circulation but susceptible to cleavage in the reductive intracellular environment of target cells.[][][6]

• DM4: A potent maytansinoid derivative that acts as a microtubule-disrupting agent, inducing cell cycle arrest and apoptosis upon release.[7][][9]

This guide synthesizes available data to project the ADC's behavior, covering its mechanism of action, PK profile (antibody, conjugate, and payload), and PD effects (target engagement and cytotoxicity). Detailed experimental protocols and structured data tables are provided for researchers in drug development.

Mechanism of Action (MoA)

The proposed MoA for Carlumab-SPDB-DM4 follows a multi-step process typical of cleavable ADCs. The primary goal is to leverage the CCL2-rich tumor microenvironment to deliver the DM4 payload to tumor cells or associated stromal cells.

• Circulation and Distribution: The ADC circulates systemically, with its distribution and half-life primarily governed by the Carlumab (IgG1) component.

• Target Binding: While Carlumab's primary target, CCL2, is a soluble ligand, the ADC is expected to accumulate in the tumor microenvironment where CCL2 concentrations are high.[10] Binding to CCL2 may facilitate localization, although internalization would depend on subsequent binding to cell surface receptors like CCR2 on tumor or stromal cells that may internalize the CCL2-ADC complex.

• Internalization: Following binding, the ADC-receptor complex is internalized, likely via endocytosis, into the target cell.

• Payload Release: Inside the cell, the disulfide bond of the SPDB linker is reduced by intracellular thiols like glutathione, which are present in high concentrations.[][6] This cleavage releases the DM4 payload into the cytoplasm.

• Cytotoxicity: The freed DM4 payload binds to tubulin, disrupting microtubule dynamics. This leads to mitotic arrest and ultimately triggers apoptosis, killing the target cell.[][11]

Visualization: Mechanism of Action

Caption: Proposed mechanism of action for Carlumab-SPDB-DM4.

Pharmacokinetics (PK)

The PK profile of an ADC is complex, involving the pharmacokinetics of the total antibody (Carlumab), the conjugated ADC, and the released DM4 payload.

PK of Carlumab (Antibody)

Clinical studies on Carlumab (CNTO 888) provide direct insight into the expected behavior of the ADC's antibody backbone.

Parameter	Value	Population	Source
Terminal Half-Life	6.6 - 9.6 days	Patients with advanced solid malignancies	[10]
PK Profile	Bi-exponential decline	Patients with advanced solid malignancies	[10]
Steady State	Achieved after 3 repeated doses (q2w)	Metastatic castration-resistant prostate cancer (mCRPC) patients	[3]
Recommended Phase II Dose	15 mg/kg every 2 weeks	Patients with advanced solid malignancies	[10]

Projected PK of Carlumab-SPDB-DM4 (ADC)

The PK of the intact ADC is anticipated to be similar to that of the naked Carlumab antibody but may be influenced by the payload and linker. Key characteristics would include:

• Clearance: Primarily through linear clearance mechanisms typical for IgG1 antibodies, with potential for faster clearance if the ADC is unstable or immunogenic.

• Distribution: Governed by the large size of the antibody, leading to initial distribution in the plasma and slow extravasation into tissues.

• Linker Stability: The SPDB linker is designed for stability in circulation.[][] However, premature cleavage could release DM4 systemically, contributing to off-target toxicity. Plasma concentrations of free DM4 in patients treated with other DM4-SPDB ADCs have been observed in the 1 to 100 nM range.[12]

PK of DM4 (Payload)

Once released, the small molecule DM4 will have its own PK profile.

• Metabolism: DM4 is metabolized, with a primary active metabolite being S-methyl-DM4.[12]

• Toxicity: Systemic exposure to unconjugated DM4 is a key driver of off-target toxicity. Monitoring its plasma concentration is critical for safety assessment.[13]

• IC50: The cytotoxic potency (IC50) of DM4 and its metabolites is in the picomolar to nanomolar range against most cell lines.[9][12]

Pharmacodynamics (PD)

The pharmacodynamics of Carlumab-SPDB-DM4 encompass both the effect of the antibody on its target (CCL2) and the cytotoxic effect of the released payload.

Target Engagement (Carlumab)

Clinical studies of Carlumab have shown clear, albeit complex, pharmacodynamic effects on its soluble target, CCL2.

PD Marker	Observation	Population	Source
Free Serum CCL2	Transiently suppressed immediately after dosing, but returned to baseline within 7 days and could increase above baseline with subsequent doses.	Cancer patients	[2][10][14]
Total Serum CCL2	Increased dose-dependently (>1,000-fold) post-treatment, consistent with Carlumab-CCL2 binding and complex formation, which extends the half-life of CCL2.	Cancer patients	[2][10][14]
Target Neutralization	Sustained suppression of free CCL2 was not achieved at clinically viable doses, suggesting a challenge in completely blocking the CCL2/CCR2 axis.	mCRPC patients	[3]

Projected Cytotoxic Activity (DM4)

The ultimate PD effect is tumor cell killing. This would be assessed by:

• Tumor Growth Inhibition: In preclinical models, the efficacy of the ADC would be measured by its ability to inhibit tumor growth or cause regression in xenograft models.

• Biomarker Analysis: In clinical settings, PD would be evaluated through tumor biopsies (to measure apoptosis markers like cleaved caspase-3) and clinical outcomes such as tumor response rates (e.g., RECIST criteria).[3][10]

Visualization: CCL2 Signaling Pathway

Caption: Carlumab component sequesters CCL2, inhibiting CCR2 signaling.

Experimental Protocols

Detailed methodologies are crucial for the preclinical and clinical evaluation of Carlumab-SPDB-DM4.

Protocol: In Vivo Murine PK Study

Objective: To determine the pharmacokinetic profile of total antibody, ADC, and unconjugated payload in a murine model.

• Model: Female BALB/c mice (n=3 per time point).

• Test Article: Carlumab-SPDB-DM4, administered as a single intravenous (IV) dose (e.g., 5 mg/kg).

• Sample Collection: Blood samples (approx. 50 µL) are collected via retro-orbital sinus or tail vein at pre-dose, 5 min, 1h, 6h, 24h, 48h, 72h, 7 days, 14 days, and 21 days post-dose.

• Sample Processing: Blood is processed to plasma and stored at -80°C until analysis.

• Bioanalysis:

  • Total Antibody (Carlumab): A ligand-binding assay (ELISA) is used. Plates are coated with anti-human IgG. Samples are added, followed by a detection antibody (e.g., HRP-conjugated anti-human IgG).

  • Intact ADC: A similar ELISA format, but using an anti-DM4 capture antibody and an anti-human IgG detection antibody to quantify the fully assembled conjugate.[15]

  • Unconjugated DM4: Plasma samples are subjected to protein precipitation followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS). A deuterated internal standard (DM4-d6) is used for accurate quantification.[13]

• Data Analysis: PK parameters (Cmax, T1/2, AUC, Clearance) are calculated using non-compartmental analysis with software like Phoenix WinNonlin.

Visualization: PK Study Workflow

Caption: Workflow for a preclinical pharmacokinetic study of an ADC.

Protocol: In Vitro Cytotoxicity Assay

Objective: To determine the potency (IC50) of the ADC against cancer cell lines.

• Cell Lines: Select cell lines with varying levels of CCR2 expression (the receptor for CCL2).

• Cell Plating: Cells are seeded in 96-well plates and allowed to adhere overnight.

• Treatment: Cells are treated with serial dilutions of Carlumab-SPDB-DM4, free DM4 payload (positive control), and a non-targeting ADC (negative control) for 72-96 hours.

• Viability Assessment: Cell viability is measured using a colorimetric assay such as MTS or a fluorescence-based assay like CellTiter-Glo.

• Data Analysis: Absorbance or luminescence values are normalized to untreated controls. A four-parameter logistic regression model is used to fit the dose-response curve and calculate the IC50 value.

Conclusion and Future Directions

The hypothetical Anti-CCL2 (Carlumab)-SPDB-DM4 represents a rational approach to target the CCL2-rich tumor microenvironment. Its PK profile is expected to be driven by the Carlumab antibody, ensuring a relatively long half-life, while the cleavable SPDB linker is designed to release the potent DM4 payload intracellularly.

Key challenges, inferred from clinical data on Carlumab, include overcoming the transient suppression of free CCL2 and the compensatory upregulation of the target.[16][17] The efficacy of this ADC would critically depend on whether sufficient ADC can be internalized by tumor or stromal cells to deliver a lethal concentration of DM4 before the target is saturated or the ADC is cleared. Future preclinical development would need to rigorously validate the internalization mechanism and establish a clear therapeutic window, balancing on-target cytotoxicity with systemic toxicity from prematurely released payload.[18][19][20]

References

• 1. Carlumab - Wikipedia [en.wikipedia.org]
• 2. Carlumab, an anti-C-C chemokine ligand 2 monoclonal antibody, in combination with four chemotherapy regimens for the treatment of patients with solid tumors: an open-label, multicenter phase 1b study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Phase 2 study of carlumab (CNTO 888), a human monoclonal antibody against CC-chemokine ligand 2 (CCL2), in metastatic castration-resistant prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. njbio.com [njbio.com]
• 7. medchemexpress.com [medchemexpress.com]
• 9. Maytansinoids as Payloads of ADCs: DM1, DM4 | Biopharma PEG [biochempeg.com]
• 10. A first-in-human, first-in-class, phase I study of carlumab (CNTO 888), a human monoclonal antibody against CC-chemokine ligand 2 in patients with solid tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Maytansinoids in cancer therapy: advancements in antibody–drug conjugates and nanotechnology-enhanced drug delivery systems - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Use of Payload Binding Selectivity Enhancers to Improve Therapeutic Index of Maytansinoid-Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. Utilizing pharmacokinetics/pharmacodynamics modeling to simultaneously examine free CCL2, total CCL2 and carlumab (CNTO 888) concentration time data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. genemedi.net [genemedi.net]
• 16. researchgate.net [researchgate.net]
• 17. assaygenie.com [assaygenie.com]
• 18. researchgate.net [researchgate.net]
• 19. Preclinical Pharmacokinetic Considerations for the Development of Antibody Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Antibody-Drug Conjugate (ADC) Preclinical PK/PD Study Strategies and Practices - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

The Discovery and Initial Development of Carlumab (CNTO 888): A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Carlumab (CNTO 888) is a fully human IgG1κ monoclonal antibody developed to target and neutralize the CC-chemokine ligand 2 (CCL2). CCL2 is a critical chemokine implicated in the recruitment of monocytes and macrophages to the tumor microenvironment, thereby promoting tumor growth, angiogenesis, and metastasis. This technical guide provides a comprehensive overview of the discovery, mechanism of action, and the preclinical and early clinical development of Carlumab. It includes detailed experimental methodologies, a compilation of available quantitative data, and visualizations of key biological pathways and experimental workflows to offer a detailed resource for professionals in drug development and oncology research.

Introduction: The Rationale for Targeting CCL2 in Oncology

The CC-chemokine ligand 2 (CCL2), also known as monocyte chemoattractant protein-1 (MCP-1), is a potent chemoattractant for monocytes, memory T cells, and natural killer cells.[1] In the context of cancer, tumor cells and stromal cells secrete CCL2, which establishes a chemokine gradient that recruits circulating monocytes to the tumor microenvironment.[2] These monocytes differentiate into tumor-associated macrophages (TAMs), which are key drivers of an immunosuppressive microenvironment, promoting tumor progression, angiogenesis, and metastasis.[2] Elevated levels of CCL2 have been associated with poor prognosis in various solid tumors, including prostate, breast, and ovarian cancers. Consequently, inhibiting the CCL2-CCR2 signaling axis emerged as a promising therapeutic strategy to modulate the tumor microenvironment and enhance anti-tumor immunity.[2]

Discovery and Antibody Generation

Carlumab was discovered and developed as a high-affinity, fully human monoclonal antibody specifically targeting human CCL2.

Phage Display for Antibody Discovery

The discovery of Carlumab utilized phage display technology, a powerful in vitro selection method for identifying antibodies with high specificity and affinity against a target antigen.[3]

Experimental Protocol: Phage Display-Based Antibody Discovery and Screening

A generalized protocol for the discovery of a human anti-CCL2 antibody like Carlumab using phage display is as follows:

• Library Construction: A large, diverse human antibody library (e.g., a single-chain variable fragment (scFv) or fragment antigen-binding (Fab) library) is constructed. This involves amplifying the variable heavy (VH) and variable light (VL) chain gene repertoires from human B-cells and cloning them into a phagemid vector.[3]

• Biopanning: The phage display library is incubated with recombinant human CCL2, which is typically immobilized on a solid surface (e.g., an ELISA plate or magnetic beads). Phages displaying antibodies that bind to CCL2 are captured.[3]

• Washing and Elution: Non-specific and weakly binding phages are removed through a series of stringent washing steps. The specifically bound phages are then eluted.[3]

• Amplification: The eluted phages are used to infect E. coli to amplify the population of CCL2-binding phages.[3]

• Iterative Selection: Multiple rounds of biopanning are performed, with increasing stringency in each round, to enrich for high-affinity binders.

• Screening and Characterization: Individual phage clones from the enriched population are isolated, and the displayed antibody fragments are expressed and screened for CCL2 binding, typically using ELISA. Positive clones are sequenced, and the antibody fragments are further characterized for binding affinity, specificity, and neutralizing activity.

• Conversion to Full-Length IgG: The most promising antibody fragments are converted to a full-length human IgG1κ format to generate the final therapeutic antibody candidate, Carlumab.

Logical Workflow of Phage Display for Carlumab Discovery

Caption: Generalized workflow for the discovery of Carlumab via phage display.

Mechanism of Action

Carlumab exerts its biological effect by binding with high affinity to human CCL2, thereby preventing its interaction with its primary receptor, CCR2. This neutralization of CCL2 disrupts the chemokine gradient, leading to a reduction in the recruitment of monocytes and macrophages to the tumor microenvironment.

The CCL2-CCR2 Signaling Pathway

The binding of CCL2 to CCR2, a G-protein coupled receptor, activates several downstream signaling cascades, including the JAK/STAT, PI3K/Akt, and MAPK pathways.[4][5] These pathways promote cell survival, proliferation, migration, and differentiation. By blocking the initial ligand-receptor interaction, Carlumab inhibits these downstream signaling events.

Diagram of the CCL2-CCR2 Signaling Pathway

Caption: Carlumab neutralizes CCL2, inhibiting downstream signaling.

Preclinical Development

In Vitro Characterization

The binding affinity and neutralizing activity of Carlumab were assessed using various in vitro assays.

Table 1: In Vitro Characteristics of Carlumab

Parameter	Value	Method
Binding Affinity (Kd)	~2.4 nM (in vivo)	Pharmacokinetic/Pharmacodynamic Modeling
EC50	9.459 ng/mL	ELISA (binding to immobilized human CCL2)

Experimental Protocol: In Vitro Neutralization (Chemotaxis) Assay

A standard protocol to assess the neutralizing activity of Carlumab would involve a chemotaxis assay:

• Cell Culture: A monocytic cell line expressing CCR2 (e.g., THP-1) is cultured.

• Assay Setup: A transwell plate with a porous membrane is used. The lower chamber contains media with a predetermined optimal concentration of recombinant human CCL2, both with and without varying concentrations of Carlumab or an isotype control antibody.

• Cell Migration: The monocytic cells are placed in the upper chamber and incubated for a period to allow migration towards the chemoattractant in the lower chamber.

• Quantification: The number of cells that have migrated to the lower chamber is quantified, for example, by cell counting or using a fluorescent dye.

• Data Analysis: The concentration of Carlumab that inhibits 50% of the CCL2-induced cell migration (IC50) is calculated.

In Vivo Efficacy in Xenograft Models

Preclinical studies in animal models were conducted to evaluate the anti-tumor activity of Carlumab. These studies demonstrated that Carlumab could suppress tumor growth in prostate and ovarian cancer mouse models.[2]

Experimental Protocol: Xenograft Tumor Growth Study

• Animal Model: Immunocompromised mice (e.g., nude or SCID mice) are used.

• Tumor Implantation: Human cancer cells known to secrete CCL2 (e.g., prostate or ovarian cancer cell lines) are implanted subcutaneously into the flanks of the mice.

• Treatment: Once tumors reach a predetermined size, the mice are randomized into treatment and control groups. The treatment group receives Carlumab (or a murine surrogate) via intraperitoneal or intravenous injection at various doses and schedules. The control group receives a vehicle or an isotype control antibody.

• Tumor Measurement: Tumor volume is measured at regular intervals using calipers.

• Endpoint Analysis: At the end of the study, tumors are excised, weighed, and may be processed for immunohistochemical analysis to assess for changes in the tumor microenvironment (e.g., macrophage infiltration).

• Data Analysis: Tumor growth curves are plotted, and the percentage of tumor growth inhibition (TGI) is calculated for the treated groups relative to the control group.

Clinical Development

Carlumab progressed into Phase 1 and Phase 2 clinical trials to assess its safety, pharmacokinetics, pharmacodynamics, and preliminary efficacy in patients with advanced solid tumors.

Phase 1 and 1b Studies

A first-in-human, Phase 1 dose-escalation study (NCT00537368) and a Phase 1b study in combination with chemotherapy (NCT01204996) were conducted.[6][7]

Table 2: Summary of Phase 1/1b Clinical Trial Data for Carlumab

Parameter	Finding
Patient Population	Patients with advanced solid malignancies
Dose Range	0.3 to 15 mg/kg intravenously
Recommended Phase 2 Dose	15 mg/kg every 2 weeks
Maximum Tolerated Dose (MTD)	Not established, indicating good tolerability
Common Adverse Events (Grade 1-2)	Fatigue (9%), Nausea (7%), Headache (7%), Vomiting (5%), Pruritus (5%)
Pharmacokinetics (Terminal Half-life)	6.6 - 9.6 days
Pharmacodynamics	Transient suppression of free serum CCL2, with a >1,000-fold increase in total CCL2
Preliminary Efficacy (Phase 1b)	1 partial response, 18 (38%) stable disease responses

Experimental Workflow for a Phase 1 Dose-Escalation Trial

Caption: A simplified workflow for the Phase 1 dose-escalation study of Carlumab.

Phase 2 Study

A Phase 2, open-label study (NCT00992186) evaluated Carlumab as a single agent in patients with metastatic castration-resistant prostate cancer (mCRPC).[1]

Table 3: Summary of Phase 2 Clinical Trial in mCRPC

Parameter	Finding
Number of Patients	46
Treatment	15 mg/kg Carlumab every 2 weeks
PSA or RECIST Responses	None
Stable Disease (≥ 3 months)	14 patients (34%)
Median Overall Survival (OS)	10.2 months
Safety	Well-tolerated
Pharmacodynamics	Suppression of free CCL2 was brief and not sustained

Conclusion and Future Directions

The discovery and initial development of Carlumab demonstrated a promising, well-tolerated, and targeted approach to cancer therapy by modulating the tumor microenvironment. Preclinical studies confirmed its ability to inhibit tumor growth. However, early-phase clinical trials, while establishing a favorable safety profile, revealed challenges in achieving sustained suppression of free CCL2 and demonstrated limited single-agent anti-tumor activity.[1] This transient CCL2 suppression was likely due to compensatory feedback mechanisms.

Despite the discontinuation of its development, the journey of Carlumab has provided valuable insights into the complexities of targeting chemokine pathways in oncology. Future research in this area may focus on combination therapies, where CCL2 inhibition could be synergistic with other immunotherapies like checkpoint inhibitors, or on developing next-generation molecules with improved pharmacokinetic and pharmacodynamic properties to achieve more sustained target engagement.

References

• 1. Phase 2 study of carlumab (CNTO 888), a human monoclonal antibody against CC-chemokine ligand 2 (CCL2), in metastatic castration-resistant prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Monoclonal Antibody Development for Cancer Treatment Using the Phage Display Library Platform [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. A first-in-human, first-in-class, phase I study of carlumab (CNTO 888), a human monoclonal antibody against CC-chemokine ligand 2 in patients with solid tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Carlumab, an anti-C-C chemokine ligand 2 monoclonal antibody, in combination with four chemotherapy regimens for the treatment of patients with solid tumors: an open-label, multicenter phase 1b study - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of the SPDB Linker in Enhancing the Therapeutic Index of Antibody-Drug Conjugates: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the critical role of the N-Succinimidyl 4-(2-pyridyldithio)butyrate (SPDB) linker in optimizing the therapeutic index of Antibody-Drug Conjugates (ADCs). We will delve into the mechanism of action of this cleavable disulfide linker, present comparative preclinical data, provide detailed experimental protocols for ADC characterization, and visualize key biological and experimental workflows.

Introduction: The Linker as a Key Determinant of ADC Success

Antibody-Drug Conjugates (ADCs) are a promising class of targeted cancer therapies that combine the specificity of a monoclonal antibody with the potent cell-killing activity of a cytotoxic payload. The linker, which connects the antibody to the payload, is a critical component that profoundly influences the ADC's stability, efficacy, and safety, ultimately determining its therapeutic index. An ideal linker maintains a stable connection between the antibody and the payload in systemic circulation to minimize off-target toxicity, while enabling efficient and specific release of the active drug within the tumor microenvironment or inside cancer cells.

The SPDB linker is a chemically cleavable linker that utilizes a disulfide bond. This design leverages the significant difference in the reductive potential between the extracellular environment and the intracellular compartment of tumor cells. The higher concentration of reducing agents, such as glutathione (B108866) (GSH), inside tumor cells facilitates the cleavage of the disulfide bond, leading to the release of the cytotoxic payload. This targeted release mechanism is designed to enhance the therapeutic window of ADCs by maximizing on-target efficacy and minimizing systemic toxicity.[1]

The SPDB Linker: Structure and Mechanism of Action

The SPDB linker is a bifunctional molecule that contains an N-hydroxysuccinimide (NHS) ester and a pyridyldithio group. The NHS ester reacts with primary amines, such as the side chains of lysine (B10760008) residues on the antibody, to form a stable amide bond. The pyridyldithio group reacts with a thiol-containing payload, like the maytansinoid derivative DM4, to form a disulfide bond.

The key to the SPDB linker's function is the disulfide bond's susceptibility to reductive cleavage. In the oxidizing environment of the bloodstream, the disulfide bond remains largely intact, ensuring the stability of the ADC and preventing premature release of the cytotoxic payload. Upon internalization of the ADC into a target cancer cell, the disulfide bond is exposed to the highly reducing intracellular environment, leading to its cleavage and the release of the active payload.[1]

The steric hindrance around the disulfide bond can be modulated to fine-tune the linker's stability and release kinetics. The SPDB linker, with its butanoate spacer, represents a balance between stability in circulation and efficient cleavage within the tumor cell.[2]

Quantitative Data Presentation

The following tables summarize key preclinical data for ADCs utilizing the SPDB linker, primarily focusing on the well-characterized huC242-SPDB-DM4 ADC, and comparing its performance to ADCs with non-cleavable linkers.

Table 1: In Vitro Cytotoxicity of Anti-CanAg ADCs Against COLO 205 Human Colon Cancer Cells

ADC Configuration	Linker Type	IC50 (M)	Reference
huC242-SPDB-DM4	Cleavable (Disulfide)	3 x 10-11	[Erickson et al., 2006]
huC242-SMCC-DM1	Non-cleavable (Thioether)	3 x 10-11	[Erickson et al., 2006]

Data extracted from Erickson et al., 2006.[3]

Table 2: In Vivo Antitumor Efficacy of huC242-SPDB-DM4 in a COLO 205 Human Colon Cancer Xenograft Model

Treatment Group	Dose and Schedule	Mean Tumor Volume (mm³) on Day 12	Tumor Growth Inhibition (%)	Reference
Vehicle (PBS)	-	~1000	0	[Kellogg et al., 2011]
huC242-SPDB-DM4	150 µg/kg, single dose	~200	80	[Kellogg et al., 2011]
huC242-SMCC-DM1	150 µg/kg, daily x 5	~800	20	[Kellogg et al., 2011]

Data estimated from graphical representations in Kellogg et al., 2011.[2]

Table 3: Pharmacokinetic Parameters of Maytansinoid ADCs in Mice

ADC	Average DAR	Clearance (mL/day/kg)	Half-life (h)	Reference
M9346A-sulfo-SPDB-DM4	3.7	11.5	110	[Sun et al., 2017]
J2898A-SMCC-DM1	3.5	10.1	127	[Sun et al., 2017]

Data from Sun et al., 2017, for ADCs with different antibodies and targets but the same linker-payload classes.[4]

Key Experimental Protocols

This section provides detailed methodologies for essential experiments in the characterization of ADCs with SPDB linkers.

Determination of Drug-to-Antibody Ratio (DAR) by Hydrophobic Interaction Chromatography (HIC)

Objective: To determine the average number of drug molecules conjugated to each antibody and the distribution of different drug-loaded species.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of the ADC at a concentration of 1-2 mg/mL in a formulation buffer (e.g., PBS, pH 7.4).

  • Dilute the ADC sample to a final concentration of 0.5-1 mg/mL in the HIC mobile phase A.

• HIC-HPLC System and Conditions:

  • Column: A HIC column suitable for antibody separations (e.g., Tosoh TSKgel Butyl-NPR, 4.6 x 35 mm, 2.5 µm).

  • Mobile Phase A (High Salt): 1.5 M ammonium (B1175870) sulfate, 50 mM sodium phosphate, pH 7.0.

  • Mobile Phase B (Low Salt): 50 mM sodium phosphate, pH 7.0, with 20% isopropanol.

  • Gradient: A linear gradient from 0% to 100% Mobile Phase B over 20-30 minutes.

  • Flow Rate: 0.5-1.0 mL/min.

  • Detection: UV absorbance at 280 nm.

• Data Analysis:

  • Integrate the peak areas for each drug-loaded species (DAR0, DAR2, DAR4, etc.).

  • Calculate the weighted average DAR using the following formula: Average DAR = Σ(% Peak Area of each species * DAR of each species) / 100

In Vitro Plasma Stability Assay

Objective: To assess the stability of the ADC and the rate of premature payload release in plasma.

Methodology:

• Incubation:

  • Incubate the ADC at a concentration of 100 µg/mL in human, mouse, or rat plasma at 37°C.

  • Collect aliquots at various time points (e.g., 0, 6, 24, 48, 72, and 168 hours).

• Quantification of Intact ADC (ELISA-based):

  • Coat a 96-well plate with the target antigen.

  • Add the plasma samples containing the ADC. The intact ADC will bind to the antigen.

  • Detect the bound ADC using a secondary antibody conjugated to an enzyme (e.g., HRP) and a suitable substrate.

  • Quantify the concentration of intact ADC by comparing with a standard curve.

• Quantification of Released Payload (LC-MS/MS):

  • Precipitate the plasma proteins from the collected aliquots using a solvent like acetonitrile.

  • Analyze the supernatant containing the released payload by LC-MS/MS.

  • Develop a specific and sensitive method for the detection and quantification of the free payload.

• Data Analysis:

  • Plot the percentage of intact ADC remaining over time.

  • Calculate the half-life of the ADC in plasma.

  • Quantify the amount of released payload at each time point.

In Vitro Bystander Killing Assay (Co-culture Method)

Objective: To evaluate the ability of the ADC to kill neighboring antigen-negative cells after the payload is released from antigen-positive cells.

Methodology:

• Cell Lines:

  • Antigen-positive (Ag+) cells: A cancer cell line expressing the target antigen of the ADC.

  • Antigen-negative (Ag-) cells: A cancer cell line that does not express the target antigen but is sensitive to the cytotoxic payload. These cells should be labeled with a fluorescent marker (e.g., GFP) for easy identification.

• Co-culture Setup:

  • Seed the Ag+ and Ag- cells together in a 96-well plate at a defined ratio (e.g., 1:1).

  • Include monocultures of both cell lines as controls.

• ADC Treatment:

  • Treat the co-cultures and monocultures with a serial dilution of the ADC.

  • Include an isotype control ADC as a negative control.

• Viability Assessment:

  • After a 72-96 hour incubation, assess the viability of the Ag- (GFP-positive) cells using flow cytometry or high-content imaging.

• Data Analysis:

  • Compare the viability of the Ag- cells in the co-culture with their viability in the monoculture at the same ADC concentrations. A significant decrease in the viability of Ag- cells in the co-culture indicates a bystander effect.

In Vivo Xenograft Efficacy Study

Objective: To evaluate the antitumor activity of the ADC in a preclinical animal model.

Methodology:

• Animal Model:

  • Use immunodeficient mice (e.g., nude or SCID mice).

  • Subcutaneously implant human cancer cells that express the target antigen.

• Tumor Growth and Grouping:

  • Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

  • Randomize the mice into treatment groups (e.g., vehicle control, isotype control ADC, and different doses of the therapeutic ADC).

• ADC Administration:

  • Administer the ADCs intravenously (IV) according to the planned dosing schedule (e.g., single dose or multiple doses).

• Monitoring:

  • Measure tumor volume using calipers two to three times per week.

  • Monitor the body weight of the mice as an indicator of toxicity.

• Data Analysis:

  • Plot the mean tumor volume over time for each treatment group.

  • Calculate the tumor growth inhibition (TGI) for each treatment group compared to the vehicle control.

  • Perform statistical analysis to determine the significance of the observed antitumor effects.

Visualization of Pathways and Workflows

Signaling Pathway of DM4-Induced Apoptosis

The payload of huC242-SPDB-DM4 is the maytansinoid derivative DM4, a potent microtubule inhibitor. Upon its release inside the cancer cell, DM4 binds to tubulin and disrupts microtubule dynamics, leading to cell cycle arrest at the G2/M phase and subsequent apoptosis.

DM4-Induced Apoptosis and Bystander Effect

Preclinical Development Workflow for an SPDB-Linked ADC

The following diagram outlines a typical workflow for the preclinical development and evaluation of an ADC featuring an SPDB linker.

Preclinical ADC Development Workflow

Conclusion

The SPDB linker represents a key technology in the design of effective and safe Antibody-Drug Conjugates. Its reduction-sensitive disulfide bond allows for stable circulation of the ADC and targeted release of the cytotoxic payload within the reductive environment of tumor cells. Preclinical data for ADCs utilizing the SPDB linker, such as huC242-SPDB-DM4, demonstrate superior in vivo efficacy compared to ADCs with non-cleavable linkers, highlighting the importance of linker chemistry in optimizing the therapeutic index. The ability of the released, membrane-permeable payload to exert a "bystander effect" further contributes to the therapeutic potential of this linker technology, particularly in the context of heterogeneous tumors. The experimental protocols and workflows detailed in this guide provide a framework for the robust preclinical evaluation of ADCs employing the SPDB linker, facilitating the development of the next generation of targeted cancer therapies.

References

• 1. researchgate.net [researchgate.net]
• 2. Assessing ADC Plasma Stability by LC-MS Methods | Springer Nature Experiments [experiments.springernature.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Effects of Drug-Antibody Ratio on Pharmacokinetics, Biodistribution, Efficacy, and Tolerability of Antibody-Maytansinoid Conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]

The Cytotoxicity Profile of the Maytansinoid Payload DM4: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the cytotoxicity profile of DM4 (ravtansine), a potent maytansinoid derivative employed as a cytotoxic payload in antibody-drug conjugates (ADCs). DM4's efficacy as an anti-cancer agent stems from its ability to induce cell death at sub-nanomolar concentrations.[1] This document details its mechanism of action, summarizes its cytotoxic activity across various cancer cell lines, provides detailed experimental protocols for assessing its effects, and illustrates the key signaling pathways involved in DM4-induced apoptosis.

Mechanism of Action: Microtubule Disruption and Mitotic Arrest

DM4, a thiol-containing derivative of maytansine, exerts its potent cytotoxic effects by targeting microtubules, which are essential components of the cytoskeleton involved in cell division, intracellular transport, and maintenance of cell shape.[2] The mechanism can be delineated as follows:

• Binding to Tubulin: DM4 binds to tubulin at or near the vinca (B1221190) alkaloid binding site, inhibiting the assembly and polymerization of microtubules.[3] This disruption leads to the depolymerization of existing microtubules.[3]

• Suppression of Microtubule Dynamics: At lower concentrations, DM4 and its metabolites potently suppress the dynamic instability of microtubules, which is crucial for proper mitotic spindle function, without significantly altering the microtubule polymer mass.[4][5]

• Mitotic Arrest: The interference with microtubule dynamics disrupts the formation and function of the mitotic spindle, a critical apparatus for chromosome segregation during cell division.[3] This leads to an arrest of the cell cycle in the G2/M phase.[6]

• Induction of Apoptosis: Prolonged mitotic arrest triggers the intrinsic apoptotic pathway, ultimately leading to programmed cell death.[3][7]

This targeted disruption of microtubule function makes DM4 particularly effective against rapidly dividing cancer cells.

Quantitative Cytotoxicity Data

The cytotoxic potency of DM4 is typically quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of the drug required to inhibit the viability of 50% of a cell population. The following tables summarize the in vitro cytotoxicity of DM4 and various DM4-containing ADCs across a range of cancer cell lines.

Cell Line	Cancer Type	IC50 (nM)	Reference(s)
SK-BR-3	Breast Cancer	0.3 - 0.4	[8]
MOLM-14	Acute Myeloid Leukemia	1 - 10	[9]
Human Nasopharynx KB	Nasopharyngeal Carcinoma	0.008	[1]
Murine Leukemia P-388	Leukemia	0.0006	[1]
Murine Leukemia L1210	Leukemia	0.002	[1]

Table 1: In Vitro Cytotoxicity of Free DM4

ADC Name	Target Antigen	Cell Line(s)	Cancer Type(s)	IC50 Range (nM)	Reference(s)
7E7-DM4	CD123	MOLM-14	Acute Myeloid Leukemia	1 - 10	[9]
11C3-DM4	CD123	MOLM-14	Acute Myeloid Leukemia	1 - 10	[9]
Mirvetuximab soravtansine	Folate Receptor α	Ovarian Cancer Cells	Ovarian, Fallopian Tube, Peritoneal Cancer	Not specified	[1]
Coltuximab ravtansine	CD19	B-cell lines	B-cell Lymphoma, Acute Lymphocytic Leukemia	Not specified	[1]
Indatuximab ravtansine	CD138	Myeloma cells	Multiple Myeloma	Not specified	[1]
Anetumab ravtansine	Mesothelin	Various	Mesothelioma and other solid tumors	Not specified	[1]
SAR566658	CA6	Breast cancer cells	Triple-negative breast cancer	Not specified	[1]

Table 2: In Vitro Cytotoxicity of DM4-based Antibody-Drug Conjugates (ADCs)

Experimental Protocols

Accurate assessment of the cytotoxic effects of DM4 is crucial for its development and application. The following are detailed protocols for key in vitro assays used to evaluate cell viability, apoptosis, and cell cycle distribution.

Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.[7][10]

Materials:

• Target cancer cell lines

• Complete cell culture medium

• DM4 or DM4-ADC

• 96-well clear, flat-bottom tissue culture plates

• MTT solution (5 mg/mL in PBS, sterile filtered)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)[11][12]

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 1,000-10,000 cells/well) in 100 µL of culture medium.[6][11] Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.[6]

• Compound Treatment: Prepare serial dilutions of DM4 or the DM4-ADC in culture medium. Remove the existing medium from the wells and add 100 µL of the diluted compound or vehicle control. Incubate for the desired treatment period (e.g., 72-144 hours).[6][13]

• MTT Addition: After the incubation period, add 10-20 µL of MTT solution to each well.[7][11] Incubate for 1-4 hours at 37°C, allowing metabolically active cells to reduce the yellow MTT to purple formazan (B1609692) crystals.[7][11]

• Formazan Solubilization: Carefully remove the medium and add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals.[12] Mix thoroughly by gentle shaking or pipetting.[12]

• Absorbance Reading: Measure the absorbance at a wavelength of 540-570 nm using a microplate reader.[12] A reference wavelength of >650 nm can be used to subtract background absorbance.[7]

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control cells and plot a dose-response curve to determine the IC50 value.[13]

Apoptosis Assay (Annexin V and Propidium (B1200493) Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Treated and untreated cells

• Phosphate-Buffered Saline (PBS)

• 1X Binding Buffer (10 mM Hepes pH 7.4, 140 mM NaCl, 2.5 mM CaCl2)

• Annexin V-FITC (or other fluorochrome conjugate)

• Propidium Iodide (PI) staining solution

• Flow cytometer

Procedure:

• Cell Harvesting: Induce apoptosis using the desired method. Collect both floating and adherent cells. For adherent cells, use a gentle dissociation method like trypsinization. Centrifuge the cell suspension to pellet the cells.

• Washing: Wash the cells once with cold PBS and once with 1X Binding Buffer.[4]

• Staining: Resuspend the cells in 1X Binding Buffer at a concentration of approximately 1 x 10^6 cells/mL. To 100 µL of the cell suspension, add 5 µL of Annexin V-FITC and 5-10 µL of PI solution.

• Incubation: Incubate the cells for 15-20 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the samples on a flow cytometer.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Cell Cycle Analysis (Propidium Iodide Staining)

This method uses propidium iodide to stain cellular DNA, allowing for the analysis of cell cycle distribution by flow cytometry.[14]

Materials:

• Treated and untreated cells

• PBS

• Ice-cold 70% ethanol[14]

• Propidium Iodide (PI) staining solution (containing RNase A)[2]

• Flow cytometer

Procedure:

• Cell Harvesting and Fixation: Harvest the cells and wash them with PBS. While gently vortexing, add ice-cold 70% ethanol (B145695) dropwise to fix the cells.[2] Fix for at least 30 minutes on ice.[14]

• Washing: Centrifuge the fixed cells and wash the pellet twice with PBS.[14]

• Staining: Resuspend the cell pellet in the PI/RNase A staining solution.[2] Incubate for at least 30 minutes at room temperature in the dark.[14][15]

• Flow Cytometry Analysis: Analyze the stained cells on a flow cytometer. The fluorescence intensity of PI is directly proportional to the DNA content, allowing for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Visualizing DM4-Induced Cellular Processes

The following diagrams, generated using the DOT language for Graphviz, illustrate the experimental workflow for assessing DM4 cytotoxicity and the proposed signaling pathway for DM4-induced apoptosis.

Caption: Experimental workflow for in vitro cytotoxicity assessment of DM4.

Caption: Signaling pathway of DM4-induced apoptosis.

Off-Target Toxicity

While the targeted delivery via ADCs aims to minimize systemic toxicity, off-target toxicities can still occur due to premature release of the payload or non-specific uptake.[14] For DM4-containing ADCs, a notable off-target toxicity is ocular toxicity, including blurred vision, dry eyes, and keratitis.[6][16] The exact mechanisms underlying this are still under investigation but may involve the expression of the target antigen in ocular tissues or the accumulation of the hydrophobic payload in the eye.[17]

Conclusion

DM4 is a highly potent cytotoxic agent that effectively induces cancer cell death by disrupting microtubule dynamics, leading to mitotic arrest and apoptosis. Its sub-nanomolar potency makes it an attractive payload for antibody-drug conjugates in targeted cancer therapy. A thorough understanding of its cytotoxicity profile, including its mechanism of action and potential off-target effects, is essential for the continued development and optimization of DM4-based therapeutics. The standardized experimental protocols provided in this guide offer a framework for the consistent and reliable evaluation of the cytotoxic effects of DM4 and its conjugates.

References

• 1. Maytansinoids as Payloads of ADCs: DM1, DM4 | Biopharma PEG [biochempeg.com]
• 2. vet.cornell.edu [vet.cornell.edu]
• 3. benchchem.com [benchchem.com]
• 4. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - US [thermofisher.com]
• 5. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines | Springer Nature Experiments [experiments.springernature.com]
• 6. benchchem.com [benchchem.com]
• 7. merckmillipore.com [merckmillipore.com]
• 8. researchgate.net [researchgate.net]
• 9. Use of Payload Binding Selectivity Enhancers to Improve Therapeutic Index of Maytansinoid-Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 11. Determination of ADC Cytotoxicity - Creative Biolabs [creative-biolabs.com]
• 12. static.igem.wiki [static.igem.wiki]
• 13. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 14. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 15. ucl.ac.uk [ucl.ac.uk]
• 16. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchhub.com [researchhub.com]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis and Conjugation of Anti-CCL2 (Carlumab)-SPDB-DM4

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis and characterization of the antibody-drug conjugate (ADC) Anti-CCL2 (Carlumab)-SPDB-DM4. This ADC is composed of Carlumab, a human monoclonal antibody targeting the chemokine ligand 2 (CCL2), conjugated to the potent microtubule-disrupting agent DM4 via a cleavable disulfide linker, N-Succinimidyl 4-(2-pyridyldithio)butyrate (SPDB). The protocols outlined below describe the modification of the antibody, the conjugation reaction, and the subsequent purification and characterization of the resulting ADC.

Introduction

Chemokine (C-C motif) ligand 2 (CCL2), also known as monocyte chemoattractant protein-1 (MCP-1), is a key chemokine involved in the recruitment of monocytes, macrophages, and other immune cells to sites of inflammation.[1][2] Upregulation of the CCL2/CCR2 signaling axis is implicated in the pathogenesis of various diseases, including cancer, where it promotes tumor growth, angiogenesis, and metastasis.[3][4] Carlumab is a human IgG1 monoclonal antibody that specifically binds to CCL2, thereby inhibiting its interaction with its primary receptor, CCR2.[1][2]

Antibody-drug conjugates (ADCs) are a class of targeted therapeutics that combine the specificity of a monoclonal antibody with the potent cell-killing activity of a cytotoxic agent. The ADC Anti-CCL2 (Carlumab)-SPDB-DM4 is designed to selectively deliver the maytansinoid payload, DM4, to CCL2-expressing tumor microenvironments. DM4 is a potent inhibitor of tubulin polymerization, which leads to mitotic arrest and apoptosis of cancer cells.[5] The SPDB linker contains a disulfide bond that is stable in systemic circulation but is cleaved in the reducing intracellular environment of target cells, releasing the active DM4 payload.[][7]

This application note provides a comprehensive guide for the synthesis, purification, and characterization of Anti-CCL2 (Carlumab)-SPDB-DM4.

Signaling Pathway of CCL2

The binding of CCL2 to its receptor, CCR2, a G protein-coupled receptor, triggers a cascade of downstream signaling events. These pathways, including the PI3K/Akt, JAK/STAT, and MAPK pathways, are crucial for cell survival, proliferation, migration, and cytokine production.[8] Carlumab's mechanism of action is to block the initial interaction between CCL2 and CCR2, thereby inhibiting these downstream effects.[1][2]

Figure 1: CCL2 Signaling Pathway and Inhibition by Carlumab.

Experimental Protocols

Materials and Reagents

• Anti-CCL2 (Carlumab) antibody

• SPDB-DM4 linker-payload

• Dithiothreitol (DTT)

• L-Cysteine

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-buffered saline (PBS), pH 7.4

• Sodium borate (B1201080) buffer

• Sephadex G-25 desalting columns

• Size exclusion chromatography (SEC) column

• Hydrophobic interaction chromatography (HIC) column

• LC-MS grade water and acetonitrile

Synthesis of Anti-CCL2 (Carlumab)-SPDB-DM4

The synthesis of the ADC involves a two-step process: partial reduction of the antibody's interchain disulfide bonds followed by conjugation with the SPDB-DM4 linker-payload.

References

• 1. agilent.com [agilent.com]
• 2. researchgate.net [researchgate.net]
• 3. Analytical Methods for Antibody-Drug Conjugates (ADCs) - Creative Proteomics [creative-proteomics.com]
• 4. lcms.cz [lcms.cz]
• 5. hpst.cz [hpst.cz]
• 7. researchgate.net [researchgate.net]
• 8. Frontiers | The role and therapeutic targeting of the CCL2/CCR2 signaling axis in inflammatory and fibrotic diseases [frontiersin.org]

Application Notes and Protocols for Efficacy Testing of Antibody-Drug Conjugates in Prostate Cancer Xenograft Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-drug conjugates (ADCs) represent a promising therapeutic modality for prostate cancer, combining the specificity of monoclonal antibodies with the potent cytotoxic activity of small-molecule payloads. Preclinical evaluation of ADC efficacy and toxicity is crucial for their clinical translation. Prostate cancer xenograft models, established by implanting human prostate cancer cells or patient-derived tumor tissue into immunodeficient mice, are indispensable tools for these investigations. This document provides detailed application notes and protocols for utilizing prostate cancer xenograft models in the preclinical assessment of ADCs.

Prostate cancer xenografts can be broadly categorized into two types: cell line-derived xenografts (CDX) and patient-derived xenografts (PDX). CDX models are generated from established prostate cancer cell lines and offer high reproducibility and cost-effectiveness, making them suitable for initial efficacy screening.[1][2] In contrast, PDX models are developed by implanting fresh tumor tissue from patients and are recognized for better reflecting the clinical, morphological, and molecular profiles of human cancers, including their inherent heterogeneity.[2][3][4]

A key target for ADCs in prostate cancer is the Prostate-Specific Membrane Antigen (PSMA), a cell surface protein highly expressed in advanced and metastatic prostate cancer.[5][6][7] However, studies have shown that while PSMA expression is a critical factor, treatment responses to PSMA-targeted ADCs can vary widely, suggesting that other tumor characteristics also play a significant role in determining therapeutic outcomes.[5][6]

These application notes will guide researchers through the establishment of prostate cancer xenograft models, the design and execution of ADC efficacy studies, and the interpretation of results within the context of relevant biological pathways.

Key Signaling Pathways in Prostate Cancer

Understanding the underlying signaling pathways in prostate cancer is critical for interpreting ADC efficacy data and identifying potential mechanisms of resistance. Several key pathways are implicated in prostate cancer progression and its response to therapy.

• Androgen Receptor (AR) Signaling: The AR pathway is a central driver of prostate cancer initiation and progression.[8][9] Even in castration-resistant prostate cancer (CRPC), AR signaling often remains active.[9]

• PI3K/AKT/mTOR Pathway: This pathway is crucial for cell signal transduction and is frequently dysregulated in various cancers, including prostate cancer.[10] The tumor suppressor PTEN, which inhibits this pathway, is often lost or mutated in prostate tumors.[10]

• Wnt/β-catenin Pathway: The Wnt/β-catenin pathway is associated with resistance to androgen-directed therapies and chemotherapy in prostate cancer.[11] It plays a role in cell proliferation, differentiation, and metastasis.[10][11]

• Other Relevant Pathways: Additional signaling pathways, such as the Src/Ras/Erk pathway, also contribute to prostate cancer progression and can influence therapeutic responses.[10]

Below is a diagram illustrating the interplay between these key signaling pathways.

Caption: Key signaling pathways in prostate cancer.

Experimental Protocols

Protocol 1: Establishment of Prostate Cancer Xenograft Models

This protocol outlines the procedures for establishing both cell line-derived (CDX) and patient-derived (PDX) xenograft models.

Materials:

• Prostate cancer cell lines (e.g., LNCaP, DU-145, PC3, 22Rv1) or fresh patient tumor tissue.[2][12]

• Immunodeficient mice (e.g., NOD/SCID, NSG, or nude mice), 6-8 weeks old.[1]

• Phosphate-buffered saline (PBS)

• Matrigel®

• Anesthetic (e.g., isoflurane)

• Surgical tools (scalpel, forceps, sutures/clips)

• Digital calipers

Procedure:

• Animal Husbandry: House immunodeficient mice in a specific pathogen-free facility with a 12-hour light/dark cycle and ad libitum access to food and water.[1]

• Cell/Tissue Preparation:

  • CDX Models: Resuspend cultured prostate cancer cells in a 1:1 mixture of PBS and Matrigel® to a final concentration of 1 x 10⁷ to 2 x 10⁷ cells/mL.[1]

  • PDX Models: Aseptically collect fresh tumor tissue from a patient or a passaged PDX model.[1] Mechanically mince the tissue into small fragments (2-3 mm³).[1]

• Tumor Implantation:

  • Anesthetize the mouse using an appropriate anesthetic.[1]

  • Shave and disinfect the right flank of the mouse.[1]

  • For CDX models: Inject 100-200 µL of the cell suspension subcutaneously.[1]

  • For PDX models: Make a small incision and implant a single tumor fragment subcutaneously.[1] Close the incision with surgical clips or sutures.[1]

• Tumor Growth Monitoring:

  • Monitor the animals daily for any signs of distress.[1]

  • Once tumors are palpable, measure their dimensions twice weekly using digital calipers.[1]

  • Calculate tumor volume using the formula: Volume = (Length x Width²) / 2.[1]

  • Randomize animals into treatment groups when the average tumor volume reaches 100-200 mm³.[1]

Protocol 2: In Vivo ADC Efficacy Study

This protocol describes a typical in vivo efficacy study to evaluate an ADC in established prostate cancer xenograft models.

Materials:

• Tumor-bearing mice (from Protocol 1)

• Antibody-drug conjugate (ADC)

• Vehicle control (e.g., saline or formulation buffer)

• Isotype control ADC (non-targeting antibody with the same drug-linker) (optional)[1]

• Unconjugated monoclonal antibody (optional)[1]

• Dosing syringes and needles

Procedure:

• Treatment Groups: Establish appropriate treatment and control groups. A typical study might include:

  • Vehicle control

  • ADC at various dose levels (e.g., 1, 3, and 10 mg/kg)[1][5][6]

  • Isotype control ADC

  • Unconjugated monoclonal antibody

• Drug Administration:

  • Administer treatments intravenously (IV) via the tail vein.[1]

  • The dosing schedule can be a single dose or multiple doses (e.g., once weekly for 3-4 weeks).[1][5][6]

• Monitoring and Endpoints:

  • Measure tumor volume and body weight twice weekly.[1]

  • Observe the animals for any signs of toxicity (e.g., weight loss, changes in behavior, ruffled fur).[1]

  • The primary endpoint is typically tumor growth inhibition. Secondary endpoints may include tumor regression, survival, and biomarker analysis.

  • At the end of the study, euthanize the animals and collect tumors and other tissues for further analysis (e.g., immunohistochemistry, gene expression profiling).

Below is a diagram illustrating the general workflow for an in vivo ADC efficacy study.

Caption: General in vivo ADC efficacy workflow.

Data Presentation

Quantitative data from in vivo efficacy studies should be summarized in a clear and structured format to facilitate comparison between different treatment groups and studies.

Table 1: Summary of Preclinical ADC Efficacy Data in Prostate Cancer Xenograft Models

Xenograft Model	Target Antigen	ADC Payload	Dosing Regimen	Outcome	Reference
LuCaP 96CR (PDX)	PSMA	MMAE	1-6 mg/kg, IV, once weekly for 4 weeks	Complete tumor regression	[5][6]
LuCaP 58 (PDX)	PSMA (low expression)	MMAE	1-6 mg/kg, IV, once weekly for 4 weeks	Largely unimpeded tumor progression	[5][6]
LuCaP 77 (PDX)	PSMA	MMAE	1-6 mg/kg, IV, once weekly for 4 weeks	Intermediate antitumor effects	[5][6]
LuCaP 105 (PDX)	PSMA	MMAE	1-6 mg/kg, IV, once weekly for 4 weeks	Intermediate antitumor effects	[5][6]
22Rv1 (CDX)	PSMA	Not Specified	Not Specified	Significant tumor growth reduction	[3]
DU145-PSMA (CDX)	PSMA (high expression)	DGN549	30 µg/kg	Greatest efficacy among experimental groups	[13][14]
CWR22Rv1 (CDX)	PSMA (moderate expression)	DGN549	30 µg/kg	Significant growth inhibition	[13][14]

Table 2: Characteristics of Common Prostate Cancer Xenograft Models

Model Type	Cell Line/PDX Line	Key Characteristics	Reference
CDX	DU-145	Epithelial, from brain metastasis, hormone insensitive, PSA negative	[12]
CDX	LNCaP	Epithelial, from lymph node metastasis, androgen-sensitive	[2][12]
CDX	PC-3	Epithelial, from bone metastasis, androgen-insensitive	[2]
PDX	LuCaP series (e.g., 58, 77, 96CR, 105)	Patient-derived, varying levels of PSMA expression and androgen sensitivity	[5][6]

Conclusion

Prostate cancer xenograft models are powerful preclinical tools for the evaluation of novel ADCs. The choice between CDX and PDX models will depend on the specific research question, with CDX models being suitable for initial screening and PDX models offering greater clinical relevance for more advanced studies.[2][4] Rigorous experimental design and careful monitoring are essential for obtaining reliable and translatable data. The protocols and data presentation guidelines provided in these application notes are intended to assist researchers in designing and executing robust preclinical studies to accelerate the development of effective ADC therapies for prostate cancer.

References

• 1. benchchem.com [benchchem.com]
• 2. Development of patient-derived xenograft models of prostate cancer for maintaining tumor heterogeneity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. championsoncology.com [championsoncology.com]
• 4. Generation of Prostate Cancer Patient-Derived Xenografts to Investigate Mechanisms of Novel Treatments and Treatment Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Efficacy studies of an antibody-drug conjugate PSMA-ADC in patient-derived prostate cancer xenografts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. adcreview.com [adcreview.com]
• 7. imrpress.com [imrpress.com]
• 8. Targeting signaling pathways in prostate cancer: mechanisms and clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Frontiers | Interactions between key genes and pathways in prostate cancer progression and therapy resistance [frontiersin.org]
• 11. Signalling pathways in a nutshell: from pathogenesis to therapeutical implications in prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Prostate Cancer Xenografts - Altogen Labs [altogenlabs.com]
• 13. aacrjournals.org [aacrjournals.org]
• 14. researchgate.net [researchgate.net]

Application Notes and Protocols for Patient-Derived Xenograft (PDX) Models in Carlumab-SPDB-DM4 Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Patient-derived xenograft (PDX) models, established by implanting human tumor tissues directly into immunodeficient mice, have emerged as a highly clinically relevant preclinical platform for evaluating novel cancer therapeutics.[1][2] These models preserve the histological and genetic characteristics of the original patient tumor, offering a powerful tool to assess the efficacy and understand the mechanisms of action of targeted therapies like antibody-drug conjugates (ADCs).[1][3]

This document provides detailed application notes and protocols for the utilization of PDX models in the preclinical evaluation of Carlumab-SPDB-DM4, an ADC composed of the anti-CCL2 monoclonal antibody Carlumab, a cleavable SPDB linker, and the potent microtubule inhibitor DM4.

Carlumab is a human monoclonal antibody that targets C-C motif chemokine ligand 2 (CCL2), a chemokine involved in tumor growth, metastasis, and angiogenesis.[4] The rationale for its use in an ADC is to target CCL2-expressing tumor cells and the surrounding tumor microenvironment. Upon binding to CCL2, the Carlumab-SPDB-DM4 conjugate is intended to be internalized, leading to the release of the cytotoxic payload DM4 within the target cell. DM4, a maytansinoid derivative, disrupts microtubule dynamics, inducing cell cycle arrest and apoptosis. The SPDB linker is a disulfide-containing linker designed to be stable in circulation and cleaved in the reducing intracellular environment.

These protocols will guide researchers through the process of establishing PDX models, conducting efficacy studies with Carlumab-SPDB-DM4, and performing relevant biomarker analyses to identify potential patient populations who may benefit from this therapeutic approach.

Signaling Pathway of Carlumab-SPDB-DM4 Action

Carlumab-SPDB-DM4 mechanism of action.

Experimental Protocols

Protocol 1: Establishment of Patient-Derived Xenograft (PDX) Models

This protocol outlines the procedure for implanting fresh patient tumor tissue into immunodeficient mice to generate PDX models.

Materials:

• Fresh patient tumor tissue collected under sterile conditions

• Immunodeficient mice (e.g., NOD-scid gamma (NSG) or similar)

• Surgical instruments (scalpels, forceps)

• Phosphate-buffered saline (PBS) containing antibiotics

• Matrigel (optional)

• Anesthesia (e.g., isoflurane)

• Animal housing under sterile conditions

Procedure:

• Tissue Acquisition and Preparation:

  • Obtain fresh tumor tissue from surgical resection or biopsy in a sterile collection medium on ice.

  • In a sterile biosafety cabinet, wash the tissue with cold PBS containing antibiotics.

  • Mechanically mince the tumor tissue into small fragments (approximately 2-3 mm³).

• Implantation:

  • Anesthetize the immunodeficient mouse.

  • Make a small incision in the skin on the flank of the mouse.

  • Create a subcutaneous pocket using blunt dissection.

  • (Optional) Mix the tumor fragments with Matrigel to support initial growth.

  • Implant one to two tumor fragments into the subcutaneous pocket.

  • Close the incision with surgical clips or sutures.

• Tumor Growth Monitoring:

  • Monitor the mice regularly for tumor growth by visual inspection and caliper measurements.

  • Measure tumor dimensions (length and width) twice weekly.

  • Calculate tumor volume using the formula: Volume = (Width² x Length) / 2.

  • Once tumors reach a volume of approximately 1000-1500 mm³, the tumors can be harvested for expansion into subsequent passages or for cryopreservation.

Protocol 2: In Vivo Efficacy Study of Carlumab-SPDB-DM4 in PDX Models

This protocol describes the methodology for evaluating the anti-tumor activity of Carlumab-SPDB-DM4 in established PDX models.

Materials:

• Established PDX models with tumor volumes of 150-250 mm³

• Carlumab-SPDB-DM4

• Vehicle control (e.g., sterile PBS)

• Control ADC (optional, e.g., a non-targeting ADC with the same linker-payload)

• Dosing syringes and needles

• Calipers for tumor measurement

• Animal balance

Procedure:

• Study Design and Animal Randomization:

  • Once tumors reach the desired volume, randomize the mice into treatment and control groups (n=8-10 mice per group).

  • Example treatment groups:

    • Group 1: Vehicle Control (intravenous, weekly)

    • Group 2: Carlumab-SPDB-DM4 (e.g., 3 mg/kg, intravenous, weekly)

    • Group 3: Carlumab-SPDB-DM4 (e.g., 5 mg/kg, intravenous, weekly)

    • Group 4 (optional): Non-targeting control ADC (at a molar equivalent dose to a Carlumab-SPDB-DM4 group)

• Drug Administration:

  • Administer the assigned treatments to each group via the specified route (e.g., intravenous injection).

  • Continue treatment for a predetermined duration (e.g., 3-4 weeks) or until the tumors in the control group reach a predefined endpoint.

• Data Collection:

  • Measure tumor volumes and body weights twice weekly.

  • Monitor the animals for any signs of toxicity.

  • At the end of the study, euthanize the mice and collect the tumors for further analysis.

• Efficacy Endpoints:

  • Tumor Growth Inhibition (TGI): Calculated as a percentage: TGI (%) = [1 - (Mean tumor volume of treated group / Mean tumor volume of control group)] x 100%.

  • Tumor Regression: Assessment of tumor shrinkage compared to baseline.

  • Survival Analysis: If applicable, monitor survival as an endpoint.

Protocol 3: Biomarker Analysis in PDX Tumors

This protocol details methods for analyzing biomarkers in PDX tumor tissues to correlate with treatment response.

Materials:

• PDX tumor tissues (from treated and control groups)

• Formalin for fixation

• Paraffin for embedding

• Reagents for immunohistochemistry (IHC) or in situ hybridization (ISH)

• Reagents for RNA and protein extraction

• qPCR and/or Western blotting equipment

Procedure:

• Immunohistochemistry (IHC) for CCL2 Expression:

  • Fix harvested tumor tissues in 10% neutral buffered formalin and embed in paraffin.

  • Section the paraffin-embedded tissues and mount on slides.

  • Perform IHC staining for human CCL2 to assess the expression level and localization of the target antigen.

  • Score the staining intensity and percentage of positive cells.

• Analysis of Downstream Signaling:

  • Extract protein from fresh-frozen tumor samples.

  • Perform Western blotting to analyze the expression of proteins involved in apoptosis (e.g., cleaved caspase-3) or cell cycle regulation (e.g., Cyclin B1).

• RNA Sequencing (RNA-seq):

  • Extract total RNA from fresh-frozen tumor samples.

  • Perform RNA-seq to identify gene expression signatures associated with response or resistance to Carlumab-SPDB-DM4.

Data Presentation

Quantitative data from in vivo efficacy studies should be summarized in clear and concise tables to facilitate comparison between treatment groups.

Table 1: Tumor Growth Inhibition of Carlumab-SPDB-DM4 in a Breast Cancer PDX Model

Treatment Group	Dose (mg/kg)	Dosing Schedule	Mean Tumor Volume at Day 21 (mm³)	Tumor Growth Inhibition (TGI) (%)
Vehicle Control	-	QW x 3	980 ± 120	-
Carlumab-SPDB-DM4	3	QW x 3	450 ± 85	54.1%
Carlumab-SPDB-DM4	5	QW x 3	210 ± 50	78.6%
Non-targeting ADC	5	QW x 3	920 ± 110	6.1%

Data are presented as mean ± SEM.

Table 2: Body Weight Changes in Mice Treated with Carlumab-SPDB-DM4

Treatment Group	Dose (mg/kg)	Mean Body Weight Change from Baseline at Day 21 (%)
Vehicle Control	-	+ 5.2%
Carlumab-SPDB-DM4	3	+ 1.5%
Carlumab-SPDB-DM4	5	- 2.8%
Non-targeting ADC	5	+ 4.8%

Experimental Workflow and Logical Relationships

Workflow for Carlumab-SPDB-DM4 studies in PDX models.

Conclusion

The use of patient-derived xenograft models provides a robust and clinically relevant platform for the preclinical evaluation of Carlumab-SPDB-DM4. The detailed protocols and application notes provided herein offer a comprehensive guide for researchers to assess the anti-tumor efficacy, tolerability, and potential biomarkers of response for this antibody-drug conjugate. By closely mimicking the heterogeneity of human tumors, PDX models can significantly contribute to the informed clinical development of novel targeted therapies like Carlumab-SPDB-DM4.

References

• 1. blog.crownbio.com [blog.crownbio.com]
• 2. Patient-derived xenograft models: Current status, challenges, and innovations in cancer research - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ADC In Vivo Efficacy Evaluation Services - Creative Biolabs [creative-biolabs.com]
• 4. Clinical utility of PDX cohorts to reveal biomarkers of intrinsic resistance and clonal architecture changes underlying acquired resistance to cetuximab in HNSCC - PMC [pmc.ncbi.nlm.nih.gov]

Determining the Drug-to-Antibody Ratio of Carlumab-SPDB-DM4: An Application Guide

Abstract

This document provides a comprehensive set of protocols for determining the drug-to-antibody ratio (DAR) of the antibody-drug conjugate (ADC) Carlumab-SPDB-DM4. The protocols described herein are intended for researchers, scientists, and drug development professionals. Methodologies covered include Ultraviolet-Visible (UV/Vis) Spectroscopy, Hydrophobic Interaction Chromatography (HIC), and Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC). These techniques offer orthogonal approaches to accurately quantify the average DAR and assess the distribution of drug species, which are critical quality attributes for the efficacy and safety of ADCs.

Introduction to Carlumab-SPDB-DM4

Carlumab is a human monoclonal antibody that targets the CC-chemokine ligand 2 (CCL2), a key mediator in inflammatory and oncogenic pathways.[1][2][3] In the context of an ADC, Carlumab serves to selectively deliver a cytotoxic payload to tumor cells overexpressing the target antigen. The linker, N-Succinimidyl 4-(2-pyridyldithio)butyrate (SPDB), is a cleavable disulfide linker that connects the antibody to the cytotoxic agent.[][5][] The payload, DM4, is a potent maytansinoid derivative that inhibits tubulin polymerization, leading to cell cycle arrest and apoptosis.[7][][9] The DAR is a critical parameter that directly influences the ADC's therapeutic index.[][11][12]

Mechanism of Action

The Carlumab-SPDB-DM4 ADC is designed to bind to CCL2 on the surface of target cells. Following binding, the ADC-antigen complex is internalized. Inside the cell, the SPDB linker is cleaved in the reducing environment, releasing the active DM4 payload.[][13] The released DM4 then disrupts microtubule dynamics, leading to cell death.

Figure 1: Mechanism of action of Carlumab-SPDB-DM4.

Experimental Protocols

The following sections detail the experimental protocols for determining the DAR of Carlumab-SPDB-DM4.

UV/Vis Spectroscopy for Average DAR Determination

UV/Vis spectroscopy is a straightforward method for determining the average DAR.[][14][15][16][17] This technique relies on the distinct absorbance maxima of the antibody and the drug.

The concentrations of the antibody and the conjugated drug are determined by measuring the absorbance of the ADC solution at two wavelengths: 280 nm (for the antibody) and a wavelength where the drug has a distinct absorbance maximum (e.g., 252 nm for maytansinoids). The average DAR is then calculated from the molar ratio of the drug to the antibody.

• Carlumab-SPDB-DM4 ADC sample

• Phosphate-buffered saline (PBS), pH 7.4

• UV/Vis spectrophotometer

• Quartz cuvettes

• Determine Extinction Coefficients:

  • Measure the absorbance of a known concentration of unconjugated Carlumab at 280 nm and the drug's absorbance maximum (λ_max).

  • Measure the absorbance of a known concentration of the DM4 payload at 280 nm and its λ_max.

  • Calculate the molar extinction coefficients (ε) for both the antibody and the drug at both wavelengths.

• Sample Preparation:

  • Dilute the Carlumab-SPDB-DM4 ADC sample in PBS to a concentration that gives an absorbance reading within the linear range of the spectrophotometer (typically 0.1 - 1.0 AU).

• Absorbance Measurement:

  • Measure the absorbance of the diluted ADC sample at 280 nm (A_280) and at the λ_max of DM4 (A_λmax).

• DAR Calculation:

  • Use the following equations to calculate the concentrations of the antibody (C_Ab) and the drug (C_Drug):

    • A_280 = (ε_Ab,280 * C_Ab) + (ε_Drug,280 * C_Drug)

    • A_λmax = (ε_Ab,λmax * C_Ab) + (ε_Drug,λmax * C_Drug)

  • Calculate the average DAR:

    • DAR = C_Drug / C_Ab

Parameter	Value
Molar Extinction of Carlumab at 280 nm (ε_Ab,280)	TBD
Molar Extinction of Carlumab at λ_max (ε_Ab,λmax)	TBD
Molar Extinction of DM4 at 280 nm (ε_Drug,280)	TBD
Molar Extinction of DM4 at λ_max (ε_Drug,λmax)	TBD
Absorbance of ADC at 280 nm (A_280)	TBD
Absorbance of ADC at λ_max (A_λmax)	TBD
Calculated Average DAR	TBD

TBD: To be determined experimentally.

Hydrophobic Interaction Chromatography (HIC) for DAR Distribution

HIC is a powerful technique for separating ADC species with different numbers of conjugated drugs, providing information on the drug load distribution.[18][19][20][21][22]

HIC separates molecules based on their hydrophobicity. The conjugation of the hydrophobic DM4 payload to the Carlumab antibody increases the overall hydrophobicity of the ADC. Species with a higher DAR are more hydrophobic and will be retained more strongly on the HIC column.

Figure 2: Workflow for HIC-based DAR analysis.

• Carlumab-SPDB-DM4 ADC sample

• HIC column (e.g., TSKgel Butyl-NPR)

• HPLC system with a UV detector

• Mobile Phase A: 25 mM Sodium Phosphate, 1.5 M Ammonium Sulfate, pH 7.0

• Mobile Phase B: 25 mM Sodium Phosphate, pH 7.0, with 20% Isopropanol

• System Equilibration:

  • Equilibrate the HIC column with Mobile Phase A at a flow rate of 0.5 mL/min until a stable baseline is achieved.

• Sample Injection:

  • Inject 10 µL of the Carlumab-SPDB-DM4 ADC sample (at a concentration of approximately 2 mg/mL).

• Chromatographic Separation:

  • Run a linear gradient from 0% to 100% Mobile Phase B over 20 minutes.

  • Monitor the absorbance at 280 nm.

• Data Analysis:

  • Integrate the peak areas for each resolved species (DAR0, DAR2, DAR4, etc.).

  • Calculate the weighted average DAR using the following formula:

    • Average DAR = Σ(% Peak Area_i * DAR_i) / 100

DAR Species	Retention Time (min)	Peak Area (%)
DAR 0	TBD	TBD
DAR 2	TBD	TBD
DAR 4	TBD	TBD
DAR 6	TBD	TBD
DAR 8	TBD	TBD
Weighted Average DAR	TBD

TBD: To be determined experimentally.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC is an orthogonal method to HIC for DAR determination, particularly for cysteine-linked ADCs.[20][23][24][25][26][27]

This method involves the reduction of the ADC to separate the light and heavy chains. The drug-conjugated and unconjugated chains are then separated by RP-HPLC based on their hydrophobicity.

Figure 3: Workflow for RP-HPLC-based DAR analysis.

• Carlumab-SPDB-DM4 ADC sample

• Dithiothreitol (DTT)

• RP-HPLC column (e.g., C4 wide-pore)

• HPLC system with a UV detector

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water

• Mobile Phase B: 0.1% TFA in acetonitrile

• Sample Reduction:

  • Incubate the ADC sample (1 mg/mL) with 50 mM DTT at 37°C for 30 minutes.[24]

• Chromatographic Separation:

  • Inject the reduced sample onto the RP-HPLC column.

  • Run a gradient of Mobile Phase B to separate the light and heavy chains and their drug-conjugated forms.

  • Monitor the absorbance at 280 nm.

• Data Analysis:

  • Integrate the peak areas for the unconjugated and conjugated light and heavy chains.

  • Calculate the weighted average DAR based on the peak area percentages and the number of drugs per chain.[24]

Chain Species	Retention Time (min)	Peak Area (%)
Unconjugated Light Chain	TBD	TBD
Conjugated Light Chain (1 drug)	TBD	TBD
Unconjugated Heavy Chain	TBD	TBD
Conjugated Heavy Chain (1 drug)	TBD	TBD
Conjugated Heavy Chain (2 drugs)	TBD	TBD
Conjugated Heavy Chain (3 drugs)	TBD	TBD
Weighted Average DAR	TBD

TBD: To be determined experimentally.

Conclusion

The protocols outlined in this application note provide a robust framework for the comprehensive characterization of the drug-to-antibody ratio of Carlumab-SPDB-DM4. The orthogonal use of UV/Vis spectroscopy, HIC, and RP-HPLC ensures accurate and reliable determination of both the average DAR and the distribution of drug-loaded species. These methods are essential for the quality control and successful development of this promising antibody-drug conjugate.

References

• 1. assaygenie.com [assaygenie.com]
• 2. Carlumab Overview - Creative Biolabs [creativebiolabs.net]
• 3. Facebook [cancer.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 7. 8 Commonly Used ADC Payloads and Their ADME and DDI Properties - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 9. Maytansinoids as Payloads of ADCs: DM1, DM4 | Biopharma PEG [biochempeg.com]
• 11. Antibody-Drug Conjugate (ADC) Analysis with HRMS — Qmera Pharmaceuticals [qmerapharma.com]
• 12. hpst.cz [hpst.cz]
• 13. The Chemistry Behind ADCs - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Drug-to-antibody ratio (DAR) by UV/Vis spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Drug-to-Antibody Ratio (DAR) by UV/Vis Spectroscopy | Springer Nature Experiments [experiments.springernature.com]
• 16. pharmiweb.com [pharmiweb.com]
• 17. Drug-to-antibody ratio (DAR) by UV/Vis spectroscopy. | Semantic Scholar [semanticscholar.org]
• 18. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 19. tandfonline.com [tandfonline.com]
• 20. Drug-to-antibody ratio (DAR) and drug load distribution by hydrophobic interaction chromatography and reversed phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. chromatographyonline.com [chromatographyonline.com]
• 22. agilent.com [agilent.com]
• 23. chromatographytoday.com [chromatographytoday.com]
• 24. agilent.com [agilent.com]
• 25. agilent.com [agilent.com]
• 26. agilent.com [agilent.com]
• 27. DAR and Payload Distribution Analysis Service - Creative Biolabs [creative-biolabs.com]

Application Notes and Protocols for ADC Characterization: SEC-HPLC, HIC, and LC-MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-Drug Conjugates (ADCs) are a rapidly growing class of biotherapeutics that combine the specificity of a monoclonal antibody with the potency of a cytotoxic small molecule drug. This targeted delivery approach enhances the therapeutic window of the cytotoxic agent by minimizing systemic exposure and maximizing its concentration at the tumor site. The inherent complexity and heterogeneity of ADCs, arising from the conjugation process, necessitate a comprehensive analytical toolkit for their characterization. Critical quality attributes (CQAs) such as the drug-to-antibody ratio (DAR), the extent of aggregation, and the overall structural integrity must be thoroughly evaluated to ensure product safety and efficacy. This document provides detailed application notes and protocols for three essential analytical techniques used in ADC characterization: Size Exclusion High-Performance Liquid Chromatography (SEC-HPLC), Hydrophobic Interaction Chromatography (HIC), and Liquid Chromatography-Mass Spectrometry (LC-MS).

Orthogonal Analytical Workflow for ADC Characterization

A robust characterization of ADCs relies on the orthogonal application of multiple analytical techniques. Each method provides a unique perspective on the physicochemical properties of the ADC, and their combined use offers a comprehensive understanding of the molecule.

Figure 1: Orthogonal analytical workflow for ADC characterization.

Size Exclusion High-Performance Liquid Chromatography (SEC-HPLC) for Aggregation Analysis

SEC-HPLC separates molecules based on their hydrodynamic radius. It is the gold-standard method for quantifying aggregates and fragments in protein therapeutics, which are critical quality attributes that can impact immunogenicity and efficacy.[1][2] For ADCs, the attachment of hydrophobic payloads can increase the propensity for aggregation.[1]

Experimental Protocol: SEC-HPLC

Objective: To quantify the percentage of monomer, aggregate, and fragment in an ADC sample.

Materials:

• ADC Sample

• Mobile Phase: 150 mM Sodium Phosphate, pH 7.0[3]

• SEC-HPLC Column: Agilent AdvanceBio SEC 300Å, 2.7 µm, 7.8 x 300 mm or equivalent[4][5]

• HPLC System with UV detector

Procedure:

• Sample Preparation:

  • Thaw the ADC sample on ice.

  • Dilute the ADC sample to a final concentration of 1 mg/mL using the mobile phase.

  • Filter the sample through a 0.22 µm syringe filter.

• HPLC Method:

  • Column: Agilent AdvanceBio SEC 300Å, 2.7 µm, 7.8 x 300 mm

  • Mobile Phase: 150 mM Sodium Phosphate, pH 7.0

  • Flow Rate: 1.0 mL/min[3]

  • Column Temperature: 25 °C

  • Injection Volume: 20 µL

  • Detection: UV at 280 nm

  • Run Time: 15 minutes

• Data Analysis:

  • Integrate the peaks corresponding to aggregate, monomer, and fragment.

  • Calculate the percentage of each species relative to the total peak area.

Data Presentation: SEC-HPLC

ADC Sample	% Aggregate	% Monomer	% Fragment
ADC-X (Lot A)	1.2	98.5	0.3
ADC-X (Lot B)	1.5	98.2	0.3
ADC-Y (Stressed)	5.8	93.1	1.1

Table 1: Representative SEC-HPLC data for ADC aggregation analysis.

Hydrophobic Interaction Chromatography (HIC) for DAR Analysis

HIC separates molecules based on their hydrophobicity.[6] Since the cytotoxic drugs conjugated to the antibody are typically hydrophobic, HIC is a powerful technique for resolving ADC species with different numbers of conjugated drugs (i.e., different Drug-to-Antibody Ratios).[7][8] This allows for the determination of the average DAR and the distribution of different drug-loaded species.[7][8]

Experimental Protocol: HIC

Objective: To determine the average DAR and drug load distribution of a cysteine-linked ADC.

Materials:

• ADC Sample

• Mobile Phase A: 1.5 M Ammonium Sulfate in 100 mM Sodium Phosphate, pH 7.0[6]

• Mobile Phase B: 100 mM Sodium Phosphate, pH 7.0, containing 20% Isopropanol[9]

• HIC Column: Agilent AdvanceBio HIC, 4.6 x 100 mm, 3.5 µm or equivalent

• HPLC System with UV detector

Procedure:

• Sample Preparation:

  • Thaw the ADC sample on ice.

  • Dilute the ADC sample to 1 mg/mL in Mobile Phase A.

• HPLC Method:

  • Column: Agilent AdvanceBio HIC, 4.6 x 100 mm, 3.5 µm

  • Mobile Phase A: 1.5 M Ammonium Sulfate in 100 mM Sodium Phosphate, pH 7.0

  • Mobile Phase B: 100 mM Sodium Phosphate, pH 7.0, with 20% Isopropanol

  • Flow Rate: 0.8 mL/min

  • Column Temperature: 25 °C

  • Injection Volume: 10 µL

  • Detection: UV at 280 nm

  • Gradient:

    Time (min)	% B
    0	0
    20	100
    22	100
    23	0

    | 30 | 0 |

• Data Analysis:

  • Identify and integrate the peaks corresponding to each DAR species (DAR0, DAR2, DAR4, etc.).

  • Calculate the average DAR using the following formula: Average DAR = Σ (% Peak Area of each DAR species × Number of Drugs for that species) / 100[]

Data Presentation: HIC

DAR Species	ADC-X (Lot A) % Area	ADC-X (Lot B) % Area
DAR0	5.2	6.1
DAR2	25.8	24.5
DAR4	48.1	47.9
DAR6	18.5	19.3
DAR8	2.4	2.2
Average DAR	3.8	3.8

Table 2: Representative HIC data for a cysteine-linked ADC.

Liquid Chromatography-Mass Spectrometry (LC-MS) for Intact Mass Analysis and DAR Confirmation

LC-MS provides a direct measurement of the molecular weight of the intact ADC and its subunits. This powerful technique allows for the unambiguous confirmation of the identity of the ADC and provides an orthogonal method for determining the average DAR and drug load distribution.[11][12]

Experimental Workflow: Intact LC-MS

Figure 2: Experimental workflow for intact LC-MS analysis of ADCs.

Experimental Protocol: Intact LC-MS

Objective: To determine the intact mass and average DAR of an ADC.

Materials:

• ADC Sample

• Mobile Phase A: 0.1% Formic Acid in Water[13]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile[13]

• LC-MS Column: Agilent PLRP-S, 1000Å, 2.1 x 50 mm, 5 µm or equivalent[12]

• LC-MS System: Agilent 1290 Infinity II LC with 6550 Q-TOF or equivalent[14]

Procedure:

• Sample Preparation (Optional Deglycosylation):

  • To a 20 µg aliquot of ADC, add PNGase F according to the manufacturer's protocol.

  • Incubate at 37 °C for 1 hour.

• LC Method:

  • Column: Agilent PLRP-S, 1000Å, 2.1 x 50 mm, 5 µm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 80 °C

  • Injection Volume: 5 µL

  • Gradient:

    Time (min)	% B
    0	20
    10	60
    12	90
    14	90
    15	20

    | 20 | 20 |

• MS Parameters:

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Mass Range: m/z 1000-4000

  • Capillary Voltage: 4000 V

  • Fragmentor Voltage: 300 V

• Data Analysis:

  • Deconvolute the raw mass spectrum to obtain the zero-charge mass spectrum.

  • Identify the mass peaks corresponding to the different DAR species.

  • Calculate the average DAR based on the relative intensities of the deconvoluted mass peaks.

Data Presentation: LC-MS

ADC Species	Observed Mass (Da)	Theoretical Mass (Da)
Unconjugated mAb	148,050	148,052
DAR1	149,008	149,010
DAR2	149,966	149,968
DAR3	150,924	150,926
DAR4	151,882	151,884
Average DAR	3.5	N/A

Table 3: Representative intact mass data for an ADC obtained by LC-MS.

Conclusion

The characterization of Antibody-Drug Conjugates is a multifaceted process that requires the application of orthogonal analytical techniques. SEC-HPLC, HIC, and LC-MS are indispensable tools for assessing critical quality attributes such as aggregation, drug-to-antibody ratio, and intact mass. The detailed protocols and application notes provided herein serve as a guide for researchers, scientists, and drug development professionals to establish robust and reliable analytical methods for the comprehensive characterization of ADCs, ultimately ensuring the development of safe and effective biotherapeutics. The complementary nature of these techniques provides a high degree of confidence in the quality and consistency of ADC products.[1][15]

References

• 1. lcms.cz [lcms.cz]
• 2. cytivalifesciences.com [cytivalifesciences.com]
• 3. agilent.com [agilent.com]
• 4. [PDF] Quantitation of mAb and ADC Aggregation Using SEC and an Aqueous Mobile Phase | Semantic Scholar [semanticscholar.org]
• 5. agilent.com [agilent.com]
• 6. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 7. agilent.com [agilent.com]
• 8. agilent.com [agilent.com]
• 9. tools.thermofisher.com [tools.thermofisher.com]
• 11. Current LC-MS-based strategies for characterization and quantification of antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 12. agilent.com [agilent.com]
• 13. sciex.com [sciex.com]
• 14. agilent.com [agilent.com]
• 15. Analysis of drug-to-antibody ratio (DAR) and drug load distribution - ProteoGenix [proteogenix.science]

Application Notes and Protocols for Assessing the In Vitro Bystander Effect of SPDB-DM4

Introduction

Antibody-drug conjugates (ADCs) represent a targeted therapeutic approach in oncology, designed to deliver potent cytotoxic agents directly to cancer cells expressing a specific antigen. The efficacy of certain ADCs is enhanced by a phenomenon known as the "bystander effect," where the cytotoxic payload, upon release from the target antigen-positive (Ag+) cell, can diffuse and kill neighboring antigen-negative (Ag-) tumor cells.[1][2][3] This is particularly crucial for treating heterogeneous tumors with varied antigen expression.[3]

The SPDB-DM4 linker-payload system is designed to leverage this effect. SPDB (N-succinimidyl 4-(2-pyridyldithio)butyrate) is a cleavable disulfide linker, and DM4 is a potent maytansinoid tubulin inhibitor.[4][5][6] Upon internalization of the ADC into an Ag+ cell, the SPDB linker is cleaved, releasing a membrane-permeable DM4 metabolite that can then exert its cytotoxic effect on adjacent cells.[4]

These application notes provide detailed protocols for quantifying the in vitro bystander effect of ADCs utilizing the SPDB-DM4 payload, intended for researchers, scientists, and drug development professionals.

Mechanism of SPDB-DM4 Mediated Bystander Effect

The bystander effect of an SPDB-DM4 ADC is a multi-step process initiated by the specific binding of the ADC to its target antigen on the surface of an Ag+ cancer cell. The subsequent internalization and trafficking of the ADC to lysosomes lead to the cleavage of the SPDB linker, releasing the DM4 payload. The lipophilic nature of the released DM4 metabolite allows it to traverse the cell membrane and diffuse into the tumor microenvironment, where it can be taken up by neighboring Ag- cells, leading to their death.[4][5]

Mechanism of SPDB-DM4 Bystander Effect.

Experimental Protocols

Two primary in vitro methods are widely used to quantify the bystander effect of ADCs: the co-culture assay and the conditioned medium transfer assay.[2][3][7]

Protocol 1: Co-Culture Bystander Killing Assay

This assay directly measures the killing of Ag- cells when they are cultured together with Ag+ cells in the presence of the SPDB-DM4 ADC.[8]

Materials:

• Antigen-positive (Ag+) cell line (e.g., HER2-positive N87 or SKBR3 cells)

• Antigen-negative (Ag-) cell line engineered to express a fluorescent protein (e.g., HER2-negative MCF7-GFP cells)[8]

• SPDB-DM4 ADC of interest

• Isotype control ADC

• Complete cell culture medium

• 96-well black, clear-bottom microplates

• Fluorescence plate reader or high-content imaging system

Workflow:

Workflow for the Co-Culture Bystander Assay.

Procedure:

• Cell Seeding:

  • Prepare single-cell suspensions of both Ag+ and Ag- (GFP-expressing) cells.

  • Seed the cells in a 96-well plate at various ratios (e.g., 9:1, 1:1, 1:9 of Ag+ to Ag- cells) to assess the dependency of the bystander effect on the number of target cells.[4]

  • Include monocultures of both cell lines as controls.[8] A typical total cell density is 5,000-10,000 cells per well.

  • Allow cells to adhere overnight.

• ADC Treatment:

  • Prepare serial dilutions of the SPDB-DM4 ADC and the isotype control ADC in complete cell culture medium.

  • The concentration range should be chosen such that the highest concentration is cytotoxic to the Ag+ cells but has minimal direct effect on the Ag- monoculture.[7][8]

  • Remove the seeding medium and add the ADC dilutions to the co-cultures and monoculture controls. Include untreated wells as a negative control.

• Incubation:

  • Incubate the plate for 72 to 120 hours at 37°C in a humidified incubator with 5% CO2.[4]

• Quantification of Bystander Cell Viability:

  • Measure the fluorescence of the GFP-expressing Ag- cells using a plate reader.[4]

  • Alternatively, use flow cytometry or high-content imaging to quantify the viable Ag- cell population.[4]

Data Analysis:

• Normalize the fluorescence signal of the treated co-culture wells to the untreated co-culture control wells to determine the percentage of viable bystander cells.

• Plot the percentage of viable Ag- cells against the ADC concentration.

• Calculate a "bystander IC50," which is the concentration of ADC that results in a 50% reduction in the viability of the Ag- cells in the co-culture.[3]

Protocol 2: Conditioned Medium Transfer Assay

This method assesses whether the cytotoxic payload is released into the culture medium and can kill bystander cells without direct cell-to-cell contact.[2][3]

Materials:

• Antigen-positive (Ag+) cell line

• Antigen-negative (Ag-) cell line

• SPDB-DM4 ADC of interest

• Complete cell culture medium

• 6-well plates and 96-well plates

• Centrifuge and 0.22 µm syringe filters

• Cell viability assay reagent (e.g., MTT, CellTiter-Glo)

Workflow:

Workflow for the Conditioned Medium Transfer Assay.

Procedure:

• Preparation of Conditioned Medium:

  • Seed Ag+ cells in a 6-well plate and allow them to adhere overnight.

  • Treat the cells with the SPDB-DM4 ADC at a concentration known to be cytotoxic to these cells. Include an untreated control.

  • Incubate for 48-72 hours.

  • Collect the culture supernatant.

  • Centrifuge the supernatant to pellet any detached cells and debris.[9]

  • Filter the supernatant through a 0.22 µm filter to sterilize it. This is the "conditioned medium."[9]

• Treatment of Bystander Cells:

  • Seed Ag- cells in a 96-well plate and allow them to adhere overnight.

  • Remove the existing medium and replace it with the prepared conditioned medium.[3]

  • Include controls where Ag- cells are treated with medium from untreated Ag+ cells.[3]

• Incubation and Viability Assessment:

  • Incubate the plate for 48-72 hours.[3]

  • Measure the viability of the Ag- cells using a standard method like MTT or CellTiter-Glo.[3]

Data Analysis:

• Compare the viability of Ag- cells treated with conditioned medium from ADC-treated Ag+ cells to those treated with medium from untreated Ag+ cells.

• A significant decrease in viability in the former group indicates a bystander effect mediated by the released payload in the medium.[3]

Data Presentation

Quantitative data from these experiments should be summarized in clearly structured tables for easy comparison.

Table 1: Co-Culture Bystander Effect of SPDB-DM4 ADC

Co-Culture Ratio (Ag+:Ag-)	SPDB-DM4 ADC Bystander IC50 (nM) on Ag- cells	Isotype Control ADC Bystander IC50 (nM) on Ag- cells
1:9	> Max Concentration
1:1	> Max Concentration
9:1	> Max Concentration
Ag- Monoculture	> Max Concentration	> Max Concentration

Table 2: Conditioned Medium Transfer Assay Results

Conditioned Medium Source	% Viability of Ag- cells (relative to control)
From untreated Ag+ cells	100%
From SPDB-DM4 ADC-treated Ag+ cells
Fresh medium with equivalent ADC concentration

Troubleshooting

Problem	Possible Cause	Solution
High variability in co-culture assay	Inconsistent cell seeding	Ensure a homogenous single-cell suspension before seeding and use calibrated pipettes.[10]
No bystander effect observed	Insufficient ADC concentration or incubation time	Perform a dose-response curve on the Ag+ cells alone to determine the optimal cytotoxic concentration. Increase the co-culture incubation time.[10]
Inconsistent results in conditioned medium assay	Degradation of the released payload	Use the conditioned medium immediately after harvesting. If storage is necessary, aliquot and store at -80°C.[10]
Dilution of the active payload	Avoid diluting the conditioned medium. If necessary, perform a dilution series to determine the optimal concentration.[10][11]

Conclusion

The co-culture and conditioned medium transfer assays are robust methods for the in vitro assessment of the bystander effect of SPDB-DM4 ADCs. Proper experimental design, including the use of appropriate controls and cell line ratios, is critical for generating reliable and interpretable data. The quantification of a "bystander IC50" provides a valuable metric for comparing the potency of the bystander effect between different ADC candidates, aiding in the selection of promising therapeutics for further development.

References

• 1. Quantitative Characterization of In Vitro Bystander Effect of Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. books.rsc.org [books.rsc.org]
• 6. SPDB-DM4 - Creative Biolabs [creativebiolabs.net]
• 7. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Dilution of irradiated cell conditioned medium and the bystander effect - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Evaluation of Carlumab-SPDB-DM4 Stability in Serum

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carlumab is a human monoclonal antibody that targets the CC-chemokine ligand 2 (CCL2), a key mediator in inflammatory and oncogenic processes.[1][2][3] By binding to CCL2, Carlumab inhibits its interaction with its receptors, thereby reducing the recruitment of monocytes and macrophages to diseased tissues.[1][2] This mechanism of action has been explored for the treatment of various cancers and inflammatory diseases.[1][2][4]

The antibody-drug conjugate (ADC) Carlumab-SPDB-DM4 combines the targeting specificity of Carlumab with the potent cytotoxic activity of DM4, a maytansinoid derivative that inhibits tubulin polymerization.[5][][][8][9] The linker, SPDB (N-Succinimidyl 4-(2-pyridyldithio)butyrate), is a cleavable linker containing a disulfide bond.[][11][12] This linker is designed to be stable in circulation but to release the DM4 payload within the reducing environment of the target cell, leading to cell death.[][13]

The stability of Carlumab-SPDB-DM4 in serum is a critical quality attribute that influences its efficacy and safety.[14][15][16] This document provides detailed protocols for evaluating the key stability parameters of this ADC in serum, including the drug-to-antibody ratio (DAR), aggregation, and payload release.

Core Concepts and Mechanisms

Carlumab-SPDB-DM4 Mechanism of Action

The ADC is designed to circulate systemically, where the Carlumab antibody targets and binds to CCL2, which can be expressed in the tumor microenvironment. Upon binding, the ADC-target complex is internalized by the cell. Inside the cell, the higher concentration of reducing agents, such as glutathione, cleaves the disulfide bond within the SPDB linker, releasing the DM4 payload.[][13] The released DM4 then binds to tubulin, disrupting microtubule dynamics and leading to cell cycle arrest and apoptosis.[][]

Figure 1: Mechanism of Action of Carlumab-SPDB-DM4.

Experimental Protocols

Determination of Drug-to-Antibody Ratio (DAR) in Serum

The Drug-to-Antibody Ratio (DAR) is a critical parameter that defines the average number of drug molecules conjugated to an antibody and can impact the ADC's efficacy and toxicity.[17][18][19] This protocol describes the determination of the average DAR of Carlumab-SPDB-DM4 in serum samples using Liquid Chromatography-Mass Spectrometry (LC-MS).

Experimental Workflow

Figure 2: Workflow for DAR Determination in Serum.

Methodology

• Incubation: Incubate Carlumab-SPDB-DM4 in human or animal serum at 37°C for various time points (e.g., 0, 24, 48, 72, 168 hours).

• Affinity Purification: Purify the ADC from the serum matrix using Protein A or Protein G affinity chromatography.

• (Optional) Deglycosylation: To simplify the mass spectrum, the ADC can be deglycosylated using an enzyme such as PNGase F.

• LC-MS Analysis: Analyze the intact mass of the purified ADC using a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with a reverse-phase liquid chromatography system.

• Data Analysis: Deconvolute the raw mass spectrometry data to obtain the mass of the different drug-loaded species (D0, D1, D2, etc.). Calculate the weighted average DAR using the relative abundance of each species.[19]

Data Presentation

Time Point (hours)	Average DAR	% D0	% D2	% D4	% D6	% D8
0	3.8	5	15	50	25	5
24	3.5	8	18	48	22	4
48	3.2	12	22	45	18	3
72	2.9	15	25	40	16	4
168	2.1	25	35	30	8	2

Table 1: Example of DAR Stability Data for Carlumab-SPDB-DM4 in Human Serum at 37°C.

Analysis of ADC Aggregation in Serum

Aggregation of ADCs is a critical quality attribute as it can impact efficacy, pharmacokinetics, and immunogenicity.[20][21][22] Size Exclusion Chromatography (SEC) is the standard method for quantifying aggregates.[20][21]

Methodology

• Incubation: Incubate Carlumab-SPDB-DM4 in serum at 37°C for specified time points.

• Sample Preparation: Dilute the serum samples in a mobile phase suitable for SEC analysis.

• SEC-HPLC Analysis: Inject the samples onto an SEC column to separate aggregates, monomers, and fragments based on their hydrodynamic radius. Monitor the elution profile using UV detection at 280 nm.

• Data Analysis: Integrate the peak areas corresponding to the high molecular weight species (aggregates), the main peak (monomer), and low molecular weight species (fragments). Calculate the percentage of each species.

Data Presentation

Time Point (hours)	% Monomer	% Aggregates	% Fragments
0	98.5	1.2	0.3
24	97.8	1.8	0.4
48	97.1	2.4	0.5
72	96.5	2.9	0.6
168	94.2	5.0	0.8

Table 2: Example of Aggregation Analysis of Carlumab-SPDB-DM4 in Human Serum at 37°C by SEC-HPLC.

Evaluation of Payload Release Kinetics in Serum

Understanding the rate and extent of payload release in serum is crucial for assessing the stability of the linker and predicting potential off-target toxicity.[23][24][25] This protocol describes a method to quantify the amount of released payload (DM4) from the ADC in serum over time.

Methodology

• Incubation: Incubate Carlumab-SPDB-DM4 in serum at 37°C for various time points.

• Protein Precipitation: Precipitate the proteins in the serum samples using a solvent like acetonitrile (B52724) to release any non-covalently bound DM4 and to separate it from the bulk of the protein.

• LC-MS/MS Analysis: Quantify the amount of free DM4 in the supernatant using a sensitive LC-MS/MS method. A stable isotope-labeled DM4 can be used as an internal standard for accurate quantification.

• Data Analysis: Generate a standard curve using known concentrations of DM4. Determine the concentration of released DM4 in the serum samples by interpolating from the standard curve.

Data Presentation

Time Point (hours)	Released DM4 (ng/mL)	% Payload Release
0	< LOQ	0
24	15.2	1.5
48	31.5	3.2
72	48.9	4.9
168	95.1	9.5

Table 3: Example of Payload Release Kinetics of Carlumab-SPDB-DM4 in Human Serum at 37°C. (LOQ = Limit of Quantitation)

Summary

The protocols outlined in this document provide a comprehensive framework for evaluating the stability of Carlumab-SPDB-DM4 in serum. Consistent monitoring of the drug-to-antibody ratio, aggregation levels, and payload release kinetics is essential throughout the drug development process to ensure the quality, safety, and efficacy of this antibody-drug conjugate. The provided methodologies and data presentation formats offer a standardized approach for researchers and drug development professionals.

References

• 1. assaygenie.com [assaygenie.com]
• 2. Carlumab Overview - Creative Biolabs [creativebiolabs.net]
• 3. Facebook [cancer.gov]
• 4. Carlumab - Wikipedia [en.wikipedia.org]
• 5. Anti-CCL2 (Carlumab)-SPDB-DM4 ADC - Creative Biolabs [creative-biolabs.com]
• 8. Types of Payloads for Antibody-Drug Conjugates (ADCs) | Biointron [biointron.com]
• 9. What Are ADC Payloads? | Biopharma PEG [biochempeg.com]
• 11. njbio.com [njbio.com]
• 12. genemedi.net [genemedi.net]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. sterlingpharmasolutions.com [sterlingpharmasolutions.com]
• 16. Site-Specific Stability Evaluation of Antibody-Drug Conjugate in Serum Using a Validated Liquid Chromatography-Mass Spectrometry Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. sciex.com [sciex.com]
• 18. hpst.cz [hpst.cz]
• 19. agilent.com [agilent.com]
• 20. lcms.cz [lcms.cz]
• 21. shimadzu.com [shimadzu.com]
• 22. cytivalifesciences.com [cytivalifesciences.com]
• 23. pubs.acs.org [pubs.acs.org]
• 24. Severing Ties: Quantifying the Payload Release from Antibody Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 25. ADC Drug Release Kinetics Study Services - Creative Proteomics [creative-proteomics.com]

Application Notes and Protocols for Cell Viability Assays in ADC Potency Testing

Introduction to Antibody-Drug Conjugates (ADCs) and the Critical Role of Potency Testing

Antibody-Drug Conjugates (ADCs) represent a powerful class of targeted cancer therapies, combining the specificity of monoclonal antibodies with the potent cell-killing activity of cytotoxic drugs.[][2] This innovative approach allows for the precise delivery of chemotherapy agents directly to tumor cells, thereby enhancing efficacy while minimizing systemic toxicity.[] The mechanism of action for an ADC involves several key steps: the ADC circulates in the bloodstream and binds to a specific antigen on the surface of a cancer cell.[][3] This binding triggers the internalization of the ADC-antigen complex, typically through receptor-mediated endocytosis.[][4] Once inside the cell, the complex is trafficked to lysosomes, where the linker connecting the antibody and the cytotoxic payload is cleaved, releasing the active drug.[][5] The released payload can then exert its cytotoxic effects, often by damaging DNA or interfering with microtubule polymerization, ultimately leading to apoptosis or cell death.[4][5]

Potency assays are a regulatory requirement and a critical component of ADC development and manufacturing.[6][7] They are designed to measure the biological activity of the ADC, ensuring that each batch of the product is consistently effective.[6][7] For ADCs, potency is a reflection of the entire process, from antigen binding and internalization to drug release and cytotoxicity.[6] Therefore, cell-based viability assays are indispensable tools for quantifying the cytotoxic potential of ADCs and are integral to their development and quality control.[8][9]

Principles of Cell Viability Assays for ADC Potency Testing

Cell viability assays are used to determine the number of living cells in a population after exposure to a therapeutic agent like an ADC. Two of the most commonly employed assays in this context are the MTT and the CellTiter-Glo assays.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric method that measures the metabolic activity of cells as an indicator of their viability.[10][11] The core principle of this assay lies in the ability of mitochondrial dehydrogenases in living, metabolically active cells to reduce the yellow tetrazolium salt, MTT, into a purple formazan (B1609692) product.[10][11][12] This conversion only occurs in viable cells with intact mitochondrial function.[12] The resulting insoluble formazan crystals are then solubilized, and the absorbance of the solution is measured using a spectrophotometer, typically at a wavelength of 570-590 nm.[12] The intensity of the purple color is directly proportional to the number of viable cells.[10][12]

CellTiter-Glo® Luminescent Cell Viability Assay

The CellTiter-Glo® assay is a luminescent method that quantifies the amount of adenosine (B11128) triphosphate (ATP) present in a cell population, which is a key indicator of metabolically active, viable cells.[13][14][15] The assay utilizes a thermostable luciferase enzyme that, in the presence of ATP and luciferin, catalyzes a reaction that produces light (luminescence).[13][14] The amount of luminescence generated is directly proportional to the amount of ATP, and therefore, to the number of viable cells in the culture.[13][16] The "add-mix-measure" format of this assay makes it particularly amenable to high-throughput screening.[14][16]

Comparative Analysis of MTT and CellTiter-Glo for ADC Potency Testing

Choosing the appropriate cell viability assay is crucial for obtaining accurate and reproducible ADC potency data. Both MTT and CellTiter-Glo have distinct advantages and disadvantages.

Feature	MTT Assay	CellTiter-Glo® Luminescent Assay
Principle	Measures metabolic activity via reduction of tetrazolium salt by mitochondrial dehydrogenases.[12][17]	Quantifies ATP as an indicator of metabolically active cells using a luciferase reaction.[13][14][16]
Assay Endpoint	Colorimetric (Absorbance).[8]	Luminescent (Light Emission).[8]
Sensitivity	Moderate.[8]	High; can detect as few as 15 cells.[15][18]
Linearity	Good, but can be dependent on cell density.[8]	Excellent over a wide range of cell numbers.[8]
Assay Time	Longer (2-5 hours), includes formazan solubilization step.[8]	Shorter (10-30 minutes).[8]
Throughput	Moderate; additional solubilization step can be cumbersome for high-throughput screening.	High; homogeneous "add-mix-measure" format is ideal for automated screening.[16][19]
Interference	Potential for interference from colored compounds and reducing agents.[12] The formazan crystals require a solubilization step which can introduce variability.[12]	Less susceptible to interference from colored compounds.
Cost	Generally less expensive per assay.[11]	Higher cost per assay compared to colorimetric methods.[8]

Summary: For ADC potency testing, the CellTiter-Glo® assay often offers advantages in terms of sensitivity, speed, and suitability for high-throughput applications.[20] Its luminescent readout is generally less prone to interference than the colorimetric MTT assay. However, the MTT assay remains a widely used and cost-effective method, particularly for smaller-scale experiments.[11] The choice between the two will depend on the specific requirements of the study, including throughput needs, sensitivity requirements, and budget constraints.

Experimental Protocols

MTT Assay Protocol for ADC Potency

This protocol is a guideline and should be optimized for specific cell lines and ADCs.

Materials:

• Target cancer cell line

• Complete cell culture medium

• Antibody-Drug Conjugate (ADC)

• MTT solution (5 mg/mL in sterile PBS)[12]

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO)[8]

• 96-well clear, flat-bottom microplates

• Microplate reader capable of measuring absorbance at 570 nm

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.[8] Incubate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.[8]

• ADC Treatment: Prepare serial dilutions of the ADC in complete culture medium. Remove the existing medium from the cells and add 100 µL of the diluted ADC to the appropriate wells. Include untreated control wells containing medium only.[8]

• Incubation: Incubate the plate for a duration relevant to the ADC's mechanism of action (e.g., 72-120 hours).

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, protecting the plate from light.[8]

• Formazan Solubilization: Carefully remove the medium containing MTT. Add 100 µL of solubilization solution to each well to dissolve the purple formazan crystals.[8] Incubate the plate at room temperature in the dark for at least 2 hours, or until the crystals are fully dissolved.[8]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[8]

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration of ADC that inhibits cell growth by 50%).

CellTiter-Glo® Luminescent Cell Viability Assay Protocol for ADC Potency

This protocol is based on the manufacturer's instructions and should be optimized for specific experimental conditions.

Materials:

• Target cancer cell line

• Complete cell culture medium

• Antibody-Drug Conjugate (ADC)

• CellTiter-Glo® Reagent

• Opaque-walled 96-well plates (to prevent signal crosstalk)

• Luminometer

Procedure:

• Cell Seeding: Seed cells into an opaque-walled 96-well plate at an optimal density in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ incubator.

• ADC Treatment: Treat the cells with serial dilutions of the ADC. Include untreated control wells.

• Incubation: Incubate the plate for the desired duration (e.g., 72-120 hours).

• Plate Equilibration: Equilibrate the plate to room temperature for approximately 30 minutes.[13][16]

• Reagent Addition: Add a volume of CellTiter-Glo® Reagent equal to the volume of culture medium in each well (e.g., add 100 µL of reagent to 100 µL of medium).[13][16]

• Cell Lysis: Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.[13][16]

• Signal Stabilization: Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.[13][16]

• Luminescence Measurement: Measure the luminescence using a luminometer.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Visualizations

Figure 1: General mechanism of action of an Antibody-Drug Conjugate (ADC).

References

• 2. youtube.com [youtube.com]
• 3. Overview: Mechanism of Action of ADC – Creative Biolabs ADC Blog [creative-biolabs.com]
• 4. Antibody–drug conjugates in cancer therapy: mechanisms and clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. casss.org [casss.org]
• 7. drugtargetreview.com [drugtargetreview.com]
• 8. benchchem.com [benchchem.com]
• 9. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines | Springer Nature Experiments [experiments.springernature.com]
• 10. creative-diagnostics.com [creative-diagnostics.com]
• 11. PRINCIPLES AND APPLICATIONS OF CELL VIABILITY ASSAY (MTT ASSAY) | PPTX [slideshare.net]
• 12. MTT assay protocol | Abcam [abcam.com]
• 13. promega.com [promega.com]
• 14. promega.com [promega.com]
• 15. news-medical.net [news-medical.net]
• 16. ch.promega.com [ch.promega.com]
• 17. MTT assay - Wikipedia [en.wikipedia.org]
• 18. fishersci.com [fishersci.com]
• 19. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [promega.com]
• 20. mdpi.com [mdpi.com]

Application Notes and Protocols: Immunohistochemical Analysis of CCL2 Expression in Tumor Tissues

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of CCL2 in the Tumor Microenvironment

Chemokine (C-C motif) ligand 2 (CCL2), also known as monocyte chemoattractant protein-1 (MCP-1), is a critical signaling protein involved in inflammatory and immunoregulatory processes.[1][2] In the context of cancer, CCL2 plays a multifaceted role in tumorigenesis and metastasis.[3] It is produced by both cancer cells and various stromal cells within the tumor microenvironment.[4] The primary function of CCL2 is to recruit monocytic cells, including macrophages, to the tumor site. These tumor-associated macrophages (TAMs) can contribute to an immunosuppressive microenvironment, promoting tumor growth, angiogenesis, and metastasis.[5][6]

The interaction of CCL2 with its principal receptor, CCR2, activates several downstream signaling pathways, including the PI3K/Akt, MAPK, and JAK/STAT pathways.[7][8] These pathways regulate essential cellular processes such as proliferation, survival, migration, and invasion.[7] Consequently, high expression of CCL2 in tumor tissues has been associated with poor prognosis and advanced disease stage in various cancers, including breast, prostate, gastric, and bladder cancer.[9][10][11] Therefore, the detection and quantification of CCL2 expression in tumor tissues through immunohistochemistry (IHC) is a valuable tool for cancer research and the development of targeted therapies.

Quantitative Analysis of CCL2 Expression in Human Tumors by IHC

The following table summarizes findings from various studies on the expression of CCL2 in different tumor types as determined by immunohistochemistry.

Tumor Type	Number of Cases	Percentage of High CCL2 Expression	Key Findings and Correlations	Reference
Gastric Cancer	68	66.2%	High CCL2 expression correlated with advanced tumor stage and poor overall survival.	[10]
Breast Cancer	205	Variable	CCL2 expression was significantly different among five major breast cancer genotypes and was negatively associated with ER and PR expression. High expression was linked to poorer outcomes.	[9]
Muscle-Invasive Bladder Cancer	168	33.9% (in tumor cells)	Positive CCL2 staining in tumor cells was an independent prognostic factor for shorter overall survival. In contrast, CCL2 expression in immune cells was associated with longer survival.	[11][12]
Hepatocellular Carcinoma (HCC)	Cohort I: 88, Cohort II: 96	Significantly higher in tumor vs. para-tumor tissues	High CCL2 expression correlated with poorer overall survival.	[5][13]
Glioma	Not specified	Higher in high-grade gliomas	CCL2 expression was mainly localized in tumor cells and was higher in recurrent tumors.	[14]
Colorectal Cancer (CRC)	Not specified	Strong staining in tumor tissues	CCL2 showed strong staining in primary tumor tissues and moderate staining in liver metastasis tissues compared to almost no staining in normal tissues.	[6]

Experimental Protocols

Immunohistochemistry Protocol for CCL2 in Formalin-Fixed, Paraffin-Embedded (FFPE) Tumor Tissues

This protocol provides a general guideline for the immunohistochemical staining of CCL2 in FFPE tissue sections. Optimization of specific parameters, such as antibody dilution and incubation times, may be required for different antibodies and tissue types.

Materials:

• FFPE tumor tissue sections (4-5 µm) on positively charged slides

• Xylene

• Ethanol (B145695) (100%, 95%, 80%, 70%)

• Deionized or distilled water

• Antigen Retrieval Buffer (e.g., Citrate Buffer, 10 mM, pH 6.0)

• Hydrogen Peroxide (3%)

• Blocking Buffer (e.g., 5-10% normal serum from the species of the secondary antibody)

• Primary antibody against CCL2 (validated for IHC)

• HRP-conjugated secondary antibody

• DAB (3,3'-Diaminobenzidine) chromogen substrate

• Hematoxylin (B73222) counterstain

• Mounting medium

Procedure:

• Deparaffinization and Rehydration:

  • Immerse slides in three changes of xylene for 5 minutes each.

  • Hydrate sections through a graded series of ethanol: 100% (2 changes, 3 minutes each), 95% (3 minutes), 80% (3 minutes), and 70% (3 minutes).

  • Rinse with distilled water.

• Antigen Retrieval:

  • Perform heat-induced epitope retrieval (HIER) by immersing slides in pre-heated Antigen Retrieval Buffer.

  • Heat the slides in a water bath, steamer, or pressure cooker according to the antibody manufacturer's recommendations (typically 95-100°C for 20-40 minutes).

  • Allow slides to cool to room temperature in the buffer.

• Quenching of Endogenous Peroxidase Activity:

  • Incubate sections in 3% hydrogen peroxide for 10-15 minutes at room temperature to block endogenous peroxidase activity.[15]

  • Rinse well with wash buffer (e.g., PBS or TBS).

• Blocking:

  • Incubate sections with Blocking Buffer for at least 1 hour at room temperature in a humidified chamber to prevent non-specific antibody binding.[16]

• Primary Antibody Incubation:

  • Dilute the primary anti-CCL2 antibody to its optimal concentration in the blocking buffer.

  • Incubate the sections with the diluted primary antibody overnight at 4°C in a humidified chamber.

• Secondary Antibody Incubation:

  • Wash the slides three times with wash buffer.

  • Incubate with the HRP-conjugated secondary antibody for 30-60 minutes at room temperature.

• Detection:

  • Wash the slides three times with wash buffer.

  • Apply the DAB chromogen substrate and incubate until the desired brown color intensity is reached (typically 1-10 minutes). Monitor under a microscope.

  • Stop the reaction by rinsing with distilled water.

• Counterstaining:

  • Counterstain the sections with hematoxylin for 30-60 seconds to visualize the cell nuclei.

  • "Blue" the sections in running tap water.

• Dehydration and Mounting:

  • Dehydrate the sections through a graded series of ethanol (70%, 80%, 95%, 100%).

  • Clear in xylene and mount with a permanent mounting medium.

Expected Results:

CCL2 is a secreted protein, but it can also be detected in the cytoplasm of tumor cells and various stromal cells. Positive staining will appear as a brown precipitate at the site of CCL2 localization, while cell nuclei will be stained blue by hematoxylin. The intensity and distribution of the staining should be evaluated by a qualified pathologist.

Scoring and Interpretation of CCL2 Staining

A semi-quantitative scoring method is often employed to evaluate CCL2 expression. This typically involves assessing both the intensity of the staining (e.g., 0 = negative, 1 = weak, 2 = moderate, 3 = strong) and the percentage of positively stained cells. An overall score can then be calculated, for instance, by multiplying the intensity score by the percentage of positive cells.

Visualizations

Caption: CCL2 signaling pathway in the tumor microenvironment.

Caption: Immunohistochemistry workflow for CCL2 detection.

References

• 1. mybiosource.com [mybiosource.com]
• 2. Anti-MCP1 / CCL2 antibody (GTX00641) | GeneTex [genetex.com]
• 3. researchgate.net [researchgate.net]
• 4. oncotarget.com [oncotarget.com]
• 5. gut.bmj.com [gut.bmj.com]
• 6. researchgate.net [researchgate.net]
• 7. CC Chemokine Ligand-2: A Promising Target for Overcoming Anticancer Drug Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. CCL2/CCR2 Chemokine Signaling Coordinates Survival and Motility of Breast Cancer Cells through Smad3 Protein- and p42/44 Mitogen-activated Protein Kinase (MAPK)-dependent Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Expression of CCL2 is significantly different in five breast cancer genotypes and predicts patient outcome - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Expression of monocyte chemotactic protein-1/CCL2 in gastric cancer and its relationship with tumor hypoxia - PMC [pmc.ncbi.nlm.nih.gov]
• 11. CCL2 Expression in Tumor Cells and Tumor-Infiltrating Immune Cells Shows Divergent Prognostic Potential for Bladder Cancer Patients Depending on Lymph Node Stage - PMC [pmc.ncbi.nlm.nih.gov]
• 12. CCL2 Expression in Tumor Cells and Tumor-Infiltrating Immune Cells Shows Divergent Prognostic Potential for Bladder Cancer Patients Depending on Lymph Node Stage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Immunohistochemistry (IHC) Troubleshooting Guide & the Importance of Using Controls | Cell Signaling Technology [cellsignal.com]
• 16. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Anti-CCL2 (Carlumab)-SPDB-DM4 Aggregation Issues

This technical support center provides targeted guidance for researchers, scientists, and drug development professionals encountering aggregation issues with the antibody-drug conjugate (ADC), Anti-CCL2 (Carlumab)-SPDB-DM4. The following troubleshooting guides and FAQs are designed to help identify, characterize, and mitigate common stability problems during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is Anti-CCL2 (Carlumab)-SPDB-DM4 and why is aggregation a primary concern?

A1: Anti-CCL2 (Carlumab)-SPDB-DM4 is a complex biotherapeutic consisting of three main components:

• Carlumab : A human monoclonal antibody that specifically targets and neutralizes the C-C motif chemokine ligand 2 (CCL2), a protein involved in inflammatory responses and tumor progression.[1][2][3]

• SPDB Linker : A disulfide-containing linker (N-succinimidyl 4-(2-pyridyldithio)butanoate) that connects the Carlumab antibody to the cytotoxic drug.[4][5] This type of linker is designed to be stable in circulation and cleaved inside the target cell.[5]

• DM4 : A potent maytansinoid tubulin inhibitor that, once released inside a cancer cell, disrupts microtubule dynamics and induces cell death.[4][][7]

Aggregation is the formation of undesirable multimeric ADC species. It is a critical quality attribute to control because it can significantly impact the therapeutic's performance and safety by:

• Reducing Efficacy: Aggregates may have altered binding affinity for the CCL2 target, leading to decreased biological activity.[8]

• Increasing Immunogenicity: The introduction of aggregated proteins can trigger an unwanted immune response in patients.[9]

• Altering Pharmacokinetics: Aggregation can change the clearance rate and biodistribution of the ADC.[8]

• Causing Safety Issues: Large aggregates can lead to adverse effects, including potential non-specific toxicity.[8]

Q2: What are the most common causes of aggregation for this specific ADC?

A2: Aggregation of Anti-CCL2 (Carlumab)-SPDB-DM4 can be triggered by a combination of factors related to its unique structure and its environment.[8][9][10] Key drivers include:

• Intrinsic Properties: The conjugation of the highly hydrophobic DM4 payload via the SPDB linker increases the overall hydrophobicity of the Carlumab antibody.[9][11][12] These newly introduced hydrophobic patches on the antibody surface can interact with each other, leading to self-association.[8][9]

• Environmental Stress:

  • Thermal Stress: Exposure to elevated temperatures can cause the antibody to partially unfold, exposing aggregation-prone regions.[8][12]

  • Freeze-Thaw Cycles: The process of freezing and thawing can induce stress through ice crystal formation and cryoconcentration effects, which can denature the protein.[12][13][14]

  • Mechanical Stress: Agitation, such as vigorous vortexing or shaking, can cause denaturation at air-liquid interfaces, promoting aggregation.[8]

• Formulation Conditions:

  • pH and Buffer: If the formulation pH is close to the isoelectric point (pI) of the ADC, its net charge will be minimal, reducing electrostatic repulsion and increasing the likelihood of aggregation.[9]

  • Ionic Strength: Suboptimal salt concentrations can either fail to shield charges effectively or promote "salting out."[9]

  • Absence of Stabilizers: Formulations lacking appropriate excipients (e.g., surfactants, sugars) are more susceptible to aggregation.[15][16][17]

Troubleshooting Guide

Issue 1: Visible Particulates or Increased Turbidity in the ADC Solution

The appearance of visible particles or a cloudy solution is a clear sign of significant aggregation and precipitation. This requires immediate investigation.

Logical Workflow for Investigating and Resolving Visible Aggregation

Caption: A step-by-step workflow for addressing visible ADC aggregation.

Experimental Protocols:

• Size Exclusion Chromatography (SEC):

  • Objective: To separate and quantify the monomeric ADC from soluble aggregates (dimers, trimers, and high molecular weight species).[8][11]

  • Methodology:

    • System: An HPLC or UHPLC system equipped with a UV detector.

    • Column: A silica-based column with a hydrophilic coating suitable for ADCs (e.g., Agilent AdvanceBio SEC).[11][18]

    • Mobile Phase: A buffered saline solution, typically phosphate-buffered saline (PBS) at pH 6.8-7.4. The mobile phase may be modified with additives like arginine or a small percentage of organic solvent to reduce non-specific interactions.[19]

    • Procedure: a. Equilibrate the column with the mobile phase until a stable baseline is achieved. b. Centrifuge the ADC sample (e.g., at 10,000 x g for 5 minutes) to remove large precipitates. c. Inject 10-20 µL of the supernatant. d. Monitor elution at 280 nm. e. Integrate the peak areas to calculate the relative percentage of monomer and various aggregate species.

• Dynamic Light Scattering (DLS):

  • Objective: To measure the size distribution of particles in solution and detect the presence of aggregates.[20][21] DLS is highly sensitive to the presence of even small amounts of large aggregates.[22][23]

  • Methodology:

    • System: A DLS instrument (e.g., Malvern Zetasizer or Wyatt DynaPro).

    • Procedure: a. Filter or centrifuge the sample as described for SEC to avoid interference from large, settling particles. b. Transfer the sample to a clean, dust-free cuvette. c. Equilibrate the sample to the desired temperature (e.g., 25°C). d. Acquire data according to the instrument's software instructions. e. Analyze the results for the average particle size (Z-average) and the Polydispersity Index (PDI). A high PDI value (>0.3) indicates a heterogeneous sample with multiple species, likely including aggregates.[21]

Corrective Actions:

• Handling: Upon receipt, aliquot the ADC into single-use volumes to minimize freeze-thaw cycles.[24] Use gentle swirling or inversion to mix; avoid vortexing.

• Storage: Store at recommended temperatures (-20°C or -80°C) in a manual-defrost freezer. Frost-free freezers have temperature cycles that can be detrimental.[24]

• Formulation: If aggregation persists, consider buffer exchange into a formulation containing stabilizing excipients.

Issue 2: Poor Reproducibility or Decreased Potency in Cell-Based Assays

Aggregation can block the antigen-binding site of Carlumab or alter the ADC's internalization, leading to inconsistent or reduced cytotoxic effects.

Signaling Pathway and Mechanism of Action

The primary mechanism of Carlumab is to bind and sequester the chemokine CCL2, preventing it from interacting with its receptor, CCR2, on target cells.[1][2] This action inhibits downstream signaling that promotes tumor cell migration and proliferation.[1][3] Aggregation can sterically hinder this crucial binding event.

Diagram of Carlumab's Mechanism and the Impact of Aggregation

References

• 1. assaygenie.com [assaygenie.com]
• 2. Carlumab Overview - Creative Biolabs [creativebiolabs.net]
• 3. Facebook [cancer.gov]
• 4. SPDB-DM4, 1626359-62-3 | BroadPharm [broadpharm.com]
• 5. njbio.com [njbio.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. cytivalifesciences.com [cytivalifesciences.com]
• 9. pharmtech.com [pharmtech.com]
• 10. Aggregation In Antibody-Drug Conjugates Causes And Mitigation [bioprocessonline.com]
• 11. agilent.com [agilent.com]
• 12. ADC Drugs: Some Challenges To Be Solved | Biopharma PEG [biochempeg.com]
• 13. susupport.com [susupport.com]
• 14. biopharminternational.com [biopharminternational.com]
• 15. nanoscience.com [nanoscience.com]
• 16. Solutions for Protein Aggregation in Biologics Formulations - Pfanstiehl [pfanstiehl.com]
• 17. pharmtech.com [pharmtech.com]
• 18. lcms.cz [lcms.cz]
• 19. An Underlying Cause and Solution to the Poor Size Exclusion Chromatography Performance of Antibody-Drug Conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. americanlaboratory.com [americanlaboratory.com]
• 21. unchainedlabs.com [unchainedlabs.com]
• 22. Dynamic Light Scattering (DLS) | Center for Macromolecular Interactions [cmi.hms.harvard.edu]
• 23. wyatt.com [wyatt.com]
• 24. benchchem.com [benchchem.com]

Optimizing the conjugation process for Carlumab and SPDB-DM4

Technical Support Center: Carlumab-SPDB-DM4 Conjugation

Welcome to the technical support center for the conjugation of Carlumab with the SPDB-DM4 linker-payload. This resource provides detailed troubleshooting guides, frequently asked questions (FAQs), and optimized protocols to assist researchers, scientists, and drug development professionals in successfully producing and characterizing your Carlumab-based Antibody-Drug Conjugate (ADC).

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the conjugation process.

Q1: My final Drug-to-Antibody Ratio (DAR) is consistently lower than the target of 3.5-4.0. What are the potential causes and solutions?

A1: A low DAR is a frequent issue that can often be traced back to the initial steps of the conjugation process. The primary causes include inefficient antibody reduction, degradation of the linker-payload, or inaccurate reagent quantification.

• Inefficient Antibody Reduction: The generation of free sulfhydryl groups on Carlumab is critical for the conjugation reaction.

  • Solution: Ensure your reducing agent (e.g., TCEP) is fresh and has been stored correctly. Increase the molar excess of the reducing agent incrementally. See Table 1 for recommended ranges. You should also confirm that the reduction buffer has the optimal pH (typically 7.0-7.5) and is free of oxidizing contaminants.

• Linker-Payload Instability: The SPDB-DM4 linker can be susceptible to hydrolysis or degradation.

  • Solution: Prepare the SPDB-DM4 solution in a compatible, anhydrous solvent (e.g., DMSO) immediately before use. Avoid repeated freeze-thaw cycles of the stock solution.

• Inaccurate Stoichiometry: Precise molar ratios are essential for controlling the DAR.[1]

  • Solution: Accurately determine the concentration of the Carlumab solution using A280 nm measurement immediately before the reaction. Verify the concentration of your linker-payload stock solution.

Q2: I'm observing a high level of aggregation in my ADC preparation after conjugation. How can I mitigate this?

A2: Aggregation is a significant challenge in ADC development, particularly when using hydrophobic payloads like DM4.[2][3][4] It can compromise the efficacy, stability, and safety of the ADC.[5][6]

• Hydrophobic Interactions: The DM4 payload increases the overall hydrophobicity of the Carlumab antibody, promoting self-association.[3][6]

  • Solution 1: Introduce a hydrophilic excipient, such as Polysorbate 20 (0.01-0.05%), into the conjugation and purification buffers to minimize hydrophobic interactions.

  • Solution 2: Optimize the pH of the conjugation buffer. Moving the pH slightly further from the antibody's isoelectric point can increase electrostatic repulsion between ADC molecules and reduce aggregation.

• Use of Organic Solvents: The solvent used to dissolve SPDB-DM4 (e.g., DMSO) can act as a denaturant at higher concentrations.[3]

  • Solution: Keep the final concentration of the organic co-solvent in the reaction mixture below 10% (v/v). Add the linker-payload solution to the antibody solution slowly and with gentle agitation to avoid localized high concentrations.

Q3: During purification by Hydrophobic Interaction Chromatography (HIC), I cannot resolve the different DAR species effectively. What can I do?

A3: HIC is the standard method for separating ADC species based on the hydrophobicity conferred by the drug load.[] Poor resolution can obscure the true DAR distribution.

• Inadequate Separation Gradient: The salt gradient may be too steep, causing different DAR species to elute together.

  • Solution: Decrease the slope of your salt elution gradient. For example, if you are running a 20-minute gradient from 1.5 M to 0 M ammonium (B1175870) sulfate, try extending it to 30 or 40 minutes to improve the separation between DAR2, DAR4, etc.

• Column Overloading: Exceeding the binding capacity of the HIC column can lead to broad, overlapping peaks.

  • Solution: Reduce the amount of protein loaded onto the column. Perform a loading study to determine the optimal capacity for your specific ADC and column.

Data Presentation

The following tables provide recommended starting parameters for your experiments. These should be optimized for your specific laboratory conditions.

Table 1: Recommended Reaction Parameters for Carlumab Reduction

Parameter	Recommended Range	Notes
Reducing Agent	TCEP (Tris(2-carboxyethyl)phosphine)	Less prone to oxidation than DTT.
Molar Excess (TCEP:mAb)	2.0 - 3.0 equivalents	Start with 2.5 eq. to target the 4 interchain disulfide bonds.
Reaction Buffer	Phosphate Buffer Saline (PBS), pH 7.2	Ensure buffer is degassed to remove oxygen.
Temperature	37°C

| Incubation Time | 60 - 90 minutes | Monitor reduction efficiency if possible. |

Table 2: Recommended Parameters for Conjugation Reaction

Parameter	Recommended Range	Notes
Linker-Payload	SPDB-DM4	Dissolve in anhydrous DMSO.
Molar Excess (Drug-Linker:mAb)	4.0 - 6.0 equivalents	Higher excess drives the reaction towards higher DAR species.
Final Co-Solvent Conc.	< 10% (v/v)	Typically 5-8% DMSO.
Reaction Quenching Agent	N-acetylcysteine	Use a 5-fold molar excess over the initial drug-linker amount.
Temperature	18 - 25°C (Room Temp)

| Incubation Time | 1 - 4 hours | Reaction is typically complete within 2 hours. |

Experimental Protocols

Protocol 1: Partial Reduction of Carlumab Interchain Disulfides

• Prepare a 10 mg/mL solution of Carlumab in a degassed reaction buffer (e.g., PBS, pH 7.2).

• Prepare a fresh stock solution of TCEP in the same reaction buffer.

• Add 2.5 molar equivalents of TCEP to the Carlumab solution.

• Incubate the reaction at 37°C for 90 minutes with gentle agitation.

• Immediately proceed to the purification step (e.g., desalting column) to remove excess TCEP before conjugation.

Protocol 2: Conjugation of Reduced Carlumab with SPDB-DM4

• Equilibrate the reduced and desalted Carlumab into a conjugation buffer (e.g., PBS, pH 7.4).

• Prepare a 10 mM stock solution of SPDB-DM4 in anhydrous DMSO.

• Add 5.0 molar equivalents of the SPDB-DM4 stock solution to the reduced Carlumab solution dropwise while gently stirring. Ensure the final DMSO concentration remains below 10%.

• Allow the reaction to proceed for 2 hours at room temperature, protected from light.

• Quench the reaction by adding a 5-fold molar excess of N-acetylcysteine (relative to the SPDB-DM4) and incubate for an additional 20 minutes.

• The resulting ADC mixture is now ready for purification.

Visualizations

Signaling Pathway & Mechanism of Action

Carlumab is a monoclonal antibody that targets CC-chemokine ligand 2 (CCL2).[8][9][10] By binding to CCL2, Carlumab prevents its interaction with the CCR2 receptor on immune cells like monocytes.[8] This action inhibits the recruitment of these cells into the tumor microenvironment, a process that supports tumor growth and immune evasion.[8][9] The conjugation of the cytotoxic payload DM4 allows for the targeted delivery of a potent anti-tubulin agent to cancer cells, combining immune modulation with direct cell-killing.

Caption: Mechanism of action for Carlumab ADC targeting the CCL2-CCR2 axis.

Experimental Workflow

The overall process for generating the Carlumab-SPDB-DM4 ADC involves several distinct stages, from initial antibody preparation to final characterization of the purified conjugate.

Caption: High-level experimental workflow for Carlumab-SPDB-DM4 conjugation.

Troubleshooting Decision Tree

This logical diagram provides a step-by-step guide for diagnosing and resolving common issues during ADC production.

References

• 1. Strategies for Controlling DAR in Antibody–Drug Conjugates [sigutlabs.com]
• 2. ADC Drugs: Some Challenges To Be Solved | Biopharma PEG [biochempeg.com]
• 3. pharmtech.com [pharmtech.com]
• 4. Aggregation In Antibody-Drug Conjugates Causes And Mitigation [bioprocessonline.com]
• 5. Comprehensive Guide to Antibody Aggregation and Fragment: Causes, Effects, and Prevention Techniques - Creative Proteomics [creative-proteomics.com]
• 6. cytivalifesciences.com [cytivalifesciences.com]
• 8. assaygenie.com [assaygenie.com]
• 9. Carlumab Overview - Creative Biolabs [creativebiolabs.net]
• 10. Facebook [cancer.gov]

Strategies to improve the stability of the SPDB linker

Technical Support Center: SPDB Linker Stability

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the stability of the SPDB linker in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the SPDB linker and what is its primary application?

A1: SPDB, or N-Succinimidyl 4-(2-pyridyldithio)butyrate, is a bifunctional chemical linker.[] It is widely used in the development of Antibody-Drug Conjugates (ADCs).[][2][3] Its primary role is to connect a monoclonal antibody to a cytotoxic drug payload. The linker is designed to be stable in the bloodstream and to release the drug under specific conditions within the target tumor cells.[][]

Q2: What is the mechanism of drug release for an SPDB-linked ADC?

A2: The SPDB linker contains a disulfide bond that is sensitive to reducing environments.[] This disulfide bond is cleaved by reducing agents such as glutathione (B108866), which are present in high concentrations within the cytosol of cells.[2][5] This cleavage results in the release of the active drug payload inside the target cell, leading to its cytotoxic effect.[]

Q3: What are the main advantages of using an SPDB linker?

A3: The key advantages of the SPDB linker include:

• Reduction Sensitivity: It allows for targeted drug release in the reductive environment of tumor cells, which can enhance therapeutic specificity and minimize systemic toxicity.[]

• Stability and Controllability: The SPDB linker is designed to be stable under the non-reductive conditions found in blood circulation, preventing premature drug release and protecting healthy tissues.[]

Q4: What are the common stability issues encountered with SPDB linkers?

A4: The primary stability issue with SPDB and other disulfide-based linkers is premature cleavage of the disulfide bond in the bloodstream before the ADC reaches the target tumor cell.[6] This can be caused by interaction with reducing agents present in the plasma.[6] Premature release of the cytotoxic payload can lead to off-target toxicity and a decrease in the overall efficacy of the ADC.[7]

Troubleshooting Guides

Issue 1: Premature Cleavage of the SPDB Linker in Plasma Stability Assays

Symptoms:

• Rapid decrease in the average Drug-to-Antibody Ratio (DAR) over time in an in vitro plasma stability assay.

• Detection of free payload in the plasma samples.

Possible Causes:

• Linker Instability: The disulfide bond in the SPDB linker may be susceptible to cleavage by reducing agents present in the plasma matrix being used.[6]

• Assay Artifacts: The experimental conditions of the stability assay may be artificially causing the degradation of the linker.

Troubleshooting Steps:

Step	Action	Rationale
1	Run Control Experiments	Incubate the ADC in a buffer solution (e.g., PBS) without plasma. This will help determine if the instability is inherent to the ADC or is mediated by components in the plasma.[6]
2	Compare Plasma Sources	Test the stability of the ADC in plasma from different species (e.g., mouse, rat, human) as the concentration of reducing agents can vary.[6]
3	Optimize Assay Conditions	Review and optimize the sample preparation and analysis methods to ensure they are not contributing to linker cleavage.
4	Consider a More Stable Linker	If instability is confirmed, consider using a more sterically hindered disulfide linker or a non-cleavable linker like SMCC for comparison.[6]

Issue 2: Inconsistent or Low Efficacy in In Vivo Models

Symptoms:

• The ADC shows lower than expected anti-tumor activity in animal models.

• Signs of systemic toxicity are observed at doses that should be well-tolerated.

Possible Causes:

• Poor In Vivo Stability: The SPDB linker is being cleaved prematurely in the circulation, leading to a lower concentration of the ADC reaching the tumor and systemic exposure to the free payload.[7]

• Inefficient Payload Release at the Target Site: The intracellular environment of the target cells may not be sufficiently reductive to efficiently cleave the SPDB linker.

Troubleshooting Steps:

Step	Action	Rationale
1	Pharmacokinetic (PK) Studies	Conduct PK studies to measure the concentration of the intact ADC and the free payload in the plasma over time. This will provide direct evidence of linker stability in vivo.[8]
2	Increase Steric Hindrance	Modify the linker to increase steric hindrance around the disulfide bond. This has been shown to improve plasma stability.[5][6]
3	Evaluate Alternative Linkers	Test ADCs with different types of cleavable linkers (e.g., peptide-based, pH-sensitive) or non-cleavable linkers to see if they provide a better therapeutic window for your target.[5][9]
4	Characterize the Target Cell's Reductive Capacity	If possible, assess the intracellular glutathione concentration of the target tumor cells to ensure it is sufficient for linker cleavage.

Data Presentation

Table 1: Comparison of Linker Stability (Conceptual)

Linker Type	Cleavage Mechanism	Relative Plasma Stability	Key Feature
SPP	Disulfide Reduction	Lower	Less sterically hindered disulfide bond.
SPDB	Disulfide Reduction	Higher than SPP	More sterically hindered disulfide bond.[6]
SMCC	Non-cleavable	Highest	Forms a stable thioether bond.[6]
Hydrazone	pH-sensitive (acid hydrolysis)	Variable	Cleaved in the acidic environment of endosomes/lysosomes.[5][10]
Val-Cit	Enzymatic (Cathepsin B)	High	Cleaved by specific lysosomal proteases.[]

Experimental Protocols

Protocol 1: In Vitro Plasma Stability Assay

• Preparation: Prepare solutions of the ADC in PBS and in plasma from the desired species.

• Incubation: Incubate the solutions at 37°C.

• Time Points: At various time points (e.g., 0, 6, 24, 48, 72 hours), take aliquots of the incubation mixtures.

• Sample Processing: Process the samples to separate the ADC from plasma proteins. This can be done using methods like affinity chromatography with Protein A or G.

• Analysis: Analyze the samples using a technique that can differentiate between the intact ADC and the free payload, such as:

  • Hydrophobic Interaction Chromatography (HIC): To determine the average Drug-to-Antibody Ratio (DAR).

  • LC-MS (Liquid Chromatography-Mass Spectrometry): To quantify the amount of intact ADC and free payload.

• Data Interpretation: Plot the average DAR or the percentage of intact ADC over time to determine the stability of the linker.

Visualizations

Caption: Workflow for an in vitro plasma stability assay of an SPDB-linked ADC.

Caption: Logical relationship between SPDB linker instability and improvement strategies.

References

• 2. medchemexpress.com [medchemexpress.com]
• 3. adooq.com [adooq.com]
• 5. njbio.com [njbio.com]
• 6. benchchem.com [benchchem.com]
• 7. Chemical Modification of Linkers Provides Stable Linker–Payloads for the Generation of Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. adcreview.com [adcreview.com]
• 10. Making smart drugs smarter: the importance of linker chemistry in targeted drug delivery - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Addressing Off-Target Toxicity of the DM4 Payload

This guide provides researchers, scientists, and drug development professionals with answers to frequently asked questions and troubleshooting strategies for managing the off-target toxicity associated with the maytansinoid payload, DM4.

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms of off-target toxicity for DM4-containing Antibody-Drug Conjugates (ADCs)?

Off-target toxicity for DM4-ADCs, where the ADC or payload affects cells that do not express the target antigen, occurs through several key mechanisms:

• Premature Payload Release : The linker connecting DM4 to the antibody can be unstable in circulation.[1][] This leads to the premature release of the cytotoxic payload, which can then enter healthy cells and cause systemic toxicity.[1][3][4]

• Nonspecific Uptake : Intact ADC molecules can be taken up by healthy cells, particularly in highly vascularized tissues like the liver.[1] This uptake can occur through antigen-independent mechanisms such as macropinocytosis.[1][3][5][6]

• Bystander Effect : Once released inside a target tumor cell, the membrane-permeable DM4 payload (or its metabolites) can diffuse into adjacent healthy cells, causing their death.[1] While beneficial for killing nearby antigen-negative tumor cells, this can also damage healthy tissue.[1][3][7]

• On-Target, Off-Tumor Toxicity : The target antigen of the ADC may be expressed at low levels on healthy tissues. The ADC can bind to these non-tumor cells, leading to unintended cell death and tissue damage.[1][8]

Q2: What are the most common off-target toxicities observed clinically and preclinically with DM4 ADCs?

The toxicities observed are often consistent with the payload class (tubulin inhibitors) and affect rapidly dividing cells.[3] Common toxicities include:

• Hematological Toxicities : Myelosuppression is a frequent issue, manifesting as thrombocytopenia (low platelets) and neutropenia (low neutrophils).[1][3][4] This is due to the payload's effect on hematopoietic precursor cells in the bone marrow.[1]

• Hepatotoxicity (Liver Toxicity) : Elevated liver enzymes are often reported, which may result from the nonspecific uptake of the ADC or free payload by hepatocytes.[1][3][5]

• Ocular Toxicity : Vision-related adverse events, including blurred vision, dry eye, and keratitis, are known dose-limiting toxicities for ADCs containing DM4.[3][9][10] This may be caused by nonspecific ADC uptake by corneal cells.[3][6]

Q3: How does the Drug-to-Antibody Ratio (DAR) impact off-target toxicity?

The Drug-to-Antibody Ratio (DAR) is a critical parameter that must be optimized to balance efficacy and toxicity.[9]

• High DAR (e.g., >8) : While potentially increasing potency in vitro, high DAR values often lead to faster clearance, increased accumulation in the liver, and a reduced therapeutic index in vivo.[9][11][12] The increased hydrophobicity of high-DAR ADCs can also cause aggregation.[4][9]

• Low DAR (e.g., <2) : A low DAR may result in insufficient delivery of the payload, leading to diminished anti-tumor efficacy.[9]

• Optimal DAR : For maytansinoid ADCs like those with DM4, a DAR in the range of 3 to 4 is generally considered optimal, providing a good balance between efficacy and safety.[9][11]

Q4: What is the "bystander effect," and how does it contribute to both efficacy and toxicity?

The bystander effect is the ability of a payload released from a target cell to kill neighboring cells.[13][14] The released S-methyl DM4 metabolite is lipophilic and cell-permeable, allowing it to diffuse across cell membranes.[13]

• Efficacy : In a heterogeneous tumor, this effect is highly beneficial as it allows the ADC to kill antigen-negative tumor cells that are near antigen-positive cells, enhancing the overall therapeutic effect.[13]

• Toxicity : If the target tumor is located near healthy tissues, the bystander effect can cause significant off-target toxicity by killing adjacent healthy cells.[1][3] The choice of a cleavable linker is crucial for enabling a potent bystander effect.[13][15]

Q5: What strategies can be used to mitigate the off-target toxicity of DM4 ADCs?

Several strategies can be employed during ADC design and development to minimize off-target effects:

• Optimize DAR : Aim for a lower-to-intermediate DAR (e.g., 2-4) to improve pharmacokinetics and reduce toxicity.[9]

• Linker Engineering : Utilize more stable linkers to ensure the payload is released primarily within the target tumor cells, reducing premature deconjugation in circulation.[9][16][17]

• Site-Specific Conjugation : Employing site-specific conjugation technologies produces more homogeneous ADCs with a defined DAR, which can lead to a better safety profile and therapeutic index.[9]

• "Inverse Targeting" Strategy : This novel approach involves co-administering a payload-binding agent (like an antibody fragment) that "neutralizes" any prematurely released DM4 in the circulation, preventing it from entering healthy cells without affecting the intact ADC's function.[5][8][18][19]

Troubleshooting Experimental Issues

Problem: My in vitro assay shows significant toxicity in my antigen-negative control cell line.

This is a common issue that suggests off-target effects are occurring in your culture system.

Potential Cause	Troubleshooting Action
Unstable Linker	The linker may be cleaving in the cell culture medium, releasing free DM4. Action: Test the stability of your ADC by incubating it in culture media for the duration of the assay, then collect the conditioned media and apply it to naive antigen-negative cells to see if it's toxic.[1]
Nonspecific Uptake	High concentrations of the ADC can drive antigen-independent uptake mechanisms like macropinocytosis. Action: Evaluate a wider range of ADC concentrations to identify a therapeutic window where toxicity is specific to antigen-positive cells.[1]
ADC Degradation	The ADC may have degraded due to improper storage or handling. Action: Ensure the ADC is stored under recommended conditions and handled correctly. Characterize the integrity of the ADC preparation.[1]
Contamination	Rule out microbial contamination of cell cultures or reagents.

Problem: I am not observing a bystander effect in my co-culture assay.

Potential Cause	Troubleshooting Action
Insufficient Payload Release	The linker may not be efficiently cleaved within the target cells. Action: Confirm payload release using a lysosomal degradation assay or a sensitive ELISA to measure catabolite levels.[1][20]
Low Payload Permeability	The released DM4 metabolite may have poor membrane permeability in your specific cell model. Action: While DM4 metabolites are known to be permeable, this can be cell-line dependent. Consider using a different cell line or a positive control ADC known to induce a bystander effect.[1]
Incorrect Cell Ratio/Density	The ratio of antigen-positive to antigen-negative cells may not be optimal. Action: Vary the ratio of antigen-positive to antigen-negative cells (e.g., 1:1, 1:3, 1:9) to find the optimal condition for observing the effect.[1]
Short Assay Duration	The bystander effect can take time to manifest fully. Action: Extend the incubation period of the assay (e.g., to 96-144 hours) and measure viability at multiple time points.[1]

Data Presentation

Table 1: Example In Vitro Cytotoxicity Data for a Hypothetical DM4-ADC

Note: IC50 values are highly dependent on the specific ADC, cell line, and assay conditions. These values are for reference and must be determined experimentally.[1]

Cell Line	Target Antigen Expression	Hypothetical IC50 (nM)
Cell Line A	High	0.5
Cell Line B	Low	50
Cell Line C	Negative	>1000

Table 2: Influence of Drug-to-Antibody Ratio (DAR) on ADC Properties

DAR	In Vitro Potency	Pharmacokinetics (Clearance)	In Vivo Tolerability	Therapeutic Index
Low (e.g., 2)	Lower	Slower	Higher	Potentially Reduced
Optimal (e.g., 3-4)	Good	Moderate	Good	Maximal [9][11]
High (e.g., 8)	Higher	Faster[9][11]	Lower[3]	Narrower[3]

Key Experimental Protocols

Protocol 1: In Vitro Cytotoxicity Assay

This protocol provides a general framework for assessing the cytotoxicity of a DM4-ADC on antigen-positive and antigen-negative cell lines.

• Cell Seeding : Seed both antigen-positive and antigen-negative cells in separate 96-well plates at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and incubate overnight.[1]

• ADC Preparation : Prepare serial dilutions of the DM4-ADC and a relevant isotype control ADC in the appropriate cell culture medium.

• Treatment : Remove the old medium from the cells and add the ADC dilutions. Include untreated wells as a negative control.

• Incubation : Incubate the plates for a suitable period (e.g., 72-120 hours) at 37°C and 5% CO2.

• Viability Analysis : Measure cell viability using a suitable method, such as an MTT or CellTiter-Glo® assay, according to the manufacturer's instructions.

• Data Analysis : Plot the percentage of cell viability against the logarithm of the ADC concentration and use a non-linear regression to determine the IC50 value (the concentration that inhibits 50% of cell growth).[9]

Protocol 2: Co-Culture Bystander Killing Assay

This assay directly measures the killing of antigen-negative cells when cultured with antigen-positive cells in the presence of an ADC.[13]

• Cell Preparation : Engineer the antigen-negative "bystander" cells to express a fluorescent protein (e.g., GFP) for specific identification.[13][21]

• Cell Seeding : Seed a mixture of antigen-positive and fluorescently labeled antigen-negative cells in a 96-well plate.[1] Vary the ratio of positive to negative cells (e.g., 1:1, 1:3, 1:9) while keeping the total cell number constant.[1] Include control wells with only antigen-positive or only antigen-negative cells.[1]

• Incubation : Allow cells to adhere by incubating overnight.

• ADC Treatment : Treat the co-cultures with the DM4-ADC at a concentration that is highly cytotoxic to the antigen-positive cells but has minimal effect on the antigen-negative cells in monoculture.[1] Include an untreated co-culture as a control.

• Analysis : After a suitable incubation period (e.g., 96-144 hours), measure the viability of the antigen-negative cells by quantifying the fluorescence signal (e.g., using a plate reader or imaging cytometer).[1] A decrease in the fluorescence signal in the treated co-culture wells compared to the antigen-negative-only control indicates a bystander effect.[1]

Protocol 3: In Vivo Maximum Tolerated Dose (MTD) Study

This protocol outlines a general approach to determine the MTD of a DM4-ADC in mice.

• Animal Model : Use a relevant mouse strain (e.g., BALB/c or athymic nude mice).[1]

• Dose Escalation : Administer single intravenous (IV) doses of the DM4-ADC to different groups of mice at escalating dose levels. Start with a low dose and increase it in subsequent groups.[1]

• Monitoring : Monitor the animals daily for clinical signs of toxicity, including changes in body weight, behavior, and appearance. Body weight loss of more than 15-20% is often considered a sign of significant toxicity.[1]

• Endpoint Definition : The MTD is typically defined as the highest dose that does not cause mortality or significant toxicity (e.g., >20% body weight loss or severe clinical signs).[1]

• Pathology : At the end of the study, perform a full necropsy and histopathological analysis of major organs (liver, spleen, bone marrow, etc.) to identify any tissue damage.[1]

Visualizations

Caption: Primary mechanisms leading to off-target toxicity of DM4-ADCs.

Caption: Workflow for troubleshooting unexpected in vitro off-target toxicity.

Caption: Relationship between DAR, efficacy, and toxicity for maytansinoid ADCs.

References

• 1. benchchem.com [benchchem.com]
• 3. Mechanisms of ADC Toxicity and Strategies to Increase ADC Tolerability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ADC Drugs: Some Challenges To Be Solved | Biopharma PEG [biochempeg.com]
• 5. Use of Payload Binding Selectivity Enhancers to Improve Therapeutic Index of Maytansinoid-Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Use of Payload Binding Selectivity Enhancers to Improve Therapeutic Index of Maytansinoid–Antibody–Drug Conjugates [ouci.dntb.gov.ua]
• 8. blog.crownbio.com [blog.crownbio.com]
• 9. benchchem.com [benchchem.com]
• 10. Antibody drug conjugates (ADCs) – the role of in vitro models in safety assessment | Newcells Biotech [newcellsbiotech.co.uk]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. in vitro assay development_In Vivo Pharmacology Assays - In Vitro Bystander Effect Assays - ICE Bioscience [en.ice-biosci.com]
• 15. Quantitative Characterization of In Vitro Bystander Effect of Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 16. blog.crownbio.com [blog.crownbio.com]
• 17. Frontiers | Linker Design Impacts Antibody-Drug Conjugate Pharmacokinetics and Efficacy via Modulating the Stability and Payload Release Efficiency [frontiersin.org]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. pubs.acs.org [pubs.acs.org]
• 21. Determination of ADC Cytotoxicity - Creative Biolabs [creative-biolabs.com]

Overcoming transient CCL2 suppression observed with Carlumab

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Carlumab and encountering the phenomenon of transient CCL2 suppression.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for Carlumab?

Carlumab is a fully human IgG1κ monoclonal antibody that specifically targets and neutralizes the C-C motif chemokine ligand 2 (CCL2), also known as monocyte chemoattractant protein-1 (MCP-1).[1][2][3] By binding to CCL2, Carlumab prevents its interaction with its primary receptor, CCR2.[1][2] This blockade inhibits the recruitment of monocytes, macrophages, and other immune cells to sites of inflammation and tumor microenvironments, thereby aiming to reduce inflammation, angiogenesis, and tumor progression.[1][2][4]

Q2: What is transient CCL2 suppression and why does it occur with Carlumab treatment?

Transient CCL2 suppression refers to the observation that while administration of Carlumab initially leads to a rapid decline in free serum CCL2 levels, this effect is not sustained.[5][6][7][8] Following the initial drop, total CCL2 levels in the serum have been observed to increase, often exceeding baseline levels.[5][6][7][9] This phenomenon is believed to be caused by a compensatory feedback mechanism in the body that upregulates CCL2 production in response to its neutralization by Carlumab.[1] Additionally, the formation of Carlumab-CCL2 complexes can prolong the half-life of total CCL2, contributing to its accumulation in the circulation.[5][6]

Q3: What are the downstream consequences of transient CCL2 suppression on experimental outcomes?

The transient nature of CCL2 suppression can limit the therapeutic efficacy of Carlumab when used as a monotherapy.[1][10] The subsequent rebound in CCL2 levels can potentially overcome the inhibitory effects of the antibody, leading to a resumption of monocyte and macrophage recruitment to the target tissue. This can result in a lack of sustained anti-tumor or anti-inflammatory activity in preclinical and clinical studies.[1][5][6]

Troubleshooting Guides

Problem: My in vivo experiment with Carlumab showed an initial anti-tumor effect, but the tumors started to regrow despite continued treatment.

This is a common challenge observed with Carlumab monotherapy and is likely due to the transient suppression of CCL2.

Possible Cause 1: Compensatory upregulation of CCL2.

• Troubleshooting Steps:

  • Monitor CCL2 Levels: Measure both free and total CCL2 levels in serum or plasma samples collected at multiple time points throughout your experiment (e.g., pre-dose, and at various intervals post-dose). This will help you correlate the kinetics of CCL2 suppression and rebound with the observed anti-tumor effects.

  • Analyze Gene Expression: Perform qRT-PCR or RNA-Seq on tumor biopsies or relevant tissues to assess the expression levels of CCL2 and other related chemokines. An increase in CCL2 mRNA would support the hypothesis of compensatory upregulation.

Possible Cause 2: Insufficient dosing or frequency.

• Troubleshooting Steps:

  • Dose-Ranging Study: Conduct a dose-ranging study to determine if a higher dose or more frequent administration of Carlumab can lead to more sustained suppression of free CCL2.

  • Pharmacokinetic/Pharmacodynamic (PK/PD) Modeling: If possible, perform PK/PD modeling to understand the relationship between Carlumab concentration, CCL2 levels, and the desired biological effect.[9] This can help in optimizing the dosing regimen.

Problem: I am not observing a significant reduction in macrophage infiltration in my tumor model after Carlumab treatment.

Possible Cause 1: Redundant chemokine pathways.

• Troubleshooting Steps:

  • Chemokine Profiling: Use a multiplex immunoassay or chemokine array to analyze the expression of other chemokines in the tumor microenvironment that can also recruit monocytes and macrophages (e.g., CCL5, CXCL12).

  • Combination Therapy: Consider combining Carlumab with an inhibitor of another key chemokine receptor, such as a CCR5 antagonist, to block multiple pathways of myeloid cell recruitment.

Possible Cause 2: The CCL2 rebound is abrogating the effect.

• Troubleshooting Steps:

  • Combination with Chemotherapy: Certain chemotherapeutic agents can modulate the tumor microenvironment. Consider combining Carlumab with standard-of-care chemotherapy, which has been explored in clinical trials.[5][6]

  • Combination with Immunotherapy: Investigate the combination of Carlumab with immune checkpoint inhibitors (e.g., anti-PD-1 or anti-PD-L1 antibodies). The rationale is that by blocking CCL2-mediated recruitment of immunosuppressive myeloid cells, you may enhance the efficacy of T-cell-based immunotherapies.[1]

Data Presentation

Table 1: Summary of Serum CCL2 Level Changes Following Carlumab Administration in Human Clinical Trials

Study Phase	Patient Population	Carlumab Dose	Observation on Free CCL2	Observation on Total CCL2	Citation
Phase 1b	Solid Tumors	10 or 15 mg/kg	Declined immediately post-treatment, but increased with further chemotherapy	Increased post-treatment and continued to increase with chemotherapy	[5][6]
Phase 1	Solid Tumors	0.3 - 15 mg/kg	Transiently suppressed	Increased dose-dependently >1,000-fold post-treatment	[7]
Phase 2	Metastatic Castration-Resistant Prostate Cancer	15 mg/kg q2w	Suppression was briefly observed following each dose but was not sustained	Not specified	[8]
Phase 2	Idiopathic Pulmonary Fibrosis	1, 5, or 15 mg/kg	Elevated above baseline at 24 and 52 weeks	Not specified	[11][12]

Experimental Protocols

Protocol 1: Monitoring Free and Total CCL2 Levels in Serum

• Sample Collection: Collect blood samples at baseline (pre-dose) and at specified time points post-Carlumab administration (e.g., 1, 6, 24, 48, 72 hours, and then weekly). Process the blood to obtain serum and store at -80°C until analysis.

• ELISA for Free CCL2: Use a standard sandwich ELISA kit for human CCL2. Ensure the antibodies used in the kit do not cross-react with Carlumab-bound CCL2.

• ELISA for Total CCL2: To measure total CCL2 (both free and Carlumab-bound), use an ELISA that involves a dissociation step to separate the antibody-antigen complex. This can be achieved by using an acidic buffer to treat the samples before neutralization and subsequent analysis with the standard ELISA protocol.

• Data Analysis: Plot the concentrations of free and total CCL2 over time to visualize the kinetics of suppression and rebound.

Protocol 2: In Vivo Combination Study with an Immune Checkpoint Inhibitor

• Animal Model: Utilize a syngeneic tumor model (e.g., MC38 in C57BL/6 mice) that is known to have a significant myeloid infiltrate.

• Treatment Groups:

  • Vehicle Control

  • Carlumab (or a murine surrogate anti-CCL2 antibody)

  • Anti-PD-1 antibody

  • Carlumab + Anti-PD-1 antibody

• Dosing and Administration: Administer the antibodies at optimized doses and schedules. Carlumab should be administered prior to or concurrently with the anti-PD-1 antibody.

• Tumor Growth Monitoring: Measure tumor volume regularly using calipers.

• Immunophenotyping: At the end of the study, harvest tumors and spleens. Prepare single-cell suspensions and perform flow cytometry to analyze the immune cell populations, with a focus on:

  • Tumor-infiltrating macrophages (e.g., CD45+, CD11b+, F4/80+, distinguishing M1/M2 phenotypes)

  • Myeloid-derived suppressor cells (MDSCs)

  • CD4+ and CD8+ T cells (including activation markers like CD69, and exhaustion markers like PD-1, TIM-3)

• Data Analysis: Compare tumor growth curves between the different treatment groups. Analyze the changes in the immune cell populations to understand the mechanistic synergy between Carlumab and anti-PD-1 therapy.

Visualizations

Caption: Mechanism of action of Carlumab in blocking the CCL2-CCR2 axis.

References

• 1. assaygenie.com [assaygenie.com]
• 2. Carlumab Overview - Creative Biolabs [creativebiolabs.net]
• 3. Carlumab - Wikipedia [en.wikipedia.org]
• 4. Role of the CCL2‐CCR2 signalling axis in cancer: Mechanisms and therapeutic targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Carlumab, an anti-C-C chemokine ligand 2 monoclonal antibody, in combination with four chemotherapy regimens for the treatment of patients with solid tumors: an open-label, multicenter phase 1b study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A first-in-human, first-in-class, phase I study of carlumab (CNTO 888), a human monoclonal antibody against CC-chemokine ligand 2 in patients with solid tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Phase 2 study of carlumab (CNTO 888), a human monoclonal antibody against CC-chemokine ligand 2 (CCL2), in metastatic castration-resistant prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Utilizing pharmacokinetics/pharmacodynamics modeling to simultaneously examine free CCL2, total CCL2 and carlumab (CNTO 888) concentration time data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. CC-chemokine ligand 2 inhibition in idiopathic pulmonary fibrosis: a phase 2 trial of carlumab | European Respiratory Society [publications.ersnet.org]
• 12. CC-chemokine ligand 2 inhibition in idiopathic pulmonary fibrosis: a phase 2 trial of carlumab - PubMed [pubmed.ncbi.nlm.nih.gov]

Managing ADC-related toxicities like neutropenia and peripheral neuropathy

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for managing neutropenia and peripheral neuropathy associated with Antibody-Drug Conjugates (ADCs).

I. Troubleshooting Guide: ADC-Induced Neutropenia in Preclinical Models

This guide addresses common issues encountered during the in vitro assessment of ADC-induced neutropenia.

Observed Problem	Potential Cause	Recommended Solution
Low neutrophil yield in in vitro differentiation	Suboptimal cytokine concentrations or timing.	Ensure proper concentrations and timing of hematopoietic growth factors. A common protocol involves sequential treatment with cocktails of cytokines like SCF, Flt-3L, IL-3, GM-CSF, and G-CSF.[1]
Poor quality of hematopoietic stem cells (HSCs).	Use freshly isolated CD34+ HSCs and verify their viability and purity before initiating differentiation.
Contamination of cell culture.	Maintain strict aseptic techniques and regularly monitor cultures for any signs of contamination.
High variability in cytotoxicity assay results	Inconsistent cell seeding density.	Ensure a uniform number of cells is seeded in each well of the assay plate.
Edge effects in multi-well plates.	Avoid using the outer wells of the plate, or ensure they are filled with sterile media to maintain humidity.
Inaccurate ADC concentration.	Perform accurate serial dilutions of the ADC and verify the final concentrations.
Unexpectedly high cytotoxicity in control (non-ADC treated) cells	Issues with the cell culture medium or supplements.	Test different batches of media and supplements. Ensure all components are within their expiration dates.
Problems with the viability assay itself.	Include positive and negative controls for the cytotoxicity assay to validate its performance.

II. Troubleshooting Guide: ADC-Induced Peripheral Neuropathy in Preclinical Models

This guide provides solutions to common challenges in rodent models of ADC-induced peripheral neuropathy.

Observed Problem	Potential Cause	Recommended Solution
High variability in von Frey test results	Inadequate animal acclimation.	Allow mice to acclimate to the testing environment for at least 60 minutes before starting the experiment.[2]
Inconsistent application of filaments.	Apply the von Frey filaments perpendicularly to the mid-plantar surface of the hind paw with just enough force to cause bending.[3][4]
Stressed or agitated animals.	Handle animals gently and perform testing in a quiet, low-stress environment. Consider conducting the test at the same time of day for all sessions.[5]
Inconsistent nerve conduction velocity (NCV) measurements	Fluctuations in animal body temperature.	Maintain the animal's body temperature at 37°C using a heating pad and monitor with a rectal probe.[6]
Improper electrode placement.	Ensure consistent placement of stimulating and recording needle electrodes at anatomical landmarks of the sciatic nerve.[6]
Electrical interference.	Reduce ambient electrical noise and ensure proper grounding of the recording equipment.[7]
Lack of significant neuropathy induction	Insufficient ADC dose or duration of treatment.	Perform a dose-response study to determine the optimal ADC concentration and treatment schedule to induce neuropathy.
Animal strain variability.	Be aware that different rodent strains may have varying sensitivities to neurotoxic agents.

III. Frequently Asked Questions (FAQs)

Neutropenia

1. What is the primary mechanism of ADC-induced neutropenia?

ADC-induced neutropenia is often linked to the ADC's payload, particularly with microtubule-disrupting agents like monomethyl auristatin E (MMAE) delivered via a cleavable linker. The premature release of the payload in the bloodstream can lead to toxicity in rapidly dividing cells, such as neutrophil precursors in the bone marrow.[8]

2. How is ADC-induced neutropenia graded in preclinical studies?

While preclinical grading is not standardized, the principles of the Common Terminology Criteria for Adverse Events (CTCAE) used in clinical trials are often adapted. This involves monitoring the absolute neutrophil count (ANC).

Grade	CTCAE v5.0 Definition	Absolute Neutrophil Count (ANC)
1	-	< Lower Limit of Normal (LLN) - 1.5 x 10⁹/L
2	-	< 1.5 - 1.0 x 10⁹/L
3	-	< 1.0 - 0.5 x 10⁹/L
4	Life-threatening consequences	< 0.5 x 10⁹/L

3. What are the key management strategies for ADC-induced neutropenia in a research setting?

In preclinical research, management strategies primarily involve dose modification of the ADC. In clinical settings, the use of granulocyte colony-stimulating factors (G-CSFs) can be considered to stimulate neutrophil production.

Peripheral Neuropathy

1. What is the underlying mechanism of ADC-induced peripheral neuropathy?

The neurotoxicity is often caused by tubulin-inhibiting payloads like MMAE. These payloads can disrupt the microtubule network within neurons, impairing essential axonal transport and leading to peripheral neuropathy.[9][10] This is generally considered an off-target toxicity.[11]

2. How is peripheral neuropathy assessed and graded in animal models?

Peripheral neuropathy in rodents is commonly assessed using behavioral tests like the von Frey test for mechanical allodynia and electrophysiological measurements such as nerve conduction velocity (NCV). Grading can be adapted from the CTCAE scale based on the severity of symptoms and functional impairment.

Grade	CTCAE v5.0 Definition
1	Asymptomatic; clinical or diagnostic observations only; intervention not indicated.
2	Moderate symptoms; limiting instrumental Activities of Daily Living (ADL).
3	Severe symptoms; limiting self-care ADL.
4	Life-threatening consequences; urgent intervention indicated.

3. What are the recommended management approaches for ADC-induced peripheral neuropathy in preclinical studies?

The primary approach in a research setting is to adjust the dose of the ADC. Investigating alternative ADC constructs with different linkers or payloads that have a lower propensity for neurotoxicity is also a key research strategy.

IV. Experimental Protocols & Methodologies

In Vitro Neutrophil Differentiation Assay

This protocol describes the differentiation of human CD34+ hematopoietic stem cells into neutrophils to assess ADC-induced cytotoxicity.

Workflow:

In vitro neutrophil differentiation and ADC testing workflow.

Methodology:

• HSC Isolation: Isolate CD34+ HSCs from human cord blood or bone marrow using immunomagnetic selection.

• Progenitor Expansion (Days 0-7):

  • Days 0-3: Culture isolated CD34+ cells in serum-free expansion medium supplemented with Stem Cell Factor (SCF), Flt-3 Ligand, and Interleukin-3 (IL-3).[1]

  • Days 3-7: Continue the culture with the addition of Granulocyte-Macrophage Colony-Stimulating Factor (GM-CSF).[1]

• Neutrophil Differentiation (Days 7-18):

  • Days 7-10: Replace the medium with a differentiation medium containing Granulocyte Colony-Stimulating Factor (G-CSF) and GM-CSF.[1]

  • Days 10-18: Culture the cells in a medium containing only G-CSF to promote terminal differentiation into neutrophils.[1]

• ADC Treatment and Analysis:

  • On day 18, or once a sufficient population of differentiated neutrophils is obtained, treat the cells with varying concentrations of the ADC for a predetermined duration.

  • Assess cytotoxicity using a standard cell viability assay (e.g., MTS or a luminescence-based assay).

In Vivo Assessment of Peripheral Neuropathy

This section outlines the workflow and methodologies for inducing and assessing peripheral neuropathy in a rodent model.

Workflow:

Workflow for in vivo assessment of ADC-induced peripheral neuropathy.

Methodology:

• Animal Model: Use a suitable rodent strain (e.g., C57BL/6 mice).

• Baseline Assessment: Before ADC administration, perform baseline behavioral testing (von Frey) and nerve conduction velocity measurements to establish a pre-treatment reference for each animal.

• ADC Administration: Administer the ADC, typically via intravenous injection. The dose and frequency will depend on the specific ADC and should be determined in a pilot study.

• Post-Treatment Monitoring: Monitor the animals regularly for clinical signs of neuropathy, such as changes in gait or grooming behavior.

• Behavioral Testing (von Frey Test):

  • Acclimate the animals to the testing apparatus.

  • Apply calibrated von Frey filaments of increasing stiffness to the plantar surface of the hind paw.[4]

  • Record the filament that elicits a withdrawal response. A lower withdrawal threshold compared to baseline indicates mechanical allodynia.

• Electrophysiological Assessment (Nerve Conduction Velocity):

  • Anesthetize the animal and maintain its body temperature.

  • Place stimulating electrodes along the sciatic nerve and recording electrodes on the gastrocnemius muscle.[6]

  • Measure the latency of the muscle response to nerve stimulation at two different points.

  • Calculate the NCV by dividing the distance between the stimulating electrodes by the difference in latencies. A decrease in NCV is indicative of nerve damage.

V. Signaling Pathway

Mechanism of MMAE-Induced Peripheral Neuropathy

MMAE-induced peripheral neuropathy signaling pathway.

References

• 1. Neutrophils cultured ex vivo from CD34+ stem cells are immature and genetically tractable - PMC [pmc.ncbi.nlm.nih.gov]
• 2. media.jax.org [media.jax.org]
• 3. Mechanical Allodynia Assessment in a Murine Neuropathic Pain Model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 5. mmpc.org [mmpc.org]
• 6. In Vivo Electrophysiological Measurements on Mouse Sciatic Nerves - PMC [pmc.ncbi.nlm.nih.gov]
• 7. natus.com [natus.com]
• 8. Common pitfalls of stem cell differentiation: a guide to improving protocols for neurodegenerative disease models and research - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Microtubule and tubulin binding and regulation of microtubule dynamics by the antibody drug conjugate (ADC) payload, monomethyl auristatin E (MMAE): Mechanistic insights into MMAE ADC peripheral neuropathy | NRI-MCDB Microscopy Facility | UC Santa Barbara [microscopy.nri.ucsb.edu]
• 10. researchgate.net [researchgate.net]
• 11. Peripheral neuropathy associated with monomethyl auristatin E-based antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Preclinical Immunogenicity of Antibody-Drug Conjugates (ADCs)

This guide provides researchers, scientists, and drug development professionals with answers to frequently asked questions and troubleshooting solutions for managing and reducing the immunogenicity of Antibody-Drug Conjugates (ADCs) in preclinical models.

Frequently Asked Questions (FAQs)

Q1: What is ADC immunogenicity and why is it a concern in preclinical models?

Immunogenicity is the propensity of a therapeutic protein, such as an ADC, to trigger an immune response in the host, leading to the formation of anti-drug antibodies (ADAs).[1] This response can be directed against any part of the complex ADC molecule. In preclinical studies, particularly in non-human primates like cynomolgus monkeys, monitoring immunogenicity is crucial for several reasons:

• Impact on Pharmacokinetics (PK): High levels of ADAs can lead to the rapid clearance of the ADC from circulation, reducing its exposure and potentially underestimating its therapeutic effect. An ADA titer greater than 4 (log scale) has been reported to decrease ADC exposure in cynomolgus monkeys.[1]

• Impact on Safety and Efficacy: ADAs can neutralize the ADC's activity by blocking its binding to the target antigen. Furthermore, the formation of ADC-ADA immune complexes could lead to unintended safety issues.[2]

• Data Interpretation: Understanding the immunogenicity profile is essential for correctly interpreting toxicology, pharmacology, and PK/PD data from preclinical studies. An unexpected change in exposure or an adverse event might be explained by an immune response.[1]

While the incidence of immunogenicity in animal models is not directly predictive of the response in humans, it provides valuable insights into the potential immunogenic properties of the molecule and helps in interpreting study outcomes.[1]

Q2: Which components of an ADC can trigger an immune response?

An ADC has three main components, all of which can be immunogenic:

• The Monoclonal Antibody (mAb): The antibody itself, even if humanized or fully human, can contain T-cell epitopes that elicit an immune response. The process of conjugating the linker and payload can also create new epitopes (neoepitopes) that the immune system recognizes as foreign.[2]

• The Linker: The chemical linker connecting the antibody and the payload can be immunogenic.

• The Small Molecule Payload: The cytotoxic drug, while typically not immunogenic on its own, can act as a hapten. When conjugated to the large antibody (the "carrier"), the payload can become immunogenic, leading to ADAs that recognize the payload-linker complex.[1]

A comprehensive immunogenicity assessment should be able to detect responses to all parts of the ADC molecule.[1]

Q3: How can I proactively reduce the immunogenicity of my ADC at the design stage?

Reducing immunogenicity is best addressed early in the development process. Key strategies include:

• Antibody Engineering (Deimmunization): This involves modifying the antibody's amino acid sequence to remove potential T-cell epitopes, which are the primary drivers of T-cell dependent ADA responses. This is often guided by in silico prediction tools.

• Linker and Payload Selection: The choice of linker and payload can influence immunogenicity. More stable linkers that prevent premature payload release may reduce off-target effects that can stimulate the immune system.[3]

• Site-Specific Conjugation: Modern conjugation technologies allow for the attachment of the payload at specific, engineered sites on the antibody. This results in a homogeneous drug-to-antibody ratio (DAR) and a more defined product, which may have a more predictable and potentially lower immunogenicity profile compared to heterogeneous, stochastically conjugated ADCs.[4][5]

Q4: What are the standard methods for assessing immunogenicity in preclinical studies?

The industry standard for immunogenicity testing is a multi-tiered approach that progressively confirms and characterizes the nature of the ADA response.[6][7] This is complemented by in vitro assays designed to predict immunogenic potential.

• Tiered ADA Assays: This workflow involves screening all samples for potential ADAs, confirming the positive hits for specificity, and then characterizing the confirmed positives for properties like titer and neutralizing capacity.

• In Vitro Immunogenicity Prediction Assays: Before or during animal studies, various cell-based assays can be used to estimate the immunogenic risk. These include T-cell proliferation assays, cytokine secretion measurements (e.g., IL-2), and ELISpot assays, which use human peripheral blood mononuclear cells (PBMCs) to gauge the response to the ADC.[8][9]

• In Silico Prediction: Computational tools are used at the design stage to screen protein sequences for potential T-cell epitopes. Algorithms predict which peptide fragments are likely to bind to Major Histocompatibility Complex (MHC) class II molecules, a critical step in initiating a T-cell dependent immune response.

Troubleshooting Guide

Problem: My PK assay shows unexpectedly rapid ADC clearance in cynomolgus monkeys. Could this be due to immunogenicity?

Possible Cause

Recommended Action

High Titer ADA Response: A robust ADA response can significantly increase the clearance rate of the ADC, leading to lower-than-expected exposure.

1. Confirm ADA Presence: Analyze banked serum samples using a validated screening and confirmatory ADA assay. Ensure you have baseline (pre-dose) samples for comparison.[2] 2. Determine ADA Titer: For confirmed positive samples, perform a titration assay to quantify the magnitude of the immune response. 3. Use an ADA-Tolerant PK Assay: Standard PK assays can be affected by the presence of ADAs, leading to an underestimation of the drug. Consider developing a PK assay that is tolerant to ADAs, which may involve steps like acid dissociation to break up ADC-ADA complexes before measurement.

Problem: The screening tier of my ADA assay is showing a high number of positive results, even in baseline samples.

Possible Cause	Recommended Action
Assay Cut Point Too Low: The statistical cut point that separates positive and negative samples may be set too low, leading to false positives.	1. Re-evaluate Cut Point: Ensure the cut point was established with a sufficiently large and diverse set of naive animal serum (at least 50 individuals recommended). Re-calculate the statistical threshold if necessary.
Matrix Effects: Components in the serum matrix may be interfering with the assay, causing non-specific binding and false-positive signals.	1. Assess Selectivity: Test for matrix effects by spiking a low concentration of a positive control antibody into multiple individual naive serum samples. High variability suggests a matrix effect. 2. Optimize Assay Conditions: Modify blocking buffers, sample dilution, or incubation times to reduce non-specific binding.
Pre-existing Antibodies: Animals may have pre-existing antibodies that cross-react with the ADC or assay reagents.	1. Confirm with Specificity Assay: All screening positives should be run in a confirmatory assay where the ADC is spiked into the sample. A true positive signal should be inhibited, while a non-specific signal will not be.[6]

Quantitative Data Summary

Direct preclinical comparisons of ADC immunogenicity are not widely published. However, clinical data from various therapeutic antibodies illustrate the range of ADA incidence observed and how this data is typically presented. This serves as a valuable reference for understanding immunogenicity endpoints.

Table 1: Example of Clinical Immunogenicity and Donor Response Rates for Various Biotherapeutics This table provides an illustrative comparison of clinical ADA rates and results from an in vitro PBMC assay measuring IL-2 secretion from CD4+ T-cells for several monoclonal antibodies.

Therapeutic Antibody	Target	Clinical ADA Incidence (%)	In Vitro Donor Response Rate (%)
Etanercept	TNF-α	Low	1.9
Emicizumab	Factor IXa/X	3.6	3.8
Abciximab	GPIIb/IIIa	High	6.4
Romosozumab	Sclerostin	18.0	10.0
Blosozumab	Sclerostin	26.0	29.2
Bococizumab	PCSK9	48.0	89.5

Data sourced from an in vitro PBMC-based assay study and may not reflect all clinical trial data. The in vitro response rate is the percentage of donors whose cells showed a significant IL-2 secretion response.[8]

Key Experimental Protocols

Protocol 1: Tiered Anti-Drug Antibody (ADA) Assay

This protocol outlines a standard bridging assay format for detecting ADAs in preclinical serum samples.

Principle: An ADA, being an antibody itself, is bivalent and can "bridge" two molecules of the ADC. In this assay, the ADC is labeled with two different tags (e.g., Biotin and DIG), and the complex is detected on a streptavidin-coated plate.

Materials:

• ADC labeled with Biotin

• ADC labeled with Digoxigenin (DIG)

• Streptavidin-coated 96-well plates

• Assay Diluent (e.g., PBS with 1% BSA, 0.05% Tween-20)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Anti-DIG antibody conjugated to Horseradish Peroxidase (HRP)

• TMB Substrate

• Stop Solution (e.g., 1M H₂SO₄)

• Positive Control (e.g., purified polyclonal anti-ADC antibody)

• Preclinical serum samples (baseline and post-dose)

Procedure:

Tier 1: Screening Assay

• Prepare samples by diluting serum (e.g., 1:20) in Assay Diluent.

• In a separate plate, mix the diluted sample with a pre-determined concentration of Biotin-ADC and DIG-ADC. Incubate for 2 hours at room temperature to allow ADC-ADA complexes to form.

• Transfer 100 µL of the mixture to a streptavidin-coated plate. Incubate for 1 hour at room temperature to capture the complexes.

• Wash the plate 3 times with Wash Buffer.

• Add 100 µL of anti-DIG-HRP conjugate diluted in Assay Diluent. Incubate for 1 hour.

• Wash the plate 3 times with Wash Buffer.

• Add 100 µL of TMB Substrate and incubate in the dark for 15-30 minutes.

• Add 100 µL of Stop Solution.

• Read absorbance at 450 nm. Samples with a signal above the pre-defined screening cut point are considered "screening positive".[6]

Tier 2: Confirmatory Assay

• For each screening positive sample, prepare two aliquots.

• To one aliquot, add Assay Diluent. To the second, add a high concentration of unlabeled ADC (e.g., 100 µg/mL) and incubate for 1 hour to block specific ADAs.

• Repeat the screening assay procedure (steps 2-9) for both aliquots.

• Calculate the percent signal inhibition caused by the unlabeled ADC. If the inhibition is above a pre-defined confirmatory cut point, the sample is a "confirmed positive".

Tier 3: Titer and Characterization

• Titration: Serially dilute confirmed positive samples and run them through the screening assay. The titer is reported as the reciprocal of the highest dilution that remains positive.

• Neutralizing Assay (Optional for Preclinical): A cell-based assay is used to determine if the ADAs can inhibit the biological activity of the ADC (e.g., its ability to kill target cells).[1]

Protocol 2: In Vitro T-Cell Proliferation Assay

Principle: This assay measures the proliferation of CD4+ T-cells in response to the ADC, which indicates the presence of potential T-cell epitopes. Proliferation is often measured by the dilution of a fluorescent dye like CFSE or by incorporation of ³H-thymidine.

Materials:

• Peripheral Blood Mononuclear Cells (PBMCs) from naive donors (human or monkey).

• Cell proliferation dye (e.g., CellTrace™ Violet or CFSE).

• Complete RPMI-1640 medium.

• Test ADC, negative control protein, and positive control antigen (e.g., KLH).

• 96-well U-bottom plates.

• Flow cytometer.

• Antibodies for flow cytometry (e.g., anti-CD3, anti-CD4).

Procedure:

• Isolate PBMCs from whole blood using density gradient centrifugation (e.g., Ficoll-Paque).

• Label the PBMCs with the cell proliferation dye according to the manufacturer's instructions.

• Resuspend the labeled cells in complete RPMI medium at a concentration of 1-2 x 10⁶ cells/mL.

• Add 100 µL of the cell suspension to each well of a 96-well plate.

• Add 100 µL of the test ADC, negative control, or positive control antigen at various concentrations to the appropriate wells.

• Incubate the plate for 5-7 days in a humidified 37°C, 5% CO₂ incubator.

• After incubation, harvest the cells and stain them with fluorescently labeled antibodies against CD3 and CD4.

• Analyze the cells by flow cytometry. Gate on the CD4+ T-cell population and measure the dilution of the proliferation dye.

• A positive response is defined as a significant increase in the percentage of divided cells compared to the negative control.

Protocol 3: Ex Vivo ELISpot Assay

Principle: The ELISpot (Enzyme-Linked Immunospot) assay quantifies the number of cells secreting a specific substance, such as an antigen-specific antibody or a cytokine. It is highly sensitive for detecting rare cell populations.

Materials:

• 96-well ELISpot plates (PVDF membrane).

• Antigen for coating (e.g., the specific ADC).

• Coating Buffer (e.g., sterile PBS).

• Blocking Solution (e.g., sterile PBS with 1% BSA).

• Single-cell suspension from spleen or PBMCs from immunized animals.

• Complete cell culture medium.

• Detection Antibody (e.g., biotinylated anti-IgG).

• Streptavidin-HRP conjugate.

• AEC Substrate Kit.

• ELISpot reader or dissecting microscope.

Procedure:

• Pre-wet the ELISpot plate membrane with 35% ethanol (B145695) for 30 seconds, then wash with sterile water.

• Coat the wells with the ADC antigen diluted in Coating Buffer (e.g., 1-10 µg/mL). Incubate overnight at 4°C.

• Wash the plate with sterile PBS and block with Blocking Solution for 2 hours at room temperature.

• Prepare a single-cell suspension from the spleen or PBMCs of the test animals.

• Wash the plate and add the cells in serial dilutions (e.g., starting from 1 x 10⁶ cells/well) in complete medium.

• Incubate for 24-48 hours in a humidified 37°C, 5% CO₂ incubator to allow antibody secretion.

• Wash away the cells, leaving only the spots of captured antibody.

• Add the biotinylated detection antibody. Incubate for 2 hours at room temperature.

• Wash the plate and add Streptavidin-HRP. Incubate for 1 hour.

• Wash the plate and add the AEC substrate. Monitor for the development of red spots (typically 10-30 minutes).

• Stop the reaction by washing with water. Allow the plate to dry completely.

• Count the spots in each well using an ELISpot reader. Each spot represents a single antibody-secreting cell.

Visualizations

T-Cell Dependent Immunogenicity Pathway for an ADC.

Workflow for Tiered ADA Immunogenicity Testing.

Workflow for In Silico Guided Protein Deimmunization.

References

• 1. Immunogenicity of Antibody Drug Conjugates: Bioanalytical Methods and Monitoring Strategy for a Novel Therapeutic Modality - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Effects of antibody, drug and linker on the preclinical and clinical toxicities of antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A review of conjugation technologies for antibody drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. purepeg.com [purepeg.com]
• 7. adcreview.com [adcreview.com]
• 8. The Future of Antibody Drug Conjugation by Comparing Various Methods of Site-Specific Conjugation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Technical Support Center: Optimizing Dosing Schedules for Anti-CCL2 ADCs in Vivo

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Anti-CCL2 Antibody-Drug Conjugates (ADCs). This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during in vivo experiments.

Frequently Asked Questions (FAQs)

Q1: What is the rationale for targeting CCL2 with an ADC?

A1: C-C motif chemokine ligand 2 (CCL2), also known as monocyte chemoattractant protein-1 (MCP-1), is a chemokine that plays a significant role in tumor progression. It is often overexpressed in the tumor microenvironment (TME) by cancer cells, stromal cells, and infiltrating immune cells.[1] CCL2 promotes tumor growth, invasion, and metastasis by recruiting CCR2-expressing cells, particularly monocytes that differentiate into tumor-associated macrophages (TAMs).[1] These TAMs can create an immunosuppressive TME, further aiding tumor progression. An Anti-CCL2 ADC aims to deliver a potent cytotoxic payload directly to these CCL2-expressing cells within the TME, thereby not only killing tumor cells but also potentially remodeling the TME to be less hospitable for tumor growth.

Q2: What are the potential on-target, off-tumor toxicities associated with an Anti-CCL2 ADC?

A2: Since CCL2 is involved in normal inflammatory and immune responses, on-target, off-tumor toxicities are a key consideration.[2][3] CCR2, the primary receptor for CCL2, is expressed on various immune cells, including monocytes, macrophages, dendritic cells, and some lymphocytes, in various tissues.[1] An Anti-CCL2 ADC could potentially deplete these cells in healthy tissues, leading to immunosuppression or other inflammatory complications. Careful monitoring of hematological parameters, particularly monocyte and lymphocyte counts, is crucial during in vivo studies.

Q3: How does an Anti-CCL2 ADC differ from a standard anti-CCL2 monoclonal antibody (mAb)?

A3: A standard anti-CCL2 mAb works by neutralizing CCL2, thereby blocking its interaction with CCR2 and inhibiting the recruitment of CCR2-expressing cells.[4][5] An Anti-CCL2 ADC, on the other hand, uses the anti-CCL2 antibody as a delivery vehicle to bring a cytotoxic payload to CCL2-expressing cells. This results in the direct killing of these cells. This dual mechanism of action—direct cytotoxicity and potential modulation of the TME—is a key differentiator.

Q4: What are the key considerations for selecting a relevant in vivo model for Anti-CCL2 ADC studies?

A4: The choice of an appropriate in vivo model is critical. Key considerations include:

• CCL2 Expression: The selected tumor model should have well-characterized expression of CCL2 in the tumor cells and/or the surrounding stroma.

• Immune System Component: Since CCL2's primary role involves immune cell recruitment, the choice between an immunocompromised (e.g., NOD-SCID) or a syngeneic (immunocompetent) model is crucial. Syngeneic models are often preferred to evaluate the ADC's impact on the TME and anti-tumor immunity.[6]

• Human vs. Mouse CCL2: The anti-CCL2 antibody component of the ADC should have high affinity and specificity for the CCL2 protein of the host species (e.g., mouse CCL2 in a syngeneic mouse model).

Troubleshooting In Vivo Experiments

Unexpected results are common in preclinical research. This guide provides a systematic approach to troubleshooting common issues encountered during in vivo studies with Anti-CCL2 ADCs.

Logical Troubleshooting Flow

A logical workflow for troubleshooting unexpected in vivo results.

Detailed Troubleshooting Guide

Problem	Potential Cause	Recommended Action
Suboptimal Efficacy: No or weak anti-tumor response	1. Inadequate Target Expression: The tumor model may have low or heterogeneous CCL2 expression.	- Verify CCL2 expression: Confirm CCL2 levels in your tumor model via IHC, ELISA, or gene expression analysis.- Select a different model: Choose a cell line or PDX model with higher and more homogenous CCL2 expression.
2. Insufficient ADC Tumor Penetration: The ADC may not be reaching the tumor in sufficient concentrations.[7]	- Biodistribution study: Perform a biodistribution study with a labeled ADC to quantify tumor uptake.[2]- Optimize dosing: Consider higher doses (if tolerated) or different dosing schedules to increase tumor exposure.
3. Inappropriate Dosing Schedule: The dosing frequency may not be optimal for maintaining therapeutic concentrations.	- PK/PD modeling: Use pharmacokinetic/pharmacodynamic modeling to simulate different dosing regimens.[8]- Fractionated dosing: Explore splitting the dose to maintain more consistent ADC levels.
4. Payload Resistance: Tumor cells may be resistant to the cytotoxic payload.	- In vitro cytotoxicity assays: Confirm the sensitivity of the tumor cells to the free payload.- Investigate resistance mechanisms: Assess the expression of drug efflux pumps (e.g., P-gp) in the tumor cells.
5. Unexpected TME Modulation: The ADC may be depleting pro-inflammatory immune cells that contribute to anti-tumor immunity.	- Immunophenotyping: Analyze the immune cell populations within the tumor and spleen at different time points after treatment.- Consider combination therapy: Combine the Anti-CCL2 ADC with an immune checkpoint inhibitor to enhance the anti-tumor immune response.[6]
Unexpected Toxicity: Excessive weight loss, morbidity, or mortality at expected therapeutic doses	1. On-Target, Off-Tumor Toxicity: The ADC is binding to CCL2-expressing cells in healthy tissues, leading to toxicity.[2][3]	- Assess CCL2 expression in healthy tissues: Perform IHC or other analyses to determine CCL2 expression in vital organs.- Monitor on-target effects: Track monocyte and macrophage counts in peripheral blood and tissues.- Consider affinity tuning: An antibody with lower affinity might reduce binding to low-expressing healthy tissues while retaining sufficient binding to high-expressing tumor tissues.
2. Off-Target Toxicity (Payload-driven): The observed toxicity is characteristic of the payload class and may be due to premature drug release.[6]	- Linker stability assay: Evaluate the stability of the ADC linker in plasma in vitro.- Measure free payload levels: Quantify the concentration of unconjugated payload in plasma samples from treated animals.
3. Incorrect MTD Determination: The maximum tolerated dose (MTD) may have been overestimated.	- Repeat MTD study: Conduct a thorough MTD study with a larger cohort and more frequent monitoring.- Consider different strains/species: Toxicity can vary between different mouse strains or species.
4. Immunogenicity: The ADC may be eliciting an anti-drug antibody (ADA) response, leading to altered PK and potential toxicity.	- ADA assay: Develop and run an assay to detect ADAs in serum samples from treated animals.

Experimental Protocols

Protocol 1: Maximum Tolerated Dose (MTD) Study for an Anti-CCL2 ADC

This protocol outlines a general procedure for determining the MTD of an Anti-CCL2 ADC in mice.

1. Animal Model and Preparation:

• Select a suitable mouse strain (e.g., BALB/c or C57BL/6 for syngeneic models, or immunodeficient strains like NOD-SCID for xenografts).

• Acclimate animals for at least one week before the start of the study.

• House animals in a controlled environment with free access to food and water.

2. ADC Formulation and Administration:

• Reconstitute and dilute the ADC in a sterile, appropriate vehicle (e.g., PBS).

• Administer the ADC via the intended clinical route, typically intravenous (IV) injection.

3. Study Design:

• Use a dose-escalation design with multiple dose groups (e.g., 3-5 groups) and a vehicle control group.

• Start with a low dose and escalate in subsequent groups based on the observed toxicity.

• Include a sufficient number of animals per group (e.g., n=3-5) to obtain meaningful data.

• The dosing schedule should be based on the ADC's half-life (e.g., once weekly for an ADC with a long half-life).

4. Monitoring and Endpoints:

• Body Weight: Measure body weight at least three times per week. A weight loss of >20% is often considered a sign of significant toxicity.[9]

• Clinical Observations: Observe animals daily for clinical signs of toxicity (e.g., changes in posture, activity, fur texture).

• Hematology: Collect blood samples at baseline and at the end of the study (or at signs of toxicity) for a complete blood count (CBC) with differential, paying close attention to monocyte and lymphocyte counts.

• Clinical Chemistry: Analyze serum for markers of liver and kidney function (e.g., ALT, AST, BUN, creatinine).

• Necropsy and Histopathology: At the end of the study, perform a gross necropsy and collect major organs for histopathological analysis.

5. MTD Determination:

• The MTD is defined as the highest dose that does not cause unacceptable toxicity, which can be defined by criteria such as >20% body weight loss, significant changes in hematological or clinical chemistry parameters, or severe clinical signs.[6]

Protocol 2: Tumor Growth Inhibition (TGI) Study in a Xenograft Model

This protocol describes a typical TGI study to evaluate the efficacy of an Anti-CCL2 ADC.

1. Cell Culture and Tumor Implantation:

• Culture the selected cancer cell line under sterile conditions.

• Harvest and resuspend the cells in an appropriate medium (e.g., PBS or serum-free medium), potentially mixed with Matrigel to improve tumor take rate.[10][11]

• Inject a defined number of cells (e.g., 1-10 million) subcutaneously into the flank of immunocompromised mice.[12]

2. Tumor Growth Monitoring and Group Randomization:

• Monitor tumor growth by measuring tumor dimensions with calipers 2-3 times per week.

• Calculate tumor volume using the formula: Volume = (Length x Width²) / 2.[10]

• When tumors reach a predetermined size (e.g., 100-200 mm³), randomize the animals into treatment and control groups.[12]

3. Treatment Administration:

• Administer the Anti-CCL2 ADC at one or more dose levels, typically at or below the MTD.

• Include a vehicle control group and potentially a non-binding ADC control group to assess payload-specific effects.

• The dosing schedule should be based on the ADC's PK profile.

4. Efficacy Endpoints:

• Tumor Volume: Continue to measure tumor volume throughout the study.

• Body Weight: Monitor body weight as an indicator of toxicity.

• Tumor Growth Inhibition (%TGI): Calculate %TGI at the end of the study using the formula: %TGI = [1 - (Mean tumor volume of treated group / Mean tumor volume of control group)] x 100.

• Tumor Regression: Note the number of partial and complete tumor regressions in each group.

• Survival: In some studies, survival may be an endpoint, with euthanasia performed when tumors reach a humane endpoint.

5. Post-Study Analysis (Optional):

• Excise tumors at the end of the study for analysis of biomarkers, such as immune cell infiltration (by IHC or flow cytometry) or changes in CCL2 expression.

Data Presentation

Table 1: Example Preclinical Dosing and Efficacy Data for ADCs Targeting the Tumor Microenvironment

ADC Target	Tumor Model	Dosing Schedule (mg/kg)	%TGI	Tumor Regression	Reference
TEM8	Multiple Solid Tumors	1 mg/kg, weekly	>80%	Frequent	[5]
CD276	Xenograft	5 mg/kg, single dose	~60%	Not Reported	[13]
PTK7	PDX Models	3 mg/kg, weekly	Variable	Observed	[13]
HER2 (Stroma)	Breast Cancer PDX	3.6 mg/kg, Q3W	~90%	Complete	[14]

Table 2: Common Payloads and Associated Preclinical Toxicities

Payload Class	Example Payloads	Common Preclinical Toxicities	Reference
Auristatins	MMAE, MMAF	Neutropenia, peripheral neuropathy, anemia	[3]
Maytansinoids	DM1, DM4	Thrombocytopenia, hepatotoxicity, ocular toxicity	[3]
Calicheamicins	Ozogamicin	Myelosuppression, hepatotoxicity	[15]
PBD Dimers	Tesirine	Myelosuppression, DNA damage-related toxicities	[16]

Mandatory Visualizations

CCL2/CCR2 Signaling Pathway

Simplified CCL2/CCR2 signaling pathway in cancer cells.

Experimental Workflow for a TGI Study

General workflow for a tumor growth inhibition (TGI) study.

References

• 1. Role of the CCL2‐CCR2 signalling axis in cancer: Mechanisms and therapeutic targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antibody Drug Conjugates: Preclinical Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanisms of ADC Toxicity and Strategies to Increase ADC Tolerability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Blocking the CCL2-CCR2 axis using CCL2 neutralizing antibody is an effective therapy for hepatocellular cancer in a mouse model - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Tumor stroma–targeted antibody-drug conjugate triggers localized anticancer drug release - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Promises and problems with ADCs [tempobioscience.com]
• 7. ADC Drugs: Some Challenges To Be Solved | Biopharma PEG [biochempeg.com]
• 8. researchgate.net [researchgate.net]
• 9. medium.com [medium.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Recent Developments in ADC Technology: Preclinical Studies Signal Future Clinical Trends - PMC [pmc.ncbi.nlm.nih.gov]
• 14. CCL2/CCR2 signaling pathway in tumorigenesis and metastasis (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Effects of antibody, drug and linker on the preclinical and clinical toxicities of antibody-drug conjugates | Semantic Scholar [semanticscholar.org]
• 16. oaepublish.com [oaepublish.com]

Challenges in scaling up the production of Carlumab-SPDB-DM4

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the development and scale-up of the antibody-drug conjugate (ADC) Carlumab-SPDB-DM4.

I. Frequently Asked Questions (FAQs)

Q1: What is Carlumab-SPDB-DM4?

Carlumab-SPDB-DM4 is an antibody-drug conjugate currently under investigation. It is composed of three key components:

• Carlumab: A human monoclonal antibody that targets CC-chemokine ligand 2 (CCL2). CCL2 is involved in inflammatory responses and tumor progression.[1][2][3]

• SPDB (N-Succinimidyl 4-(2-pyridyldithio)butyrate): A cleavable linker that connects the antibody to the cytotoxic payload. The disulfide bond within the SPDB linker is designed to be stable in the bloodstream but can be cleaved by intracellular reducing agents like glutathione, which are found in higher concentrations inside tumor cells.[][5][6]

• DM4 (Ravtansine): A potent maytansinoid payload that inhibits tubulin polymerization, leading to cell cycle arrest and apoptosis of cancer cells.[][8][9]

Q2: What is the mechanism of action for Carlumab-SPDB-DM4?

The proposed mechanism of action begins with the Carlumab antibody binding to CCL2 on the surface of target cells.[1][2] After binding, the ADC is internalized by the cell. Inside the cell, the higher concentration of reducing agents, such as glutathione, cleaves the disulfide bond in the SPDB linker, releasing the DM4 payload.[][6] The released DM4 then binds to tubulin, disrupting microtubule dynamics and ultimately leading to programmed cell death.[8][9]

Q3: What is the "bystander effect" and is it relevant for Carlumab-SPDB-DM4?

The bystander effect occurs when the released cytotoxic payload from a target cancer cell can diffuse into and kill neighboring cancer cells, even if those cells do not express the target antigen.[8][10] This is a significant advantage in treating heterogeneous tumors. The DM4 payload, when released from a cleavable linker like SPDB, is capable of diffusing across cell membranes and inducing a bystander effect.[8][10][11]

Q4: What are the critical quality attributes (CQAs) to monitor during the production of Carlumab-SPDB-DM4?

Key CQAs for ADCs like Carlumab-SPDB-DM4 include:

• Drug-to-Antibody Ratio (DAR): The average number of DM4 molecules conjugated to each Carlumab antibody. This is a critical parameter that impacts both the efficacy and toxicity of the ADC.[12]

• Distribution of Drug-Loaded Species: The heterogeneity of the ADC preparation, including the proportion of antibodies with zero, one, two, or more DM4 molecules.

• Purity: The percentage of the desired ADC, free from unconjugated antibody, free payload-linker, and other impurities.

• Aggregation: The presence of high-molecular-weight species, which can impact efficacy and immunogenicity.[13][14][15]

• Stability: The ability of the ADC to maintain its structural integrity and biological activity over time under defined storage conditions.[][16]

II. Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis and purification of Carlumab-SPDB-DM4.

A. Conjugation Reaction

Problem	Potential Cause(s)	Troubleshooting Steps
Low Drug-to-Antibody Ratio (DAR)	1. Inefficient antibody modification: Incomplete reaction of the SPDB linker with lysine (B10760008) residues on Carlumab.2. Hydrolysis of the SPDB linker: The NHS ester of the SPDB linker is susceptible to hydrolysis, especially at higher pH.3. Low molar excess of SPDB-DM4: Insufficient amount of the payload-linker complex to drive the reaction to completion.4. Presence of primary amines in the buffer: Buffers containing primary amines (e.g., Tris) can compete with the lysine residues for reaction with the SPDB linker.	1. Optimize reaction conditions: Ensure the pH of the reaction buffer is between 7.2 and 7.4 for efficient lysine labeling. Optimize the reaction time and temperature.2. Use fresh reagents: Prepare fresh solutions of the SPDB linker and SPDB-DM4 immediately before use.3. Increase molar ratio: Experiment with increasing the molar excess of the SPDB-DM4 complex to the antibody.4. Buffer selection: Use a non-amine-containing buffer such as phosphate-buffered saline (PBS).
High Aggregation	1. Hydrophobicity of the DM4 payload: The conjugation of the hydrophobic DM4 payload can increase the propensity for aggregation.2. High DAR: Higher drug loading increases the overall hydrophobicity of the ADC, leading to a greater tendency to aggregate.3. Inappropriate buffer conditions: Suboptimal pH or ionic strength of the conjugation or formulation buffer can promote aggregation.[14]4. Mechanical stress: Vigorous mixing or pumping during the process can induce aggregation.	1. Optimize DAR: Aim for a lower average DAR (typically 3-4 for maytansinoid ADCs) to reduce hydrophobicity.[17]2. Formulation development: Screen different formulation buffers to identify conditions that minimize aggregation. The inclusion of excipients like polysorbates can help stabilize the ADC.[3][]3. Gentle handling: Use gentle mixing techniques and avoid excessive shear stress during processing.4. Immobilization: Consider immobilizing the antibody on a solid support during conjugation to prevent intermolecular interactions.[3]
Inconsistent Batch-to-Batch Results	1. Variability in raw materials: Inconsistent quality of the antibody, linker, or payload.2. Process parameter variability: Small variations in reaction time, temperature, pH, or mixing can lead to different outcomes.3. Scale-up effects: Challenges in maintaining consistent reaction conditions when moving from a smaller to a larger scale.[16]	1. Stringent raw material control: Implement rigorous quality control testing for all starting materials.2. Process robustness studies: Identify critical process parameters and establish acceptable ranges to ensure consistent product quality.3. Scale-down model: Develop a well-characterized scale-down model that accurately mimics the large-scale process for optimization and troubleshooting.

B. Purification

Problem	Potential Cause(s)	Troubleshooting Steps
Inefficient Removal of Free Payload-Linker	1. Inadequate diafiltration volumes: Insufficient buffer exchange during Tangential Flow Filtration (TFF) to remove small molecules.2. Suboptimal membrane selection: The molecular weight cut-off (MWCO) of the TFF membrane may not be appropriate for retaining the ADC while allowing the free payload-linker to pass through.	1. Increase diafiltration volumes: Perform additional diafiltration volumes to ensure complete removal of the free payload-linker.2. Optimize TFF parameters: Evaluate different TFF membranes and optimize operating parameters such as transmembrane pressure and cross-flow rate.
Poor Separation of ADC Species by HIC	1. Inappropriate salt concentration or gradient: The salt concentration and gradient profile are critical for resolving ADC species with different DARs.2. Column overloading: Exceeding the binding capacity of the Hydrophobic Interaction Chromatography (HIC) column can lead to poor separation.3. Non-optimal pH: The pH of the mobile phase can influence the hydrophobicity of the ADC and affect separation.	1. Method development: Optimize the HIC method by screening different salt types (e.g., ammonium (B1175870) sulfate, sodium chloride), concentrations, and gradient slopes.[12]2. Reduce sample load: Decrease the amount of ADC loaded onto the column.3. pH screening: Evaluate the effect of different mobile phase pH values on the separation.
High Levels of Aggregates in Final Product	1. Inefficient removal during purification: The purification process is not effectively removing pre-existing aggregates.2. Aggregation induced by the purification process: The conditions used during purification (e.g., high salt in HIC, shear stress in TFF) can cause further aggregation.	1. Optimize Size Exclusion Chromatography (SEC): SEC is a common method for removing aggregates. Optimize the column and mobile phase for efficient separation of monomers from aggregates.[1][5]2. Gentle processing conditions: Minimize shear stress and exposure to harsh conditions during all purification steps.3. Formulation: Ensure the final formulation buffer is optimized for ADC stability.

III. Data Presentation

The following tables provide typical target values for key analytical parameters during the production of maytansinoid-based ADCs. These values should be established and validated for the specific Carlumab-SPDB-DM4 ADC.

Table 1: In-Process Control Parameters for Conjugation

Parameter	Target Range	Analytical Method
Average Drug-to-Antibody Ratio (DAR)	3.0 - 4.0	HIC-HPLC, UV/Vis Spectroscopy
Monomer Content	≥ 95%	Size Exclusion Chromatography (SEC-HPLC)
Free SPDB-DM4	≤ 1%	Reversed-Phase HPLC (RP-HPLC)

Table 2: Final Product Release Specifications

Parameter	Specification	Analytical Method
Average Drug-to-Antibody Ratio (DAR)	3.5 ± 0.5	HIC-HPLC, LC-MS
Purity (ADC)	≥ 98%	HIC-HPLC, SEC-HPLC
Aggregates	≤ 2%	SEC-HPLC
Free DM4	Not Detectable	RP-HPLC-MS
Endotoxin	≤ 0.5 EU/mg	LAL Test

IV. Experimental Protocols

A. Carlumab-SPDB-DM4 Conjugation (Lysine-Based)

Objective: To conjugate the SPDB-DM4 payload to the lysine residues of the Carlumab antibody.

Materials:

• Carlumab antibody in a suitable buffer (e.g., PBS, pH 7.4)

• SPDB-DM4 linker-payload

• Dimethyl sulfoxide (B87167) (DMSO)

• Conjugation buffer (e.g., PBS, pH 7.4)

• Quenching solution (e.g., L-lysine)

• Purification system (e.g., Tangential Flow Filtration)

Protocol:

• Antibody Preparation:

  • Ensure the Carlumab antibody is at the desired concentration and in the appropriate conjugation buffer. The buffer should be free of primary amines.

• SPDB-DM4 Preparation:

  • Dissolve the SPDB-DM4 in a minimal amount of DMSO to create a concentrated stock solution.

• Conjugation Reaction:

  • Slowly add the desired molar excess of the SPDB-DM4 stock solution to the antibody solution while gently mixing.

  • Incubate the reaction mixture at room temperature for a specified time (e.g., 2-4 hours), protected from light.

• Quenching:

  • Add a molar excess of the quenching solution (e.g., L-lysine) to the reaction mixture to quench any unreacted SPDB-DM4.

  • Incubate for a short period (e.g., 30 minutes) at room temperature.

• Purification:

  • Purify the resulting ADC using Tangential Flow Filtration (TFF) to remove unconjugated SPDB-DM4, free drug, and other small molecules.

B. Determination of Drug-to-Antibody Ratio (DAR) by HIC-HPLC

Objective: To determine the average DAR and the distribution of drug-loaded species in the Carlumab-SPDB-DM4 ADC.

Materials:

• Carlumab-SPDB-DM4 sample

• HIC column (e.g., Butyl-NPR)

• Mobile Phase A (e.g., 1.5 M Ammonium Sulfate in 50 mM Sodium Phosphate, pH 7.0)

• Mobile Phase B (e.g., 50 mM Sodium Phosphate, pH 7.0)

• HPLC system with a UV detector

Protocol:

• Sample Preparation:

  • Dilute the Carlumab-SPDB-DM4 sample to a suitable concentration (e.g., 1 mg/mL) in Mobile Phase A.

• HPLC Analysis:

  • Equilibrate the HIC column with an appropriate mixture of Mobile Phase A and Mobile Phase B.

  • Inject the prepared sample onto the column.

  • Elute the ADC species using a decreasing salt gradient (i.e., increasing percentage of Mobile Phase B).

  • Monitor the absorbance at 280 nm.

• Data Analysis:

  • Integrate the peaks corresponding to the different drug-loaded species (DAR0, DAR1, DAR2, etc.).

  • Calculate the weighted average DAR using the peak areas.

C. Analysis of Aggregation by SEC-HPLC

Objective: To quantify the percentage of high-molecular-weight species (aggregates) in the Carlumab-SPDB-DM4 sample.

Materials:

• Carlumab-SPDB-DM4 sample

• SEC column (e.g., TSKgel G3000SWxl)

• Mobile Phase (e.g., Phosphate-buffered saline, pH 7.4)

• HPLC system with a UV detector

Protocol:

• Sample Preparation:

  • Dilute the Carlumab-SPDB-DM4 sample to a suitable concentration (e.g., 1 mg/mL) in the mobile phase.

• HPLC Analysis:

  • Equilibrate the SEC column with the mobile phase.

  • Inject the prepared sample onto the column.

  • Elute the sample isocratically.

  • Monitor the absorbance at 280 nm.

• Data Analysis:

  • Integrate the peaks corresponding to the monomer and the high-molecular-weight species (aggregates).

  • Calculate the percentage of aggregates relative to the total peak area.

V. Visualizations

Caption: Mechanism of action of Carlumab-SPDB-DM4.

Caption: General workflow for Carlumab-SPDB-DM4 conjugation.

Caption: Workflow for DAR analysis using HIC-HPLC.

References

• 1. [PDF] Quantitation of mAb and ADC Aggregation Using SEC and an Aqueous Mobile Phase | Semantic Scholar [semanticscholar.org]
• 2. benchchem.com [benchchem.com]
• 3. Fundamental properties and principal areas of focus in antibody–drug conjugates formulation development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]
• 6. mdpi.com [mdpi.com]
• 8. Protocols for lysine conjugation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Development, scale-up and manufacturing strategies to deliver novel antibody drug conjugates (ADCs) - American Chemical Society [acs.digitellinc.com]
• 10. benchchem.com [benchchem.com]
• 11. cellmosaic.com [cellmosaic.com]
• 12. Drug-to-antibody ratio (DAR) and drug load distribution by hydrophobic interaction chromatography and reversed phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. sterlingpharmasolutions.com [sterlingpharmasolutions.com]
• 14. Lysine based Conjugation Strategy - Creative Biolabs [creative-biolabs.com]
• 15. broadpharm.com [broadpharm.com]
• 16. cytivalifesciences.com [cytivalifesciences.com]
• 17. benchchem.com [benchchem.com]

Technical Support Center: Investigating Mechanisms of Resistance to Anti-CCL2 ADC Therapy

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during experiments investigating resistance to Anti-CCL2 Antibody-Drug Conjugate (ADC) therapy.

Frequently Asked Questions (FAQs)

Q1: What are the potential mechanisms of resistance to Anti-CCL2 ADC therapy?

A1: Resistance to Anti-CCL2 ADC therapy can be multifactorial, arising from alterations in the target antigen, the ADC itself, or downstream cellular pathways. Key potential mechanisms include:

• Target-Related Resistance:

  • Downregulation or loss of CCL2 expression: Reduced production of the target antigen, CCL2, by tumor cells can limit ADC binding.

  • Mutations in CCL2: Alterations in the CCL2 protein structure could prevent antibody recognition and binding.

• ADC-Processing-Related Resistance:

  • Reduced CCR2 expression: The primary receptor for CCL2, CCR2, is crucial for the internalization of the Anti-CCL2 ADC. Downregulation of CCR2 on the cell surface leads to decreased ADC uptake.

  • Impaired ADC internalization and trafficking: Even with adequate CCR2 expression, defects in the endocytic pathway can prevent the ADC from reaching the lysosome, where the payload is typically released.[1]

  • Lysosomal dysfunction: Changes in lysosomal pH or enzymatic activity can hinder the cleavage of the linker and the release of the cytotoxic payload.[1]

• Payload-Related Resistance:

  • Increased drug efflux: Overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (MDR1), can actively pump the cytotoxic payload out of the cell.[1]

  • Payload inactivation: Cancer cells may develop mechanisms to metabolize and inactivate the cytotoxic drug.

  • Alterations in the payload's molecular target: Mutations in the cellular target of the payload can render it ineffective.

• Activation of Downstream Signaling Pathways:

  • Upregulation of pro-survival pathways: Activation of signaling cascades like PI3K/Akt and MAPK can counteract the cytotoxic effects of the ADC payload, promoting cell survival and proliferation.[2][3]

Q2: How can I determine if my resistant cell line has altered CCL2 secretion or CCR2 expression?

A2: To assess CCL2 secretion and CCR2 expression, you can perform the following key experiments:

• Enzyme-Linked Immunosorbent Assay (ELISA): To quantify the concentration of secreted CCL2 in the cell culture supernatant of sensitive versus resistant cells.

• Flow Cytometry: To measure the cell surface expression levels of CCR2 on sensitive and resistant cell lines.

• Western Blot: To determine the total protein levels of CCL2 and CCR2 in cell lysates.

• Quantitative Real-Time PCR (qRT-PCR): To measure the mRNA expression levels of CCL2 and CCR2.

Q3: What are the downstream signaling pathways that can be activated to confer resistance to Anti-CCL2 ADC therapy?

A3: The CCL2-CCR2 signaling axis can activate several downstream pathways that promote cell survival, proliferation, and migration, thereby contributing to drug resistance.[3] The most prominent pathways include:

• PI3K/Akt Pathway: This pathway is a central regulator of cell survival and proliferation. Activation of Akt can inhibit apoptosis and promote cell cycle progression.[3][4][5]

• MAPK/ERK Pathway: This pathway is involved in cell proliferation, differentiation, and survival.

• JAK/STAT Pathway: This pathway plays a crucial role in cytokine signaling and can contribute to inflammation and cell survival.

Activation of these pathways can be assessed by Western blot analysis using phospho-specific antibodies for key proteins (e.g., phospho-Akt, phospho-ERK).

Troubleshooting Guides

Issue 1: Reduced ADC Efficacy in Resistant Cell Lines

Possible Causes & Troubleshooting Steps

Possible Cause	Suggested Troubleshooting Steps
1. Decreased CCL2 Secretion	A. Quantify CCL2 Levels: Use an ELISA kit to measure CCL2 concentration in the culture supernatant of both sensitive and resistant cell lines.[6][7][8][9][10] B. Analyze Gene Expression: Perform qRT-PCR to compare CCL2 mRNA levels.
2. Downregulation of CCR2 Receptor	A. Assess Surface Expression: Use flow cytometry with a fluorescently labeled anti-CCR2 antibody to quantify receptor levels on the cell surface.[11][12][13][14] B. Analyze Total Protein: Perform a Western blot for total CCR2 protein in cell lysates.
3. Impaired ADC Internalization	A. Internalization Assay: Use a fluorescently labeled Anti-CCL2 ADC and monitor its uptake over time using flow cytometry or fluorescence microscopy.[15][16][17]
4. Increased Drug Efflux	A. Efflux Pump Expression: Perform Western blot or qRT-PCR for common ABC transporters (e.g., MDR1/ABCB1). B. Functional Efflux Assay: Use a fluorescent substrate of efflux pumps (e.g., rhodamine 123) and measure its retention with and without an efflux pump inhibitor.
5. Activation of Pro-Survival Signaling	A. Pathway Analysis: Use Western blotting with phospho-specific antibodies to assess the activation of key survival pathways like PI3K/Akt (p-Akt) and MAPK (p-ERK).[18][19][20][21][22]

Issue 2: Inconsistent Results in Cytotoxicity Assays

Possible Causes & Troubleshooting Steps

Possible Cause	Suggested Troubleshooting Steps
1. Cell Line Heterogeneity	A. Single-Cell Cloning: Isolate single-cell clones from the resistant population to establish more homogeneous sub-lines for consistent experimental results.
2. Inconsistent Cell Culture Conditions	A. Standardize Protocols: Ensure consistent cell passage number, seeding density, and media composition for all experiments.
3. ADC Aggregation	A. Visual Inspection: Check for visible precipitates in the ADC solution. B. Size Exclusion Chromatography (SEC): Analyze the ADC preparation to detect aggregates.
4. Low Drug-to-Antibody Ratio (DAR)	A. DAR Measurement: Determine the DAR using techniques like Hydrophobic Interaction Chromatography (HIC) or Mass Spectrometry.[23][][25] B. Optimize Conjugation: If DAR is low, re-optimize the conjugation protocol (see Issue 3).

Issue 3: Low Drug-to-Antibody Ratio (DAR) during ADC Preparation

Possible Causes & Troubleshooting Steps

Possible Cause	Suggested Troubleshooting Steps
1. Inefficient Antibody Reduction (for thiol-based conjugation)	A. Optimize Reducing Agent: Titrate the concentration of the reducing agent (e.g., TCEP, DTT). B. Control Reaction Time and Temperature: Optimize the duration and temperature of the reduction step.
2. Poor Solubility of Linker-Payload	A. Use of Co-solvents: Introduce a small percentage of an organic co-solvent (e.g., DMSO) to improve solubility.[26] Be cautious as high concentrations can denature the antibody.
3. Suboptimal Conjugation Buffer pH	A. pH Optimization: Ensure the pH of the conjugation buffer is optimal for the specific linker chemistry being used (e.g., pH 6.5-7.5 for maleimide-thiol conjugation).[26]
4. Impure Antibody Preparation	A. Purity Check: Ensure the antibody purity is >95%. Contaminating proteins can compete for conjugation.[26]

Data Presentation

Table 1: Hypothetical Cytotoxicity Data for Anti-CCL2 ADC in Sensitive and Resistant Cancer Cell Lines

Cell Line	Treatment	IC50 (nM)
CancerCell-SENS	Anti-CCL2 ADC	15.5
CancerCell-RES	Anti-CCL2 ADC	287.3

Table 2: Hypothetical Gene and Protein Expression Changes in Resistant Cells

Target	Method	Fold Change (Resistant vs. Sensitive)
CCL2 mRNA	qRT-PCR	0.8
Secreted CCL2	ELISA	0.7
CCR2 mRNA	qRT-PCR	0.2
CCR2 Surface Protein	Flow Cytometry	0.3
p-Akt/Total Akt	Western Blot	4.5
MDR1 Protein	Western Blot	6.2

Experimental Protocols

Protocol 1: Western Blot for PI3K/Akt Pathway Activation

• Cell Lysis: Lyse sensitive and resistant cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE: Load 20-30 µg of protein per lane on an SDS-polyacrylamide gel and separate by electrophoresis.

• Protein Transfer: Transfer separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against p-Akt (Ser473), total Akt, and a loading control (e.g., β-actin) overnight at 4°C.[18][19][22]

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize bands using an ECL substrate and an imaging system. Quantify band intensities using densitometry software.[18]

Protocol 2: Flow Cytometry for CCR2 Surface Expression

• Cell Preparation: Harvest and wash sensitive and resistant cells, then resuspend in FACS buffer (PBS with 1% BSA).

• Antibody Staining: Incubate up to 0.5 x 10^6 cells with a fluorescently labeled anti-CCR2 antibody or a corresponding isotype control for 30 minutes at 4°C in the dark.

• Washing: Wash the cells twice with FACS buffer to remove unbound antibody.

• Data Acquisition: Resuspend cells in FACS buffer and acquire data on a flow cytometer.

• Analysis: Analyze the median fluorescence intensity (MFI) of CCR2 staining, using the isotype control to set the gate for positive staining.

Protocol 3: ELISA for Secreted CCL2

• Sample Collection: Collect conditioned media from sensitive and resistant cell cultures.

• Assay Procedure: Follow the manufacturer's instructions for a commercial human or mouse CCL2 ELISA kit.[6][7][8][9][10] This typically involves:

  • Adding standards and samples to a pre-coated plate.

  • Incubating with a detection antibody.

  • Adding a substrate for color development.

  • Stopping the reaction and reading the absorbance at the appropriate wavelength.

• Quantification: Calculate the concentration of CCL2 in the samples based on the standard curve.

Mandatory Visualizations

Caption: Overview of Anti-CCL2 ADC action and mechanisms of resistance.

Caption: The CCL2-CCR2 axis can activate the PI3K/Akt signaling pathway.

Caption: A logical workflow for troubleshooting reduced Anti-CCL2 ADC efficacy.

References

• 1. omnihealthpractice.com [omnihealthpractice.com]
• 2. revvity.com [revvity.com]
• 3. CC Chemokine Ligand-2: A Promising Target for Overcoming Anticancer Drug Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CCL2 is induced by chemotherapy and protects prostate cancer cells from docetaxel - induced cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CCL2 promotes EGFR-TKIs resistance in non-small cell lung cancer via the AKT-EMT pathway: CCL2 and EGFR-TKIs resistance in NSCLC - PMC [pmc.ncbi.nlm.nih.gov]
• 6. rndsystems.com [rndsystems.com]
• 7. Mouse CCL2/MCP-1 ELISA Kit - MULTI SCIENCES [multisciences.net]
• 8. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 9. Mouse CCL2 ELISA Kit (A1551) [antibodies.com]
• 10. Human MCP-1/CCL2 Uncoated ELISA Kit (88-7399-88) - Invitrogen [thermofisher.com]
• 11. Sequential staining improves detection of CCR2 and CX3CR1 on monocytes when simultaneously evaluating CCR5 by multicolor flow cytometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Flow Cytometry Protocol with Chemokines - Recombinant Biotinylated Chemokine Proteins from ChemoTactics [chemotactics.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. affigen.com [affigen.com]
• 16. ADC Internalization Evaluation Service - Creative Biolabs [creative-biolabs.com]
• 17. youtube.com [youtube.com]
• 18. benchchem.com [benchchem.com]
• 19. benchchem.com [benchchem.com]
• 20. Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. chromatographyonline.com [chromatographyonline.com]
• 25. Practical approaches for overcoming challenges in heightened characterization of antibody-drug conjugates with new methodologies and ultrahigh-resolution mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 26. benchchem.com [benchchem.com]

Technical Support Center: Enhancing Tumor Penetration of High Molecular Weight ADCs

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered when working to improve the tumor penetration of high molecular weight antibody-drug conjugates (ADCs).

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: We are observing limited efficacy of our high molecular weight ADC in our solid tumor xenograft model. What are the potential reasons related to tumor penetration?

A1: Limited tumor penetration is a common challenge for large molecules like ADCs. Several factors associated with the tumor microenvironment (TME) and the properties of the ADC itself can contribute to this issue:

• High Interstitial Fluid Pressure (IFP): The dense extracellular matrix (ECM) and abnormal vasculature in solid tumors create high IFP, which impedes the convective transport of large molecules like ADCs from the blood vessels into the tumor tissue.[1]

• Dense Extracellular Matrix (ECM): The ECM, composed of collagen, hyaluronic acid, and other components, can act as a physical barrier, sterically hindering the diffusion of large ADCs.[1][2]

• Binding Site Barrier: High-affinity binding of the ADC to its target antigen on tumor cells near the blood vessels can lead to a "binding site barrier." This phenomenon results in heterogeneous ADC distribution, with high concentrations in perivascular regions and poor penetration into deeper tumor areas.[3][4][5]

• ADC Size: The large hydrodynamic size of conventional IgG-based ADCs (around 150 kDa) inherently limits their ability to diffuse through the dense TME.[6]

• Tumor Vasculature Abnormalities: Tumor blood vessels are often leaky and disorganized, which can lead to non-uniform blood flow and ADC delivery within the tumor.

Troubleshooting Steps:

• Characterize the Tumor Model: Assess the IFP, ECM density (e.g., collagen, hyaluronan levels), and vascularization of your xenograft model. This will help identify the primary barriers to penetration.

• Evaluate ADC Distribution: Use techniques like immunohistochemistry (IHC) or fluorescence imaging to visualize the intratumoral distribution of your ADC. A perivascular staining pattern is indicative of the binding site barrier.

• Consider ADC Engineering: If the binding site barrier is a major issue, consider strategies to modulate the ADC's affinity or size.

Q2: How can we experimentally assess the tumor penetration of our ADC?

A2: Several in vitro and in vivo methods can be employed to evaluate ADC tumor penetration:

• 3D Tumor Spheroid Models: These in vitro models mimic the three-dimensional architecture and cell-cell interactions of a tumor, providing a more physiologically relevant system to assess ADC penetration compared to 2D cell culture.[7][8][9] Penetration can be quantified by imaging fluorescently labeled ADCs within the spheroid over time.

• In Vivo Imaging: Techniques like fluorescence imaging or positron emission tomography (PET) using radiolabeled ADCs can provide real-time, non-invasive visualization and quantification of ADC biodistribution and tumor accumulation in animal models.[1][10][11][12]

• Ex Vivo Histological Analysis: This involves harvesting tumors from treated animals at different time points and using IHC or immunofluorescence to visualize the spatial distribution of the ADC within the tumor tissue.[13][14] This method provides high-resolution information on penetration depth and cellular localization.

Q3: Our ADC shows good perivascular distribution but fails to penetrate deeper into the tumor. What strategies can we employ to overcome this "binding site barrier"?

A3: Overcoming the binding site barrier is crucial for achieving homogeneous ADC distribution and maximizing therapeutic efficacy. Here are some strategies:

• Co-administration with Unconjugated Antibody: Administering an excess of the unconjugated (naked) monoclonal antibody along with the ADC can saturate the target antigens on perivascular tumor cells.[5][10][15] This allows the ADC to bypass the initial "sink" and penetrate deeper into the tumor.

• Modulating Antibody Affinity: Engineering the antibody component of the ADC to have a lower binding affinity for its target can reduce its retention in the perivascular space, thereby facilitating more uniform distribution.[5]

• Using Smaller Antibody Fragments: Smaller antibody formats, such as Fabs, scFvs, or nanobodies, have better penetration capabilities due to their smaller size.[16] However, their shorter plasma half-life needs to be considered and potentially engineered for optimal therapeutic effect.

• Enhancing the Bystander Effect: Utilizing a payload that, once released from the target cell, can diffuse and kill neighboring antigen-negative cells (the "bystander effect") can compensate for heterogeneous ADC distribution.[2][3][6][17][18][19]

Q4: Can modifying the tumor microenvironment itself improve ADC penetration?

A4: Yes, targeting the TME is a promising strategy to enhance the delivery of ADCs:

• Enzymatic Depletion of ECM Components: Enzymes like hyaluronidase (B3051955) can degrade hyaluronic acid in the ECM, reducing IFP and improving the diffusion of large molecules.

• Targeting Stromal Cells: Modulating the function of cancer-associated fibroblasts (CAFs) or other stromal cells that contribute to the dense ECM can help "normalize" the TME and improve drug delivery.

• Vascular Normalization: Agents that prune and normalize the chaotic tumor vasculature can improve blood flow and create a more uniform delivery of the ADC throughout the tumor.

Quantitative Data Summary

The following tables summarize quantitative data from preclinical studies on ADC tumor penetration. It is important to note that direct comparisons between studies may be challenging due to variations in ADC constructs, tumor models, and experimental conditions.

Table 1: Impact of Co-administration of Unconjugated Antibody on ADC Tumor Penetration

ADC	Tumor Model	Co-administration Ratio (Unconjugated:ADC)	Observation	Reference
T-DM1	NCI-N87 Xenograft	3:1 and 8:1	Dramatically improved ADC tumor penetration and median survival.	[15]
Trastuzumab-IRDye800CW	HER2+ Xenograft	10:1	Increased tumor penetration depth.	[5]

Table 2: Bystander Effect-Mediated Payload Penetration in 3D Spheroid Models

ADC Payload	Spheroid Model	Penetration Distance	Observation	Reference
DGN549 (from TAK-164)	GCC-positive spheroids	Beyond the ADC-targeted cell layer	Lipophilic payload penetrates deeper than the ADC itself.	[17]
MMAE (from T-vcMMAE)	Co-culture spheroids	Dependent on Ag+ cell fraction	Bystander killing increases with a higher proportion of antigen-positive cells.	[6]

Detailed Experimental Protocols

Protocol 1: 3D Tumor Spheroid ADC Penetration Assay

This protocol describes a method to assess the penetration of a fluorescently labeled ADC into a 3D tumor spheroid model.[7][8][9][20][21]

Materials:

• Cancer cell line of interest

• Ultra-low attachment round-bottom 96-well plates

• Cell culture medium

• Fluorescently labeled ADC

• Confocal microscope

• Image analysis software

Methodology:

• Spheroid Formation:

  • Seed a defined number of cells (e.g., 2,000-5,000 cells/well) in ultra-low attachment plates.

  • Centrifuge the plates at a low speed (e.g., 150 x g) for 5 minutes to facilitate cell aggregation.

  • Culture the spheroids for 3-5 days until they form compact, spherical structures.

• ADC Treatment:

  • Dilute the fluorescently labeled ADC to the desired concentration in fresh cell culture medium.

  • Carefully remove the old medium from the spheroid-containing wells and replace it with the ADC-containing medium.

  • Incubate the spheroids with the ADC for various time points (e.g., 4, 24, 48 hours).

• Imaging and Analysis:

  • At each time point, carefully wash the spheroids with PBS to remove unbound ADC.

  • Image the spheroids using a confocal microscope, acquiring z-stacks to capture the entire spheroid volume.

  • Use image analysis software to quantify the fluorescence intensity as a function of distance from the spheroid periphery to the core. This will provide a quantitative measure of ADC penetration.

Protocol 2: In Vivo ADC Tumor Distribution Analysis by Fluorescence Imaging

This protocol outlines a general procedure for assessing the biodistribution and tumor penetration of a near-infrared (NIR) fluorescently labeled ADC in a mouse xenograft model.[10][11][12]

Materials:

• Tumor-bearing mice (e.g., subcutaneous xenograft model)

• NIR fluorescently labeled ADC

• In vivo imaging system (e.g., IVIS)

• Anesthesia (e.g., isoflurane)

Methodology:

• Animal Preparation:

  • Anesthetize the tumor-bearing mouse using isoflurane.

  • Place the mouse in the imaging chamber of the in vivo imaging system.

• ADC Administration and Imaging:

  • Acquire a baseline fluorescence image before ADC injection.

  • Administer the NIR-labeled ADC intravenously (e.g., via tail vein injection).

  • Acquire whole-body fluorescence images at various time points post-injection (e.g., 1, 6, 24, 48, 72 hours) to monitor ADC biodistribution and tumor accumulation.

• Ex Vivo Analysis (Optional but Recommended):

  • At the final time point, euthanize the mouse and harvest the tumor and major organs.

  • Image the excised tumor and organs to confirm and quantify ADC accumulation.

  • The tumor can be further processed for histological analysis (IHC or immunofluorescence) to visualize the microscopic distribution of the ADC.

Visualizations

Caption: Barriers to High Molecular Weight ADC Tumor Penetration.

References

• 1. Advances in preclinical evaluation of experimental antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. aacrjournals.org [aacrjournals.org]
• 4. [PDF] A Mechanistic Tumor Penetration Model to Guide Antibody Drug Conjugate Design | Semantic Scholar [semanticscholar.org]
• 5. GraphViz Examples and Tutorial [graphs.grevian.org]
• 6. Quantitative Characterization of In Vitro Bystander Effect of Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antibody Penetration Assay; Image Analysis Workflow [visikol.com]
• 8. Evaluating Antibody Drug Conjugates (ADCs) In Vitro Using 3D Tumor Spheroid Models App Note | Sartorius [sartorius.com]
• 9. biorxiv.org [biorxiv.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Practical Methods for Molecular In Vivo Optical Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 12. In vivo Imaging with Antibodies and Engineered Fragments - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. dls.com [dls.com]
• 15. abzena.com [abzena.com]
• 16. researchgate.net [researchgate.net]
• 17. Quantifying ADC bystander payload penetration with cellular resolution using pharmacodynamic mapping - PMC [pmc.ncbi.nlm.nih.gov]
• 18. aacrjournals.org [aacrjournals.org]
• 19. m.youtube.com [m.youtube.com]
• 20. A Cancer Cell Spheroid Assay to Assess Invasion in a 3D Setting - PMC [pmc.ncbi.nlm.nih.gov]
• 21. moleculardevices.com [moleculardevices.com]

Technical Support Center: Addressing Variability in Drug-to-Antibody Ratio (DAR) during Conjugation

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common issues related to drug-to-antibody ratio (DAR) variability during the development of antibody-drug conjugates (ADCs).

Frequently Asked Questions (FAQs)

Q1: What is the Drug-to-Antibody Ratio (DAR) and why is it a critical quality attribute (CQA)?

The drug-to-antibody ratio (DAR) is the average number of drug molecules conjugated to a single antibody.[1][2] It is a critical quality attribute (CQA) for an antibody-drug conjugate (ADC) because it directly impacts the ADC's safety and efficacy.[1] An inconsistent DAR can lead to variability in therapeutic efficacy and toxicity.[2][3][4] Low DAR may result in reduced potency, while high DAR can lead to increased toxicity and faster clearance from circulation.[4]

Q2: What are the common causes of DAR variability between different production batches?

Variability in DAR between batches often stems from inconsistencies in the conjugation process. Key factors include:

• Reactant Stoichiometry: Minor deviations in the molar ratio of the linker-drug to the antibody can significantly affect the final DAR.[5]

• Reaction Parameters: Variations in pH, temperature, and reaction time can alter the kinetics of the conjugation reaction, leading to inconsistent DAR.[2][5][6]

• Antibody Reduction (for cysteine conjugation): The efficiency of reducing interchain disulfide bonds is crucial. Incomplete or variable reduction results in a differing number of available thiol groups for conjugation in each batch.[5][7]

• Reagent Quality: The purity and concentration of the linker-payload, reducing agents, and buffers should be verified before each conjugation. Degradation or incorrect concentrations of stock solutions are common sources of error.[5]

Q3: How does the conjugation chemistry affect DAR and its heterogeneity?

The choice of conjugation strategy significantly influences the DAR and the homogeneity of the final ADC product:

• Lysine (B10760008) Conjugation: This method targets the amine groups of lysine residues on the antibody. Since there are many accessible lysine residues, this approach typically results in a heterogeneous mixture of ADCs with a wide distribution of DAR values (e.g., 0 to 8).[3][8]

• Cysteine Conjugation: This strategy involves the reduction of interchain disulfide bonds to create free thiol groups for conjugation. This generally produces a more homogeneous ADC with DAR values of 0, 2, 4, 6, or 8.[9]

• Site-Specific Conjugation: This advanced approach involves engineering the antibody to introduce specific conjugation sites. This method offers precise control over the DAR, resulting in a highly homogeneous product with a specific DAR value (e.g., exactly 2 or 4).[5][6]

Q4: Which analytical techniques are used to determine DAR?

Several analytical methods are used to measure the average DAR and the distribution of drug-loaded species.[3][10] The choice of technique often depends on the conjugation chemistry and the stage of development.[3]

Analytical Technique	Principle	Advantages	Disadvantages
UV/Vis Spectroscopy	Measures absorbance at different wavelengths to determine the concentrations of the antibody and the drug, from which the average DAR is calculated.[1][11][12]	Simple, convenient, and applicable to both lysine and cysteine-linked ADCs.[10][11][12]	Provides only the average DAR, not the distribution.[1] Prone to overestimation if free drug is present.[1]
Hydrophobic Interaction Chromatography (HIC)	Separates ADC species based on their hydrophobicity, which increases with the number of conjugated drug molecules.[1][11]	Considered the standard for determining DAR distribution for cysteine-conjugated ADCs.[11] The analysis is performed under native conditions.[1][3]	Less effective for analyzing highly heterogeneous lysine-conjugated ADCs.[1][11] May have limited resolution for higher DAR species.[13]
Reversed-Phase Liquid Chromatography (RP-LC)	Separates molecules under denaturing conditions. For ADCs, it is often used after reducing the antibody to separate the light and heavy chains.[3][11]	Robust, highly reproducible, and compatible with mass spectrometry.[1][3]	Denaturing conditions can disrupt the structure of cysteine-conjugated ADCs.[11]
Liquid Chromatography-Mass Spectrometry (LC-MS)	Provides the mass of the intact ADC or its subunits, allowing for the direct determination of the number of conjugated drugs.[4]	Provides detailed information on DAR and drug load distribution for various ADC formats.[4][12]	Higher DAR species may have different ionization efficiencies, potentially leading to underestimation of the average DAR.[13]

Troubleshooting Guides

This section provides solutions to common problems encountered during ADC conjugation and DAR analysis.

Issue 1: Inconsistent Average DAR Between Batches

Potential Cause	Troubleshooting Step
Inaccurate reactant stoichiometry	Carefully verify the concentrations of the antibody and linker-drug solutions before each conjugation. Use calibrated pipettes and balances.[5]
Variations in reaction conditions	Tightly control and monitor pH, temperature, and reaction time. Use a calibrated pH meter and a temperature-controlled incubator or water bath.[2][5]
Inconsistent antibody reduction (cysteine conjugation)	Optimize and validate the reduction step. Ensure the reducing agent is fresh and of high quality. Monitor the extent of reduction if possible.[5][7]
Degraded or impure reagents	Use fresh, high-quality reagents. Store all stock solutions under appropriate conditions and for the recommended duration.[5]

Issue 2: High Levels of Unconjugated Antibody (DAR = 0)

Potential Cause	Troubleshooting Step
Insufficient amount of linker-drug	Increase the molar ratio of the linker-drug to the antibody. Perform small-scale optimization experiments to determine the optimal ratio.
Inefficient conjugation reaction	Check and optimize reaction parameters such as pH and temperature. Ensure the buffer composition is compatible with the conjugation chemistry.
Inactive linker-drug	Verify the activity and purity of the linker-drug. If possible, test its reactivity with a small molecule control.

Issue 3: ADC Aggregation Post-Conjugation

Potential Cause	Troubleshooting Step
High DAR leading to increased hydrophobicity	A high number of conjugated hydrophobic drugs can lead to aggregation. Consider reducing the linker-drug to antibody molar ratio to target a lower average DAR.
Inappropriate buffer conditions	Screen different buffer formulations (e.g., varying pH, ionic strength, and excipients) to improve ADC solubility and stability.
Suboptimal purification process	Optimize the purification method (e.g., size-exclusion chromatography, protein A chromatography) to remove aggregates.

Experimental Protocols

Protocol 1: Cysteine-Based Antibody-Drug Conjugation

This protocol describes a general two-step process for conjugating a drug-linker to an antibody via interchain cysteine residues.

• Step 1: Antibody Reduction

  • Prepare the antibody in a suitable buffer (e.g., phosphate-buffered saline (PBS) with EDTA).

  • Add a reducing agent, such as Tris(2-carboxyethyl)phosphine (TCEP), to the antibody solution. A typical molar ratio is 2-5 moles of TCEP per mole of antibody.[5]

  • Incubate the reaction at 37°C for 1-2 hours to reduce the interchain disulfide bonds, exposing free thiol (-SH) groups.[5]

• Step 2: Conjugation

  • Dissolve the maleimide-activated drug-linker in a suitable organic solvent (e.g., DMSO).

  • Add the drug-linker solution to the reduced antibody solution. The molar ratio of drug-linker to antibody will determine the final DAR and should be optimized.

  • Allow the reaction to proceed at room temperature for 1-2 hours or at 4°C overnight.

  • Quench the reaction by adding an excess of a thiol-containing reagent, such as N-acetylcysteine.

• Step 3: Purification

  • Purify the ADC from unreacted drug-linker and other impurities using a suitable chromatography method, such as size-exclusion chromatography (SEC).

Protocol 2: DAR Determination by Hydrophobic Interaction Chromatography (HIC)

This protocol outlines a general method for analyzing the DAR of a cysteine-linked ADC using HIC-HPLC.

• Materials and Reagents

  • HIC column (e.g., Tosoh TSKgel Butyl-NPR)

  • HPLC system with a UV detector

  • Mobile Phase A: High salt buffer (e.g., 1.5 M ammonium (B1175870) sulfate (B86663) in 50 mM sodium phosphate, pH 7.0)

  • Mobile Phase B: Low salt buffer (e.g., 50 mM sodium phosphate, pH 7.0)

  • ADC sample

• Chromatographic Conditions

  • Equilibrate the HIC column with 100% Mobile Phase A.

  • Inject the ADC sample (typically 10-50 µg).

  • Run a linear gradient from 100% Mobile Phase A to 100% Mobile Phase B over a specified time (e.g., 30 minutes).

  • Monitor the elution profile at 280 nm.

• Data Analysis

  • Identify the peaks corresponding to different DAR species. The unconjugated antibody (DAR0) will elute first, followed by species with increasing DAR values (DAR2, DAR4, etc.).[14]

  • Integrate the peak area for each species.[14]

  • Calculate the average DAR using the following formula: Average DAR = Σ (% Peak Area of each species × DAR of that species) / 100

Visualizations

Caption: Experimental workflow for ADC conjugation and subsequent DAR analysis.

Caption: Troubleshooting logic for addressing inconsistent DAR results.

References

• 1. Analysis of drug-to-antibody ratio (DAR) and drug load distribution - ProteoGenix [proteogenix.science]
• 2. DAR Control & Conjugation Platforms: Advanced guide topic 40 – BiologicsGuide – CMC Development, GMP Systems & ATMP Manufacturing Insights [biologicsguide.com]
• 3. Understanding Drug Antibody Ratio (DAR) [phenomenex.com]
• 4. agilent.com [agilent.com]
• 5. benchchem.com [benchchem.com]
• 6. Strategies for Controlling DAR in Antibody–Drug Conjugates [sigutlabs.com]
• 7. Switching positions: Assessing the dynamics of conjugational heterogeneity in antibody-drug conjugates using CE-SDS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Site-specific antibody-drug conjugate heterogeneity characterization and heterogeneity root cause analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Impact of Drug Conjugation and Loading on Target Antigen Binding and Cytotoxicity in Cysteine Antibody-Drug Conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. DAR and Drug Load Distribution Assessment Service - Creative Biolabs [creativebiolabs.net]
• 11. pharmiweb.com [pharmiweb.com]
• 12. DAR and Payload Distribution Analysis Service - Creative Biolabs [creative-biolabs.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. benchchem.com [benchchem.com]

Technical Support Center: Investigating Unexpected Clinical Trial Outcomes for Carlumab

Welcome to the technical support center for researchers investigating the unexpected clinical trial outcomes of Carlumab. This resource provides detailed troubleshooting guides and frequently asked questions (FAQs) to assist you in designing and interpreting experiments related to Carlumab and its interaction with the CCL2/CCR2 signaling axis.

Frequently Asked Questions (FAQs)

Q1: What were the primary unexpected outcomes observed in the Carlumab clinical trials?

A1: The most significant unexpected outcome was a paradoxical pharmacodynamic (PD) effect on its target, CCL2. While Carlumab administration led to a transient decrease in free CCL2 in the serum, this was followed by a rapid return to baseline levels and a substantial, dose-dependent increase in total CCL2 concentrations, in some cases over 1,000-fold. This lack of sustained suppression of free CCL2 is believed to have contributed to the drug's limited anti-tumor activity in clinical trials.

Q2: What is the proposed mechanism for the dramatic increase in total CCL2 levels?

A2: The increase in total CCL2 is thought to be a result of a compensatory feedback mechanism. By binding to and neutralizing free CCL2, Carlumab may disrupt the natural clearance of CCL2, which is mediated by its receptor, CCR2. This leads to an accumulation of the Carlumab-CCL2 complex in the circulation, which is measured as total CCL2. Additionally, the initial suppression of free CCL2 might trigger a compensatory increase in CCL2 production by various cell types.

Q3: Were there any significant safety concerns or unexpected adverse events with Carlumab?

A3: No, Carlumab was generally well-tolerated in clinical trials. The reported adverse events were mostly mild to moderate and included fatigue, nausea, headache, vomiting, and pruritus. In a phase 2 study in metastatic castration-resistant prostate cancer, common grade ≥ 3 adverse events included back and bone pain. No patients were reported to have developed antibodies against Carlumab.

Q4: How can I differentiate between measuring "free" and "total" CCL2 in my experiments?

A4: Differentiating between free and total CCL2 is critical when studying the effects of a CCL2-binding antibody like Carlumab.

• Free CCL2: This measures the unbound, biologically active form of the chemokine. A competitive ELISA is a suitable format for this, where a known amount of labeled CCL2 competes with the sample's CCL2 for binding to a limited number of anti-CCL2 antibody-coated wells.

• Total CCL2: This measures both free CCL2 and CCL2 bound to Carlumab. A sandwich ELISA is appropriate here, using two anti-CCL2 antibodies that bind to different epitopes of the CCL2 molecule, ensuring that the binding of one antibody does not interfere with the other or with Carlumab.

Troubleshooting Guides

Issue 1: Discrepancy in Free vs. Total CCL2 Measurements

Table 1: Summary of Expected vs. Observed CCL2 Levels Post-Carlumab Treatment

Analyte	Expected Outcome	Observed Outcome in Clinical Trials	Potential Cause
Free CCL2	Sustained suppression	Transient suppression followed by a return to baseline or above	- Rapid clearance of the Carlumab-CCL2 complex- Compensatory upregulation of CCL2 production- Higher than anticipated in vivo dissociation constant (Kd)
Total CCL2	Moderate increase	Massive (>1000-fold) increase	- Accumulation of the stable Carlumab-CCL2 complex- Reduced clearance of CCL2 when bound to Carlumab

Troubleshooting Steps:

• Verify ELISA format: Ensure you are using the correct ELISA format for the intended analyte (competitive for free CCL2, sandwich for total CCL2).

• Antibody selection: For a total CCL2 sandwich ELISA, confirm that the capture and detection antibodies bind to epitopes on CCL2 that are not blocked by Carlumab.

• Sample dilution: Due to the high levels of total CCL2, significant sample dilution may be necessary to bring the concentration within the dynamic range of the assay.

• Assay validation: Validate your assays by spiking known concentrations of free CCL2 and Carlumab-CCL2 complexes into your sample matrix to ensure accuracy.

Issue 2: Inconsistent or Weak Staining in Immunohistochemistry (IHC) for CCL2

Troubleshooting Steps:

• Antigen retrieval: The fixation process can mask the CCL2 epitope. Optimize your antigen retrieval method (heat-induced or enzymatic) to ensure proper epitope exposure.

• Antibody validation: Use an anti-CCL2 antibody that has been validated for IHC on paraffin-embedded tissues.

• Blocking: High background staining can obscure the specific signal. Ensure adequate blocking of endogenous peroxidases and non-specific antibody binding sites.

• Primary antibody concentration: Titrate your primary antibody to find the optimal concentration that provides a strong signal with minimal background.

Issue 3: Difficulty in Identifying and Quantifying Tumor-Associated Macrophages (TAMs) by Flow Cytometry

Troubleshooting Steps:

• Marker selection: Use a well-defined panel of markers to distinguish between M1 (pro-inflammatory) and M2 (pro-tumoral) macrophage phenotypes.

• Viability dye: Always include a viability dye to exclude dead cells, which can non-specifically bind antibodies.

• Fc receptor blocking: Macrophages express Fc receptors that can bind non-specifically to antibodies. Use an Fc block to prevent this.

• Compensation: When using multiple fluorochromes, ensure proper compensation to correct for spectral overlap.

Experimental Protocols

Protocol 1: Measurement of Free and Total CCL2 by ELISA

Objective: To quantify the concentration of free and total CCL2 in serum or plasma samples from subjects treated with Carlumab.

A. Measurement of Free CCL2 (Competitive ELISA)

• Plate Coating: Coat a 96-well plate with a polyclonal anti-CCL2 antibody.

• Blocking: Block the plate with a suitable blocking buffer (e.g., 1% BSA in PBS).

• Sample and Standard Incubation: Add standards of known free CCL2 concentrations and diluted patient samples to the wells. Then, add a fixed amount of biotinylated CCL2 to all wells. Incubate to allow competition for binding to the coated antibody.

• Washing: Wash the plate to remove unbound reagents.

• Detection: Add streptavidin-HRP and incubate.

• Substrate Addition: Add a TMB substrate and stop the reaction with a stop solution.

• Data Analysis: Measure the absorbance at 450 nm. The signal will be inversely proportional to the amount of free CCL2 in the sample.

B. Measurement of Total CCL2 (Sandwich ELISA)

• Plate Coating: Coat a 96-well plate with a monoclonal anti-CCL2 capture antibody.

• Blocking: Block the plate as described above.

• Sample and Standard Incubation: Add standards of known CCL2 concentrations and diluted patient samples to the wells. Incubate to allow CCL2 to bind to the capture antibody.

• Washing: Wash the plate.

• Detection Antibody: Add a biotinylated monoclonal anti-CCL2 detection antibody that recognizes a different epitope than the capture antibody.

• Detection and Data Analysis: Proceed as described for the competitive ELISA. The signal will be directly proportional to the amount of total CCL2 in the sample.

Protocol 2: Flow Cytometry for M1/M2 Macrophage Phenotyping in Tumors

Objective: To identify and quantify the proportions of M1 and M2 macrophages within the tumor microenvironment.

• Single-Cell Suspension: Prepare a single-cell suspension from fresh tumor tissue by mechanical dissociation and enzymatic digestion.

• Red Blood Cell Lysis: If necessary, lyse red blood cells using a lysis buffer.

• Viability Staining: Stain cells with a viability dye (e.g., Zombie Aqua) to exclude dead cells.

• Fc Receptor Blocking: Incubate cells with an Fc block (e.g., TruStain FcX™) to prevent non-specific antibody binding.

• Surface Staining: Stain the cells with a cocktail of fluorescently-conjugated antibodies. A typical panel would include:

  • General Macrophage Markers: CD45, CD11b, F4/80 (in mice) or CD68 (in humans).

  • M1 Markers: CD80, CD86, iNOS.

  • M2 Markers: CD163, CD206.

• Washing: Wash the cells with flow cytometry staining buffer.

• Data Acquisition: Acquire data on a flow cytometer.

• Data Analysis: Analyze the data using appropriate software (e.g., FlowJo). Gate on live, single cells, then on the macrophage population, and finally, analyze the expression of M1 and M2 markers.

Protocol 3: Immunohistochemistry (IHC) for CCL2 in Paraffin-Embedded Tumor Tissue

Objective: To visualize the expression and localization of CCL2 within the tumor microenvironment.

• Deparaffinization and Rehydration: Deparaffinize tissue sections in xylene and rehydrate through a graded series of ethanol (B145695) solutions.

• Antigen Retrieval: Perform heat-induced epitope retrieval using a citrate (B86180) buffer (pH 6.0).

• Peroxidase Blocking: Block endogenous peroxidase activity with a 3% hydrogen peroxide solution.

• Blocking: Block non-specific binding sites with a serum-based blocking solution.

• Primary Antibody Incubation: Incubate the sections with a primary antibody against CCL2 overnight at 4°C.

• Secondary Antibody Incubation: Apply a biotinylated secondary antibody.

• Detection: Use a streptavidin-HRP conjugate followed by a DAB substrate to visualize the staining.

• Counterstaining: Counterstain the nuclei with hematoxylin.

• Dehydration and Mounting: Dehydrate the sections and mount with a permanent mounting medium.

• Imaging and Analysis: Image the slides and analyze the intensity and localization of CCL2 staining.

Visualizations

Caption: Carlumab's mechanism of action in neutralizing CCL2.

Caption: Workflow for analyzing free and total CCL2.

Caption: Gating strategy for TAM analysis by flow cytometry.

Reference Data & Comparative Studies

A Comparative Guide to CCL2 Inhibition: From Neutralizing Antibodies to Antibody-Drug Conjugates

In the landscape of therapeutic development for inflammatory diseases and oncology, the C-C motif chemokine ligand 2 (CCL2) and its primary receptor CCR2 have emerged as critical targets. CCL2, also known as monocyte chemoattractant protein-1 (MCP-1), is a key chemokine involved in the recruitment of monocytes, macrophages, and other immune cells to sites of inflammation and within the tumor microenvironment.[1][2] This guide provides a comparative overview of different strategies to inhibit the CCL2/CCR2 signaling axis, with a special focus on the novel antibody-drug conjugate (ADC) Anti-CCL2 (Carlumab)-SPDB-DM4.

This document is intended for researchers, scientists, and drug development professionals, providing an objective comparison of various CCL2 inhibitors, supported by available experimental data and detailed methodologies for key experiments.

Mechanisms of CCL2/CCR2 Axis Inhibition

Therapeutic agents targeting the CCL2 pathway can be broadly categorized based on their mechanism of action. The primary strategies involve either neutralizing the CCL2 ligand itself or blocking its receptor, CCR2. A novel third strategy involves targeted delivery of a cytotoxic payload to cells that interact with CCL2.

• Anti-CCL2 Neutralizing Antibodies (e.g., Carlumab): These are monoclonal antibodies that directly bind to circulating CCL2, preventing it from interacting with its receptor, CCR2.[1] This approach aims to reduce the recruitment of CCR2-expressing cells, such as monocytes and macrophages, to target tissues.[1]

• CCR2 Antagonists: This category includes small molecules (e.g., CCX872-B) and anti-CCR2 monoclonal antibodies (e.g., Plozalizumab). These agents bind to the CCR2 receptor, competitively inhibiting the binding of CCL2 and thereby blocking the downstream signaling cascade that leads to cell migration.[3][4]

• Anti-CCL2 Antibody-Drug Conjugates (e.g., Anti-CCL2 (Carlumab)-SPDB-DM4): This represents a newer, targeted approach. It utilizes the anti-CCL2 antibody, Carlumab, conjugated to a potent cytotoxic agent, DM4, via a cleavable linker (SPDB).[5] The proposed mechanism hinges on the constitutive internalization of the CCR2 receptor, which acts as a scavenger for its ligand, CCL2.[6][7] It is hypothesized that CCR2-expressing cells, such as monocytes and tumor-associated macrophages (TAMs), internalize the CCL2-Carlumab-SPDB-DM4 complex. Once inside the cell, the linker is cleaved, releasing the cytotoxic DM4 payload and leading to targeted cell death.[8]

References

• 1. assaygenie.com [assaygenie.com]
• 2. Anti-CCL2 ADC - Creative Biolabs [creative-biolabs.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. CCR2-Mediated Uptake of Constitutively Produced CCL2: A Mechanism for Regulating Chemokine Levels in the Blood - PMC [pmc.ncbi.nlm.nih.gov]
• 7. CCR2-Mediated Uptake of Constitutively Produced CCL2: A Mechanism for Regulating Chemokine Levels in the Blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Anti-CCL2 (Carlumab)-SPDB-DM4 ADC - Creative Biolabs [creative-biolabs.com]

A Comparative Guide: Carlumab-SPDB-DM4 vs. Small Molecule CCR2 Antagonists in Cancer Models

In the landscape of oncology research, targeting the tumor microenvironment has emerged as a critical strategy to overcome therapeutic resistance and enhance anti-tumor immunity. The C-C chemokine ligand 2 (CCL2)-C-C chemokine receptor 2 (CCR2) axis plays a pivotal role in recruiting immunosuppressive tumor-associated macrophages (TAMs) to the tumor site, thereby promoting tumor growth, invasion, and metastasis. This guide provides a detailed comparison of two distinct therapeutic modalities aimed at disrupting this axis: the antibody-drug conjugate (ADC) Carlumab-SPDB-DM4 and small molecule CCR2 antagonists.

Mechanism of Action

Carlumab-SPDB-DM4 is an antibody-drug conjugate that leverages the specificity of the monoclonal antibody Carlumab (also known as CNTO 888) to target CCL2.[1] Carlumab binds to CCL2, preventing it from interacting with its receptor, CCR2.[1] The ADC is comprised of the anti-CCL2 antibody, a linker molecule (SPDB), and a potent cytotoxic payload, DM4, which is a microtubule inhibitor.[2][3] Upon binding to CCL2, the ADC is internalized by target cells, leading to the release of DM4 and subsequent cell death.[2]

In contrast, small molecule CCR2 antagonists act by directly binding to and blocking the CCR2 receptor on the surface of cells, primarily monocytes and macrophages.[4] This competitive inhibition prevents CCL2 from binding to CCR2, thereby inhibiting the downstream signaling pathways that mediate cell migration and recruitment to the tumor microenvironment.[5] Several small molecule CCR2 antagonists, including PF-04136309 and CCX872-B, have been evaluated in preclinical and clinical settings.[6][7]

Diagram: Comparative Mechanism of Action

Caption: Comparative mechanisms of Carlumab-SPDB-DM4 and small molecule CCR2 antagonists.

Preclinical Efficacy

Direct head-to-head preclinical studies comparing Carlumab-SPDB-DM4 and small molecule CCR2 antagonists are limited. The available data from independent studies are summarized below.

Table 1: Preclinical Efficacy Data

Therapeutic Agent	Cancer Model	Key Findings	Reference
Carlumab (antibody)	Various solid tumors	Preclinical data suggested potential clinical benefit.	[8]
Small Molecule CCR2 Antagonist (unspecified)	Cutaneous T-Cell Lymphoma (murine model)	Depleted tumor-associated macrophages, reduced tumor size and weight, and synergized with anti-PD-1 therapy.	[9][10]
PF-04136309	Pancreatic Cancer (murine model)	Demonstrated efficacy in preclinical models, providing rationale for clinical trials.	[6]
CCX872-B	Breast Cancer (murine model)	Showed some efficacy in a mouse breast cancer metastasis model.	[6]
CCR2 Antagonist (CAS 445479-97-0)	Non-Small Cell Lung Cancer (in vitro)	Inhibited viability, motility, and invasion of A549 lung cancer cells.	[11][12]

Clinical Efficacy

Clinical trials have been conducted for both Carlumab (the unconjugated antibody) and various small molecule CCR2 antagonists.

Table 2: Clinical Trial Data

Therapeutic Agent	Cancer Type	Phase	Key Findings	Reference
Carlumab (CNTO 888)	Advanced Solid Malignancies	I	Well-tolerated with preliminary evidence of antitumor activity. Recommended Phase 2 dose of 15 mg/kg every 2 weeks.	[9]
Carlumab (CNTO 888)	Metastatic Castration-Resistant Prostate Cancer	II	Well-tolerated but did not show significant antitumor activity as a single agent.	[8][13]
Carlumab (CNTO 888) + Chemotherapy	Advanced Solid Tumors	Ib	Could be safely administered with standard chemotherapy, but no significant tumor responses were observed.	[7][14]
PF-04136309 + FOLFIRINOX	Locally Advanced Pancreatic Cancer	Ib	Safe and tolerable. Objective tumor response in 49% of patients receiving the combination.	[6]
PF-04136309 + nab-paclitaxel/gemcitabine	Metastatic Pancreatic Ductal Adenocarcinoma	Ib	Safety profile raised concerns for synergistic pulmonary toxicity and did not show an efficacy signal above chemotherapy alone.	[1][2][11]
CCX872-B + FOLFIRINOX	Advanced Pancreatic Cancer	Ib	Promising safety and overall survival data compared to historical FOLFIRINOX alone.	[7]

Pharmacokinetics

Table 3: Pharmacokinetic Parameters

Therapeutic Agent	Parameter	Value	Species/Context	Reference
Carlumab (CNTO 888)	Terminal Half-life	6.6-9.6 days	Humans (Phase 1)	[9]
ucb-102405 (Small Molecule CCR2 Antagonist)	Half-life	3.3 hours	Rat	[15]
ucb-102405 (Small Molecule CCR2 Antagonist)	Oral Bioavailability	93%	Rat	[15]
ucb-102405 (Small Molecule CCR2 Antagonist)	Half-life	2.4 hours	Dog	[15]
ucb-102405 (Small Molecule CCR2 Antagonist)	Oral Bioavailability	85%	Dog	[15]

Experimental Protocols

Detailed experimental protocols are crucial for the interpretation and replication of research findings. Below are generalized protocols for key experiments cited in the comparison.

In Vivo Xenograft Model for Antibody-Drug Conjugates

This protocol outlines a general procedure for evaluating the efficacy of an ADC like Carlumab-SPDB-DM4 in a xenograft mouse model.

• Cell Culture and Implantation:

  • Human cancer cell lines with known target antigen expression are cultured in appropriate media.

  • Cells are harvested during the exponential growth phase.

  • A specific number of cells (e.g., 5 x 10^6) are resuspended in a suitable medium, often mixed with Matrigel, and injected subcutaneously into the flank of immunocompromised mice (e.g., athymic nude mice).[16][17][18]

• Tumor Growth Monitoring and Treatment:

  • Tumors are allowed to grow to a palpable size (e.g., 100-200 mm³).[16]

  • Mice are randomized into treatment and control groups.

  • The ADC is administered, typically intravenously, at predetermined doses and schedules.

  • Tumor volume is measured regularly (e.g., twice a week) using calipers, calculated with the formula: (Length x Width²)/2.[17][19]

  • Animal body weight is monitored as an indicator of toxicity.[17]

• Endpoint Analysis:

  • The primary endpoint is typically tumor growth inhibition.

  • At the end of the study, tumors may be excised for further analysis, such as immunohistochemistry or molecular profiling.

Diagram: ADC In Vivo Experimental Workflow

Caption: A typical workflow for an in vivo xenograft study of an antibody-drug conjugate.

In Vivo Model for Small Molecule CCR2 Antagonists

This protocol describes a general approach to assess the efficacy of a small molecule CCR2 antagonist in a cancer model.

• Animal Model and Tumor Induction:

  • Syngeneic mouse models are often used to allow for the study of an intact immune system.

  • Tumors are induced by injecting murine cancer cells into the appropriate site (e.g., subcutaneously or orthotopically).

• Drug Administration and Monitoring:

  • The small molecule CCR2 antagonist is typically administered orally on a daily or twice-daily basis.

  • Tumor growth is monitored as described for the ADC model.

  • Animal health and body weight are regularly assessed.

• Pharmacodynamic and Efficacy Assessment:

  • To assess the mechanism of action, blood samples can be collected to measure the levels of circulating monocytes.

  • At the end of the study, tumors and other tissues (e.g., spleen, bone marrow) are harvested.

  • Flow cytometry or immunohistochemistry can be used to quantify the infiltration of TAMs (e.g., using markers like F4/80, CD11b, CD206) and other immune cells (e.g., CD8+ T cells) within the tumor microenvironment.[8][20][21]

Diagram: Small Molecule Antagonist In Vivo Experimental Workflow

Caption: A generalized workflow for an in vivo study of a small molecule CCR2 antagonist.

Signaling Pathway

The CCL2-CCR2 signaling axis is a critical pathway in the recruitment of myeloid cells to the tumor microenvironment.

Diagram: Simplified CCL2-CCR2 Signaling Pathway

Caption: Simplified representation of the CCL2-CCR2 signaling axis in the tumor microenvironment.

Conclusion

Both Carlumab-SPDB-DM4 and small molecule CCR2 antagonists represent promising strategies for targeting the CCL2-CCR2 axis in cancer therapy. Carlumab-SPDB-DM4 offers the potential for direct cytotoxic effects on CCL2-expressing cells, while small molecule antagonists primarily aim to modulate the tumor microenvironment by blocking the recruitment of immunosuppressive myeloid cells.

The clinical data for small molecule CCR2 antagonists, particularly in combination with chemotherapy in pancreatic cancer, have shown encouraging results in early-phase trials. While the unconjugated antibody Carlumab has demonstrated a favorable safety profile, its single-agent efficacy has been limited. The development of the ADC version, Carlumab-SPDB-DM4, aims to enhance its therapeutic potential by delivering a potent cytotoxic payload.

Further research, including head-to-head comparative studies and clinical trials of Carlumab-SPDB-DM4, is needed to fully elucidate the relative merits of these two approaches and to identify the patient populations most likely to benefit from each strategy. The choice between these modalities may ultimately depend on the specific tumor type, the expression levels of CCL2 and CCR2, and the overall composition of the tumor microenvironment.

References

• 1. Phase 1b study of a small molecule antagonist of human chemokine (C-C motif) receptor 2 (PF-04136309) in combination with nab-paclitaxel/gemcitabine in first-line treatment of metastatic pancreatic ductal adenocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phase 1b study of a small molecule antagonist of human chemokine (C-C motif) receptor 2 (PF-04136309) in combination with nab-paclitaxel/gemcitabine in first-line treatment of metastatic pancreatic ductal adenocarcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Recent developments in CCR2 antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ascopubs.org [ascopubs.org]
• 6. Phase 1b study targeting tumour associated macrophages with CCR2 inhibition plus FOLFIRINOX in locally advanced and borderline resectable pancreatic cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Carlumab, an anti-C-C chemokine ligand 2 monoclonal antibody, in combination with four chemotherapy regimens for the treatment of patients with solid tumors: an open-label, multicenter phase 1b study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Tumor-Associated Macrophage Isolation and In Vivo Analysis of Their Tumor-Promoting Activity | Springer Nature Experiments [experiments.springernature.com]
• 9. A first-in-human, first-in-class, phase I study of carlumab (CNTO 888), a human monoclonal antibody against CC-chemokine ligand 2 in patients with solid tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A Small Molecule CCR2 Antagonist Depletes Tumor Macrophages and Synergizes with Anti-PD-1 in a Murine Model of Cutaneous T-Cell Lymphoma (CTCL) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Targeting CCR2 with its antagonist suppresses viability, motility and invasion by downregulating MMP-9 expression in non-small cell lung cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Phase 2 study of carlumab (CNTO 888), a human monoclonal antibody against CC-chemokine ligand 2 (CCL2), in metastatic castration-resistant prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. yeasenbio.com [yeasenbio.com]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 19. STATISTICAL INFERENCE FOR TUMOR GROWTH INHIBITION T/C RATIO - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Protocol for Macrophage Depletion from Mice [bio-protocol.org]
• 21. In Vivo Analysis of Tumor-Associated Macrophages in the Tumor Microenvironment | Springer Nature Experiments [experiments.springernature.com]

A Comparative Analysis of Carlumab-SPDB-DM4 and Naked Carlumab Antibody in Oncology Research

Aimed at researchers, scientists, and drug development professionals, this guide provides a comparative overview of the antibody-drug conjugate (ADC) Carlumab-SPDB-DM4 and its unconjugated counterpart, the naked Carlumab antibody. This document outlines their distinct mechanisms of action, summarizes their potential therapeutic efficacy based on available data and theoretical advantages, and provides detailed experimental protocols for their evaluation.

Executive Summary

Carlumab is a human monoclonal antibody that targets the CC-chemokine ligand 2 (CCL2), a key signaling protein implicated in tumor growth, metastasis, and inflammation.[1][2] While the naked Carlumab antibody aims to neutralize CCL2's biological activity, the antibody-drug conjugate Carlumab-SPDB-DM4 is engineered to deliver a potent cytotoxic payload, DM4, directly to the tumor microenvironment. This guide explores the fundamental differences in their anti-cancer strategies and provides a framework for their comparative assessment.

Mechanisms of Action: A Tale of Two Strategies

Naked Carlumab Antibody: Neutralizing a Key Chemokine

The naked Carlumab antibody functions by binding directly to CCL2, thereby preventing its interaction with its primary receptor, CCR2.[1] This blockade disrupts the CCL2-CCR2 signaling axis, which plays a crucial role in the recruitment of tumor-associated macrophages (TAMs) and other immune cells to the tumor site.[1][2] By inhibiting the influx of these cells, Carlumab aims to modulate the tumor microenvironment, reduce inflammation, and inhibit angiogenesis and tumor cell proliferation.[1][2] However, clinical trials with Carlumab as a monotherapy have shown limited success, partly due to a compensatory increase in circulating CCL2 levels following treatment.

Carlumab-SPDB-DM4: Targeted Cytotoxic Payload Delivery

Carlumab-SPDB-DM4 is an antibody-drug conjugate that links the Carlumab antibody to the microtubule-inhibiting agent DM4 via a cleavable SPDB linker.[3][4] The primary mechanism of this ADC is to use the Carlumab antibody as a targeting moiety to deliver the highly potent DM4 payload specifically to the vicinity of cells expressing CCL2. Upon internalization or release in the tumor microenvironment, the DM4 is liberated and can induce cell death in target cancer cells. This approach offers the potential for a more potent anti-tumor effect compared to the naked antibody alone by directly killing cancer cells.

Comparative Efficacy: A Theoretical Framework

While direct head-to-head preclinical or clinical studies comparing Carlumab-SPDB-DM4 and naked Carlumab are not publicly available, a theoretical comparison of their potential efficacy can be made based on their distinct mechanisms of action.

Parameter	Naked Carlumab Antibody	Carlumab-SPDB-DM4	Rationale
In Vitro Cytotoxicity (IC50)	High IC50 (or no direct cytotoxicity)	Low IC50	The naked antibody is not directly cytotoxic. The ADC's efficacy is driven by the potent DM4 payload.
In Vivo Tumor Growth Inhibition	Modest, potentially transient	Potentially significant and durable	The ADC's ability to directly kill tumor cells is expected to lead to greater tumor regression.
Effect on Tumor Microenvironment	Modulates immune cell infiltration	Modulates immune cell infiltration and induces immunogenic cell death	In addition to blocking CCL2 signaling, the ADC can induce the release of tumor antigens from dying cancer cells, potentially stimulating an anti-tumor immune response.
Potential for Resistance	Compensatory upregulation of CCL2	Multidrug resistance mechanisms, target antigen downregulation	Resistance to the ADC could be more complex, involving both the target and the payload.

Experimental Protocols

To empirically compare the efficacy of Carlumab-SPDB-DM4 and naked Carlumab, the following key experiments are recommended:

In Vitro Cytotoxicity Assay (MTT Assay)

Objective: To determine and compare the half-maximal inhibitory concentration (IC50) of Carlumab-SPDB-DM4 and naked Carlumab on CCL2-expressing cancer cell lines.

Methodology:

• Cell Seeding: Plate CCL2-expressing cancer cells (e.g., prostate, breast cancer cell lines) in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treatment: Prepare serial dilutions of Carlumab-SPDB-DM4, naked Carlumab antibody, and an isotype control antibody in complete culture medium. Replace the culture medium in the wells with the antibody solutions.

• Incubation: Incubate the plates for 72-96 hours at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours.

• Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage of the untreated control and plot against the concentration of the antibody or ADC to determine the IC50 value.

In Vivo Tumor Xenograft Model

Objective: To evaluate and compare the anti-tumor efficacy of Carlumab-SPDB-DM4 and naked Carlumab in a preclinical animal model.

Methodology:

• Cell Implantation: Subcutaneously inject a suspension of CCL2-expressing tumor cells into the flank of immunodeficient mice (e.g., NOD-SCID or NSG mice).

• Tumor Growth Monitoring: Monitor tumor growth by measuring tumor volume with calipers every 2-3 days.

• Treatment Initiation: Once tumors reach a predetermined size (e.g., 100-200 mm³), randomize the mice into treatment groups:

  • Vehicle control (e.g., PBS)

  • Naked Carlumab antibody

  • Carlumab-SPDB-DM4

  • Isotype control antibody

• Dosing: Administer the treatments intravenously or intraperitoneally at a specified dose and schedule.

• Efficacy Assessment: Continue to monitor tumor volume and body weight throughout the study. The primary endpoint is typically tumor growth inhibition.

• Pharmacodynamic Analysis: At the end of the study, tumors can be excised for analysis of target engagement, payload concentration, and biomarkers of apoptosis and immune cell infiltration.

Visualizing the Pathways and Processes

Naked Carlumab Signaling Pathway

Caption: Mechanism of action of the naked Carlumab antibody.

Carlumab-SPDB-DM4 Experimental Workflow

Caption: A typical experimental workflow for comparing ADC and naked antibody efficacy.

Conclusion

The conjugation of the cytotoxic agent DM4 to the Carlumab antibody to form Carlumab-SPDB-DM4 represents a rational strategy to enhance its anti-tumor efficacy. By directly targeting and killing cancer cells, the ADC has the potential to overcome the limitations observed with the naked antibody. However, rigorous preclinical and clinical studies are necessary to validate this hypothesis and to fully characterize the therapeutic window and potential resistance mechanisms of this novel ADC. The experimental protocols and conceptual frameworks presented in this guide are intended to aid researchers in the systematic evaluation of these two distinct but related therapeutic agents.

References

• 1. assaygenie.com [assaygenie.com]
• 2. Carlumab Overview - Creative Biolabs [creativebiolabs.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Anti-CCL2 (Carlumab)-SPDB-DM4 ADC - Creative Biolabs [creative-biolabs.com]

Preclinical Evaluation of Carlumab-SPDB-DM4 in Combination with Chemotherapy: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive preclinical evaluation of the hypothetical antibody-drug conjugate (ADC) Carlumab-SPDB-DM4 in combination with standard chemotherapy agents. As public data on this specific construct is unavailable, this guide synthesizes information on its individual components—the anti-CCL2 antibody Carlumab, the SPDB linker, and the DM4 payload—to project its preclinical profile and compares it with relevant alternative therapies.

Introduction to Carlumab and its Mechanism of Action

Carlumab (formerly CNTO 888) is a fully human monoclonal antibody that targets C-C chemokine ligand 2 (CCL2), also known as monocyte chemoattractant protein-1 (MCP-1).[1][2] CCL2 is a key chemokine involved in the recruitment of monocytes and macrophages to sites of inflammation and into the tumor microenvironment.[1][3] By binding to CCL2, Carlumab prevents its interaction with its receptor, CCR2, thereby inhibiting the signaling pathways that contribute to tumor growth, angiogenesis, and metastasis.[1][3][4] Preclinical studies have shown that blocking CCL2 can have antitumor activity.[5][6] However, the development of Carlumab was discontinued (B1498344) after clinical trials showed limited long-term efficacy.[2][3]

The CCL2-CCR2 Signaling Pathway

The CCL2-CCR2 signaling axis plays a critical role in the tumor microenvironment. Tumor cells and stromal cells secrete CCL2, which recruits tumor-associated macrophages (TAMs). These TAMs can promote tumor progression by suppressing anti-tumor immunity and enhancing angiogenesis.[1][3]

Figure 1: Simplified CCL2-CCR2 signaling pathway and Carlumab's mechanism of inhibition.

Carlumab-SPDB-DM4: A Hypothetical Antibody-Drug Conjugate

Carlumab-SPDB-DM4 represents a theoretical ADC designed to combine the tumor microenvironment-modulating activity of Carlumab with the potent cytotoxic effects of the maytansinoid payload, DM4.

• Antibody: Carlumab targets CCL2.

• Linker: The N-Succinimidyl 4-(2-pyridyldithio)butyrate (SPDB) linker is a cleavable disulfide linker.[7][] It is designed to be stable in circulation but is cleaved in the reductive environment of the tumor cell, releasing the DM4 payload.[]

• Payload: DM4 is a potent microtubule inhibitor that induces cell cycle arrest and apoptosis in dividing cells.[7]

Proposed Mechanism of Action

The proposed mechanism of action for Carlumab-SPDB-DM4 would involve a dual-pronged attack. Firstly, the Carlumab component would neutralize CCL2 in the tumor microenvironment, reducing the recruitment of immunosuppressive macrophages. Secondly, upon binding to CCL2, the ADC would be internalized by CCL2-expressing cells, leading to the release of DM4 and direct cell killing.

References

• 1. assaygenie.com [assaygenie.com]
• 2. Carlumab - Wikipedia [en.wikipedia.org]
• 3. Carlumab Overview - Creative Biolabs [creativebiolabs.net]
• 4. Carlumab, an anti-C-C chemokine ligand 2 monoclonal antibody, in combination with four chemotherapy regimens for the treatment of patients with solid tumors: an open-label, multicenter phase 1b study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A first-in-human, first-in-class, phase I study of carlumab (CNTO 888), a human monoclonal antibody against CC-chemokine ligand 2 in patients with solid tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Effects of antibody, drug and linker on the preclinical and clinical toxicities of antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Cleavable vs. Non-Cleavable Linkers for DM4 Antibody-Drug Conjugates

For researchers, scientists, and drug development professionals advancing the field of targeted cancer therapies, the design of antibody-drug conjugates (ADCs) represents a multifaceted challenge. The choice of linker technology, which bridges the monoclonal antibody to the cytotoxic payload, is a critical determinant of an ADC's therapeutic index, influencing its stability, efficacy, and toxicity profile. This guide provides a comprehensive comparison of cleavable and non-cleavable linkers, with a specific focus on their application with the potent maytansinoid payload, DM4.

Executive Summary

The fundamental distinction between cleavable and non-cleavable linkers lies in their payload release mechanisms. Cleavable linkers are engineered to be labile within the tumor microenvironment or inside the target cell, releasing the payload through enzymatic cleavage, reduction, or pH sensitivity. This can lead to a "bystander effect," where the released, cell-permeable payload can kill neighboring antigen-negative tumor cells. In contrast, non-cleavable linkers require the complete proteolytic degradation of the antibody in the lysosome to release the payload, which remains attached to the linker and an amino acid residue. This approach generally offers greater plasma stability and a more favorable safety profile but lacks the bystander killing effect. For DM4-based ADCs, this choice significantly impacts in vivo efficacy, with cleavable linkers often demonstrating superior anti-tumor activity in preclinical models, largely attributed to the bystander effect of released DM4 metabolites.

Data Presentation

The following tables summarize the key comparative data between cleavable and non-cleavable linkers for maytansinoid ADCs, with a focus on DM4 where specific data is available.

Table 1: In Vitro Cytotoxicity of Maytansinoid ADCs

ADC Configuration	Linker Type	Linker Example	Cell Line	IC50 (pM)	Key Findings
huC242-DM4	Cleavable	Disulfide (SPDB)	COLO 205	~10-20	High in vitro potency.[1]
huC242-DM1	Non-cleavable	Thioether (SMCC)	COLO 205	~10-20	Similar in vitro potency to the cleavable DM4 ADC.[1]

Table 2: In Vivo Efficacy of huC242-Maytansinoid ADCs in Xenograft Models

ADC Configuration	Linker Type	Xenograft Model	Dosing	Outcome
huC242-SPDB-DM4	Cleavable	COLO 205	0.075 mg/kg/d x 5	Significant anti-tumor activity with a 30-day tumor growth delay.[1]
huC242-SMCC-DM1	Non-cleavable	COLO 205	0.075 mg/kg/d x 5	Less active, causing a tumor growth delay of 3 days.[1]
huC242-SPDB-DM4	Cleavable	SNU16	0.06 mg/kg/d x 5	Complete tumor regressions.[1]
huC242-SMCC-DM1	Non-cleavable	SNU16	0.06 mg/kg/d x 5	Less effective, resulting in a tumor growth delay of about 20 days.[1]
huC242-SPDB-DM4	Cleavable	HT-29	Single dose of 50 µg/kg or 150 µg/kg	Dose-dependent anti-tumor activity.[2]
huC242-SMCC-DM1	Non-cleavable	HT-29	Five daily injections of 150 µg/kg	Anti-tumor activity observed.[2]

Table 3: Metabolites of Maytansinoid ADCs

Linker Type	ADC Example	Metabolites Identified in Tumor Tissue	Cytotoxicity of Metabolites
Cleavable (Disulfide)	huC242-SPDB-DM4	Lysine-Nε-SPDB-DM4, DM4, S-methyl-DM4.[3][4]	DM4 and S-methyl-DM4 are highly cytotoxic and cell-permeable, contributing to the bystander effect.[3]
Non-cleavable (Thioether)	huC242-SMCC-DM1	Lysine-Nε-SMCC-DM1.[3][4]	Less cell-permeable and less cytotoxic than free maytansinoids.[3]

Mandatory Visualization

Signaling Pathways and Experimental Workflows

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. researchgate.net [researchgate.net]
• 3. Tumor delivery and in vivo processing of disulfide-linked and thioether-linked antibody-maytansinoid conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]

In Vitro Validation of On-Target Activity: A Comparative Guide for Carlumab-SPDB-DM4

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the in vitro validation of the on-target activity of Carlumab-SPDB-DM4, an antibody-drug conjugate (ADC) targeting the C-C motif chemokine ligand 2 (CCL2). Due to the limited availability of direct experimental data for Carlumab-SPDB-DM4 in the public domain, this document focuses on the established mechanisms of its components, detailed experimental protocols for its validation, and comparative data from other relevant antibody-drug conjugates.

Introduction to Carlumab-SPDB-DM4

Carlumab is a human monoclonal antibody that specifically targets CCL2, a chemokine implicated in tumor growth, metastasis, and angiogenesis. In the ADC format, Carlumab is conjugated to the potent cytotoxic agent DM4 via a disulfide-based linker, SPDB (N-succinimidyl 4-(2-pyridyldithio)butanoate). This design aims to selectively deliver the DM4 payload to CCL2-expressing tumor cells or cells in the tumor microenvironment, thereby minimizing systemic toxicity.

Mechanism of Action:

• Binding: The Carlumab antibody component of the ADC binds to CCL2 in the tumor microenvironment.

• Internalization: While CCL2 is a secreted protein, the ADC may be internalized by CCL2-expressing cells or by tumor-associated macrophages (TAMs) that are recruited by CCL2.

• Payload Release: Following internalization, the SPDB linker is cleaved in the reducing environment of the cell, releasing the DM4 payload.

• Cytotoxicity: DM4, a maytansinoid derivative, inhibits tubulin polymerization, leading to cell cycle arrest at the G2/M phase and subsequent apoptosis.

• Bystander Effect: The released, cell-permeable DM4 can diffuse out of the target cell and kill neighboring cancer cells, a phenomenon known as the bystander effect.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the CCL2 signaling pathway that Carlumab targets and a typical experimental workflow for the in vitro validation of an ADC like Carlumab-SPDB-DM4.

Figure 1: CCL2 Signaling Pathway Inhibition by Carlumab.

Figure 2: Experimental Workflow for In Vitro Validation.

Comparative Performance Data

As specific in vitro data for Carlumab-SPDB-DM4 is not publicly available, this section provides illustrative data from other ADCs utilizing the DM4 payload or targeting similar pathways. This data serves as a benchmark for the expected performance of a potent ADC.

Table 1: In Vitro Cytotoxicity of DM4-based ADCs

ADC Target	Linker	Payload	Cell Line	IC50 (nM)	Reference
5T4	SPDB	DM4	HGC-27 (Gastric Cancer)	0.1 - 1.0
HER2	Thioether	DM1	BT474 (Breast Cancer)	~0.3
CD79b	Thioether	Maytansine	BJAB (Lymphoma)	0.29
CD19	Not Specified	Maytansinoid	RA-1 (Lymphoma)	Not Specified

Note: IC50 values are highly dependent on the target antigen expression levels of the cell line used.

Experimental Protocols

Detailed methodologies for key in vitro experiments are provided below. These protocols are based on established standards for ADC validation.

Binding Affinity Assay (Surface Plasmon Resonance - SPR)

Objective: To determine the binding kinetics and affinity of Carlumab-SPDB-DM4 to its target, CCL2.

Methodology:

• Immobilization: Recombinant human CCL2 is immobilized on a sensor chip.

• Binding: A series of concentrations of Carlumab-SPDB-DM4 are flowed over the chip surface.

• Detection: The association and dissociation rates are measured in real-time by detecting changes in the refractive index at the sensor surface.

• Data Analysis: The binding kinetics (ka, kd) and the equilibrium dissociation constant (KD) are calculated from the sensorgrams.

Alternative Method: An Enzyme-Linked Immunosorbent Assay (ELISA) can also be used to assess binding.

In Vitro Cytotoxicity Assay (MTT Assay)

Objective: To measure the cytotoxic effect of Carlumab-SPDB-DM4 on CCL2-expressing and non-expressing cancer cell lines.

Methodology:

• Cell Seeding: Target cells are seeded in a 96-well plate and allowed to adhere overnight.

• Treatment: Cells are treated with a range of concentrations of Carlumab-SPDB-DM4, a non-targeting control ADC, and free DM4 for a period of 72-120 hours.

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated to allow for the formation of formazan (B1609692) crystals by viable cells.

• Solubilization: A solubilizing agent (e.g., DMSO or SDS) is added to dissolve the formazan crystals.

• Data Acquisition: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: The half-maximal inhibitory concentration (IC50) is calculated by plotting the percentage of cell viability against the logarithm of the drug concentration.

Internalization Assay (Flow Cytometry)

Objective: To quantify the rate and extent of internalization of Carlumab-SPDB-DM4 upon binding to target cells.

Methodology:

• Labeling: Carlumab-SPDB-DM4 is labeled with a pH-sensitive fluorescent dye (e.g., pHrodo) that fluoresces in the acidic environment of endosomes and lysosomes.

• Incubation: Target cells are incubated with the labeled ADC at 37°C for various time points. A control is kept at 4°C to inhibit internalization.

• Quenching/Washing: The fluorescence of non-internalized ADC on the cell surface is quenched or washed away.

• Data Acquisition: The fluorescence intensity of the cells is measured using a flow cytometer.

• Data Analysis: The rate of internalization is determined by the increase in mean fluorescence intensity over time.

Bystander Killing Assay (Co-culture Method)

Objective: To evaluate the ability of Carlumab-SPDB-DM4 to kill neighboring antigen-negative cells.

Methodology:

• Cell Labeling: The antigen-negative cell line is labeled with a fluorescent marker (e.g., GFP).

• Co-culture: The labeled antigen-negative cells are co-cultured with unlabeled antigen-positive cells at different ratios.

• Treatment: The co-culture is treated with Carlumab-SPDB-DM4.

• Data Acquisition: After a set incubation period, the viability of the fluorescently labeled antigen-negative cells is assessed by flow cytometry or fluorescence microscopy.

• Data Analysis: The percentage of dead antigen-negative cells is quantified to determine the extent of the bystander effect.

Conclusion

The in vitro validation of Carlumab-SPDB-DM4 requires a series of well-defined experiments to characterize its binding, internalization, cytotoxicity, and bystander effect. While specific data for this ADC is not widely available, the established potency of the DM4 payload and the specificity of the Carlumab antibody suggest a promising therapeutic potential. The experimental protocols and comparative data presented in this guide provide a robust framework for the evaluation of this and other similar antibody-drug conjugates. Further studies are warranted to fully elucidate the in vitro on-target activity of Carlumab-SPDB-DM4 and to support its advancement in preclinical and clinical development.

Comparative Analysis of Carlumab: A Cross-Reactivity Profile

This guide provides a detailed comparison of the Carlumab (CNTO 888) antibody with alternative anti-human CCL2 monoclonal antibodies, focusing on their cross-reactivity profiles. The information presented is intended for researchers, scientists, and drug development professionals to make informed decisions when selecting an antibody for their specific application.

Carlumab is a human monoclonal antibody that neutralizes the biological activity of C-C motif chemokine ligand 2 (CCL2), also known as monocyte chemoattractant protein-1 (MCP-1). CCL2 is a key chemokine involved in the recruitment of monocytes and macrophages to sites of inflammation and is implicated in various inflammatory diseases and cancer. Carlumab exerts its effect by binding to CCL2 and preventing its interaction with its receptor, CCR2.

Cross-Reactivity Profile of Carlumab

Studies have indicated that Carlumab is highly specific for human CCL2. It has been reported to not cross-react with murine (mouse) CCL2. Furthermore, it has been stated that Carlumab does not bind to other human or mouse CC chemokines, even those with high sequence homology, highlighting its specificity. While precise quantitative binding affinities for a full panel of related chemokines are not publicly available, the existing data strongly suggests a narrow binding profile for Carlumab.

Alternative Anti-Human CCL2 Monoclonal Antibodies

For researchers seeking alternatives to Carlumab, several other monoclonal antibodies targeting human CCL2 are commercially available. A key comparator is the mouse monoclonal antibody clone 23007 (available from R&D Systems as MAB679).

Cross-Reactivity Comparison

The following table summarizes the known cross-reactivity of Carlumab and a selected alternative. This data is based on information from published studies and manufacturer datasheets.

Antibody	Target	Known Non-Cross-Reactivity	Species Reactivity (for CCL2)
Carlumab (CNTO 888)	Human CCL2	Mouse CCL2, other human and mouse CC chemokines	Human
Clone 23007 (e.g., R&D Systems MAB679)	Human CCL2	Recombinant mouse CCL2, recombinant human and mouse CCL3, CCL4, CCL5, CCL7, CCL8	Human

Signaling Pathway of CCL2

The following diagram illustrates the signaling pathway inhibited by Carlumab and other neutralizing anti-CCL2 antibodies.

Caption: Inhibition of the CCL2/CCR2 signaling axis by Carlumab.

Experimental Workflow for Cross-Reactivity Testing

The specificity of an anti-CCL2 antibody can be experimentally verified using several standard immunoassays. The following diagram outlines a typical workflow.

Caption: Workflow for assessing antibody cross-reactivity.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of antibody cross-reactivity. Below are representative protocols for common immunoassays.

Enzyme-Linked Immunosorbent Assay (ELISA) for Cross-Reactivity

Objective: To determine the binding of an anti-human CCL2 antibody to a panel of different chemokines.

• Coating: Coat a 96-well microplate with 100 µL/well of each chemokine (e.g., human CCL2, mouse CCL2, human CCL3, etc.) at a concentration of 1-10 µg/mL in a suitable coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6). Incubate overnight at 4°C.

• Washing: Wash the plate three times with 200 µL/well of wash buffer (e.g., PBS with 0.05% Tween-20).

• Blocking: Block non-specific binding sites by adding 200 µL/well of blocking buffer (e.g., 5% non-fat dry milk or BSA in PBS-T) and incubate for 1-2 hours at room temperature.

• Primary Antibody Incubation: Wash the plate as in step 2. Add 100 µL/well of the anti-human CCL2 antibody (e.g., Carlumab) at various dilutions in blocking buffer. Incubate for 2 hours at room temperature.

• Washing: Repeat the wash step as in step 2.

• Secondary Antibody Incubation: Add 100 µL/well of a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody (e.g., anti-human IgG-HRP). Incubate for 1 hour at room temperature.

• Washing: Repeat the wash step as in step 2.

• Detection: Add 100 µL/well of a suitable HRP substrate (e.g., TMB). Incubate in the dark until a color develops.

• Stop Reaction: Stop the reaction by adding 50 µL/well of stop solution (e.g., 2N H₂SO₄).

• Data Acquisition: Read the absorbance at 450 nm using a microplate reader. Strong absorbance indicates binding.

Western Blot for Cross-Reactivity

Objective: To assess the specificity of an anti-human CCL2 antibody against a panel of chemokine proteins.

• Sample Preparation: Prepare lysates of cells expressing different chemokines or use purified recombinant chemokine proteins. Denature the protein samples by boiling in SDS-PAGE sample buffer.

• Gel Electrophoresis: Separate the protein samples by size on a polyacrylamide gel (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

• Blocking: Block the membrane for 1 hour at room temperature in a blocking buffer (e.g., 5% non-fat dry milk in TBS-T).

• Primary Antibody Incubation: Incubate the membrane with the anti-human CCL2 antibody (e.g., Carlumab) diluted in blocking buffer overnight at 4°C.

• Washing: Wash the membrane three times for 5-10 minutes each with TBS-T.

• Secondary Antibody Incubation: Incubate the membrane with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Repeat the wash step as in step 6.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and image the blot. A band at the expected molecular weight of a specific chemokine indicates binding.

Immunohistochemistry (IHC) for Species Cross-Reactivity

Objective: To determine if an anti-human CCL2 antibody cross-reacts with CCL2 in tissues from other species.

• Tissue Preparation: Obtain formalin-fixed, paraffin-embedded tissue sections from human and other species (e.g., mouse, rat, non-human primate).

• Deparaffinization and Rehydration: Deparaffinize the tissue sections in xylene and rehydrate through a graded series of ethanol (B145695) to water.

• Antigen Retrieval: Perform heat-induced epitope retrieval using a suitable buffer (e.g., citrate (B86180) buffer, pH 6.0).

• Blocking: Block endogenous peroxidase activity with a hydrogen peroxide solution and block non-specific binding sites with a blocking serum.

• Primary Antibody Incubation: Incubate the tissue sections with the anti-human CCL2 antibody (e.g., Carlumab) overnight at 4°C.

• Washing: Wash the slides with a wash buffer (e.g., PBS).

• Secondary Antibody Incubation: Apply a biotinylated secondary antibody followed by a streptavidin-HRP conjugate, or use a polymer-based detection system.

• Washing: Repeat the wash step.

• Chromogen Detection: Visualize the antibody binding using a suitable chromogen (e.g., DAB), which will produce a colored precipitate at the site of antigen localization.

• Counterstaining and Mounting: Counterstain the sections with hematoxylin, dehydrate, and mount with a coverslip.

• Microscopic Analysis: Examine the slides under a microscope. Specific staining in non-human tissues indicates cross-reactivity.

Assessing the Therapeutic Advantage of Targeting CCL2 with an Antibody-Drug Conjugate Approach: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of therapeutic strategies targeting the C-C motif chemokine ligand 2 (CCL2), with a forward-looking assessment of the potential advantages of an antibody-drug conjugate (ADC) approach. While clinical data for a CCL2-targeting ADC is not yet publicly available, this document synthesizes preclinical rationale and compares it with existing therapeutic modalities targeting the CCL2/CCR2 axis, supported by available experimental data.

The Rationale for Targeting CCL2 in Oncology

CCL2, also known as monocyte chemoattractant protein-1 (MCP-1), is a chemokine that is overexpressed in a variety of solid tumors, including prostate, breast, and pancreatic cancers.[1][2] Its expression is often correlated with advanced disease and poor prognosis.[1][2] CCL2 plays a pivotal role in shaping a pro-tumoral microenvironment by:

• Recruiting Immunosuppressive Cells: CCL2 is a potent chemoattractant for CCR2-expressing cells, primarily tumor-associated macrophages (TAMs) and regulatory T cells (Tregs).[3][4][5] These cells suppress anti-tumor immunity, promoting tumor growth.

• Promoting Angiogenesis: CCL2 can directly stimulate the formation of new blood vessels, which are essential for tumor growth and metastasis.[6][7]

• Enhancing Metastasis: By recruiting macrophages and promoting angiogenesis, CCL2 facilitates tumor cell invasion and dissemination to distant sites.[4][8]

• Direct Effects on Tumor Cells: Some tumor cells express CCR2, and CCL2 can directly promote their proliferation and survival in an autocrine or paracrine manner.[3][4]

Given its multifaceted role in tumor progression, the CCL2/CCR2 axis is a compelling target for cancer therapy.

Current Therapeutic Strategies Targeting the CCL2/CCR2 Axis

Therapeutic strategies developed to date have focused on disrupting the interaction between CCL2 and its receptor, CCR2. These include monoclonal antibodies against CCL2 and small molecule inhibitors of CCR2.

Monoclonal Antibodies (mAbs) against CCL2

Neutralizing antibodies bind to CCL2, preventing it from interacting with CCR2. Carlumab (CNTO 888) is a human monoclonal antibody against CCL2 that has been investigated in clinical trials.

Small Molecule Inhibitors of CCR2

These molecules act as antagonists, binding to CCR2 and blocking its activation by CCL2. Several CCR2 inhibitors have been evaluated in clinical studies.

The Potential Therapeutic Advantage of a CCL2-Targeting ADC

An ADC approach represents a paradigm shift from simply blocking CCL2 signaling to using CCL2 as a "zip code" to deliver a potent cytotoxic payload directly to the tumor microenvironment. A hypothetical CCL2-targeting ADC would consist of a monoclonal antibody specific for CCL2, a highly potent cytotoxic agent (payload), and a stable linker connecting the two.

The proposed mechanism of action would involve the ADC binding to CCL2 within the tumor microenvironment. While CCL2 is a secreted protein, it can be anchored to the extracellular matrix and the surface of cells, creating a localized concentration gradient. An anti-CCL2 ADC could potentially be internalized by CCR2-expressing cells, such as TAMs or tumor cells, that have bound CCL2. Upon internalization, the linker would be cleaved, releasing the cytotoxic payload and killing the target cell.

Potential Advantages of a CCL2-Targeting ADC:

• Targeted Payload Delivery: An ADC could eliminate key components of the pro-tumoral microenvironment, such as TAMs and CCR2+ tumor cells, rather than just modulating their signaling.

• Enhanced Efficacy: By actively killing immunosuppressive cells, a CCL2 ADC could potentially overcome the limitations of monotherapies that only block signaling, which have shown modest clinical efficacy.[9][10]

• Bystander Effect: The release of the cytotoxic payload within the tumor microenvironment could also kill adjacent tumor cells that may not express high levels of CCR2, a phenomenon known as the bystander effect.

• Potential for Combination Therapy: By remodeling the tumor microenvironment to be less immunosuppressive, a CCL2 ADC could synergize with other immunotherapies, such as checkpoint inhibitors.[11]

Comparative Data of CCL2/CCR2 Targeting Agents

The following tables summarize publicly available data from clinical trials of CCL2 monoclonal antibodies and CCR2 small molecule inhibitors. Note: Data for a CCL2-targeting ADC is not available and is therefore not included.

Table 1: Clinical Trial Data for Carlumab (Anti-CCL2 mAb)
Trial ID	Indication	Phase	Treatment	Key Outcomes	Reference
NCT00992186	Metastatic Castration-Resistant Prostate Cancer	II	Carlumab (15 mg/kg)	No PSA or RECIST responses. Median OS 10.2 months. Well-tolerated.	[10]
NCT01204996	Advanced Solid Tumors	Ib	Carlumab + Chemotherapy	No clinically relevant pharmacokinetic effect on chemotherapy. Total CCL2 levels increased post-treatment.	[12]
NCT00537368	Advanced Solid Tumors	I	Carlumab (0.3-15 mg/kg)	Well-tolerated. Dose-dependent increases in bound CCL2. One patient with ovarian cancer had a CA125 response and stable disease for 10 months.	[13]

Table 2: Clinical Trial Data for Select CCR2 Small Molecule Inhibitors
Compound	Trial ID	Indication	Phase	Key Outcomes	Reference
PF-04136309	NCT01413022	Pancreatic Cancer	I	Combination with FOLFIRINOX was safe. Prevented mobilization of CCR2+ monocytes.	[2]
CCX872-B	-	Pancreatic Cancer	Ib	Combination with FOLFIRINOX showed encouraging signs of efficacy.	[1]

Visualizing the Pathways and Experimental Workflows

Signaling Pathway

Caption: CCL2/CCR2 signaling cascade in the tumor microenvironment.

Experimental Workflow

Caption: Workflow for preclinical evaluation of a CCL2-targeting ADC.

Logical Relationship

Caption: Logical flow illustrating the potential advantage of a CCL2-ADC.

Key Experimental Protocols

In Vitro Cytotoxicity Assay (MTT Assay)

Objective: To determine the cytotoxic effect of a CCL2-targeting ADC on CCR2-expressing cells.

Methodology:

• Cell Seeding: Seed CCR2-positive target cells (e.g., monocytic cell lines like THP-1, or CCR2-transfected tumor cell lines) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate overnight.[14]

• ADC Treatment: Prepare serial dilutions of the CCL2-ADC, a non-targeting control ADC, and free payload. Add the compounds to the cells and incubate for 72-96 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C.[14]

• Solubilization: Add solubilization solution (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan (B1609692) crystals.[14]

• Absorbance Reading: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated controls and determine the IC50 value for each compound.

ADC Internalization Assay

Objective: To confirm that the anti-CCL2 antibody is internalized upon binding to CCL2 on the surface of CCR2-expressing cells.

Methodology:

• Antibody Labeling: Label the anti-CCL2 antibody with a pH-sensitive fluorescent dye (e.g., a dye that fluoresces in the acidic environment of the lysosome).

• Cell Treatment: Incubate CCR2-positive cells with the labeled antibody for various time points (e.g., 0, 1, 4, 24 hours) at 37°C. A 4°C control should be included to inhibit internalization.

• Flow Cytometry: Wash the cells to remove unbound antibody and analyze by flow cytometry.

• Data Analysis: Quantify the mean fluorescence intensity (MFI) of the cells. An increase in MFI over time at 37°C compared to the 4°C control indicates internalization.[15]

In Vivo Tumor Model with TME Analysis

Objective: To evaluate the anti-tumor efficacy of a CCL2-targeting ADC and its effect on the tumor microenvironment in a relevant animal model.

Methodology:

• Tumor Implantation: Implant a syngeneic tumor cell line known to establish a CCL2-rich microenvironment into immunocompetent mice.

• Treatment: Once tumors are established, randomize mice into treatment groups: vehicle control, CCL2-ADC, anti-CCL2 mAb, and a non-targeting control ADC. Administer treatments as per the determined dosing schedule.

• Tumor Growth Monitoring: Measure tumor volume two to three times per week.

• Endpoint Analysis: At the end of the study, or when tumors reach a predetermined size, euthanize the mice and harvest the tumors.

• TME Analysis:

  • Flow Cytometry: Prepare single-cell suspensions from the tumors and spleen. Stain for various immune cell markers (e.g., CD4, CD8, FoxP3 for T cells; F4/80, CD11b, CD206 for macrophages) to quantify the immune cell populations.[5]

  • Immunohistochemistry (IHC): Perform IHC on tumor sections to visualize the spatial distribution of immune cells (e.g., TAMs, Tregs) and markers of angiogenesis (e.g., CD31).

Conclusion

Targeting the CCL2/CCR2 axis is a well-validated strategy in preclinical oncology, although its translation to clinical efficacy with signaling blockade alone has been challenging. An ADC approach offers a novel and potentially more potent method to not only disrupt CCL2's pro-tumoral functions but also to actively eliminate the immunosuppressive cells that orchestrate the tumor microenvironment. The successful development of a CCL2-targeting ADC would require careful optimization of the antibody, linker, and payload to ensure targeted delivery and potent cell killing with an acceptable safety profile. The experimental framework outlined in this guide provides a roadmap for the preclinical evaluation of such a promising therapeutic modality.

References

• 1. walshmedicalmedia.com [walshmedicalmedia.com]
• 2. Potentials of C‐C motif chemokine 2–C‐C chemokine receptor type 2 blockers including propagermanium as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Targeting the CCL2/CCR2 Axis in Cancer Immunotherapy: One Stone, Three Birds? [frontiersin.org]
• 4. Targeting the CCL2/CCR2 Axis in Cancer Immunotherapy: One Stone, Three Birds? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Role of the CCL2‐CCR2 signalling axis in cancer: Mechanisms and therapeutic targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Targeting of CCL2-CCR2-Glycosaminoglycan Axis Using a CCL2 Decoy Protein Attenuates Metastasis through Inhibition of Tumor Cell Seeding - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A randomized controlled trial with an anti-CCL2 (anti-monocyte chemotactic protein 1) monoclonal antibody in patients with rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. The Potential of Combination Therapies and Patient Stratification to Improve CCR2 Inhibition Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Carlumab, an anti-C-C chemokine ligand 2 monoclonal antibody, in combination with four chemotherapy regimens for the treatment of patients with solid tumors: an open-label, multicenter phase 1b study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. aacrjournals.org [aacrjournals.org]
• 14. Determination of ADC Cytotoxicity - Creative Biolabs [creative-biolabs.com]
• 15. ADC In Vitro Screening & Evaluation_ADC In Vitro Screening_Antibody Drug Conjugates Services - Antibody/ADC In Vitro Studies - ICE Bioscience [en.ice-biosci.com]

Validation of CCL2 as a Predictive Biomarker for Carlumab-SPDB-DM4 Efficacy: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the potential for C-C Motif Chemokine Ligand 2 (CCL2) to serve as a predictive biomarker for a hypothetical antibody-drug conjugate (ADC), Carlumab-SPDB-DM4. As no direct clinical data for this specific ADC exists, this document synthesizes information on its core components—Carlumab, the SPDB-DM4 platform, and the biological role of CCL2—to build a framework for its potential validation. We will compare this hypothetical validation pathway against established biomarker strategies for other targeted therapies.

Executive Summary

The validation of a predictive biomarker is critical for patient stratification and maximizing the therapeutic window of targeted agents. This guide explores the scientific rationale and potential methodologies for validating CCL2 as a predictive biomarker for a theoretical ADC, Carlumab-SPDB-DM4. Carlumab is a monoclonal antibody that neutralizes the chemokine CCL2.[1][2][3][4] The SPDB-DM4 system represents a potent cytotoxic payload delivery platform.[][6][7] The core hypothesis is that tumors with high CCL2 expression could be uniquely susceptible to a CCL2-targeting ADC. However, the nature of CCL2 as a secreted protein presents unique challenges compared to traditional ADC targets, which are typically cell surface receptors. This guide outlines the necessary preclinical and clinical validation steps, provides detailed experimental protocols, and compares this approach to alternative biomarker strategies.

Component Analysis: Carlumab, SPDB-DM4, and CCL2

A thorough understanding of each component is essential to conceptualize the mechanism of action and biomarker strategy for Carlumab-SPDB-DM4.

Component	Description	Role in Hypothetical ADC	Key Characteristics
Carlumab (CNTO 888)	A human IgG1 monoclonal antibody that binds with high affinity and specificity to human CCL2 (also known as Monocyte Chemoattractant Protein-1, MCP-1).[8][9]	The targeting moiety of the ADC, intended to deliver the cytotoxic payload to the tumor microenvironment (TME).	Developed to neutralize CCL2's function in recruiting immunosuppressive cells and promoting angiogenesis.[1][4] Clinical trials were discontinued (B1498344) due to limited efficacy, potentially linked to a compensatory increase in total CCL2 levels following administration.[1][2][3]
SPDB-DM4	An ADC linker-payload combination. SPDB (N-succinimidyl-4-(2-pyridyldithio)butyrate) is a disulfide-based linker. DM4 is a potent maytansinoid derivative that inhibits tubulin polymerization.[][6][10]	The cytotoxic component. The SPDB linker is designed to be stable in circulation and release DM4 upon internalization into cells with a reducing environment.[6][10]	DM4 induces cell cycle arrest and apoptosis.[6] The cleavable disulfide linker is a common strategy for intracellular drug release.[10]
CCL2	A small cytokine belonging to the CC chemokine family. It is a potent chemoattractant for monocytes, macrophages, memory T-cells, and other immune cells.[2][11][12]	The target of the ADC. High CCL2 expression in the TME is associated with poor prognosis in various cancers.[13]	CCL2 is primarily a secreted protein but can be anchored to the surface of endothelial cells via glycosaminoglycans.[2] It plays a key role in establishing an immunosuppressive TME by recruiting tumor-associated macrophages (TAMs).[11][13][14]

Conceptual Framework for Carlumab-SPDB-DM4 Action and CCL2 as a Predictive Biomarker

Given that Carlumab is a neutralizing antibody targeting a secreted protein, the mechanism of a Carlumab-based ADC is not as straightforward as for ADCs targeting internalizing cell-surface receptors. Below is a diagram illustrating the proposed signaling pathway of CCL2 and the hypothetical mechanism of action for Carlumab-SPDB-DM4.

Caption: Proposed CCL2 pathway and hypothetical Carlumab-ADC mechanism.

For CCL2 to be a predictive biomarker, its level of expression should correlate with the efficacy of Carlumab-SPDB-DM4. Two hypothetical mechanisms could be at play:

• Targeting CCL2-Expressing Cells: If tumor cells themselves express surface-bound CCL2, the ADC could directly target and kill them.

• Targeting the TME: The ADC could bind to CCL2 anchored on endothelial cells within the TME, leading to the destruction of tumor vasculature (an anti-angiogenic effect).

Experimental Validation Workflow

Validating CCL2 as a predictive biomarker would require a multi-stage approach, from preclinical modeling to clinical trial validation.

Caption: Workflow for validating CCL2 as a predictive biomarker.

Preclinical Data Comparison

The table below outlines the necessary preclinical experiments and hypothetical data that would support the validation of CCL2 as a predictive biomarker.

Experiment	Objective	CCL2-High Model Outcome (Hypothetical)	CCL2-Low Model Outcome (Hypothetical)	Alternative Biomarker Comparison
In Vitro Cytotoxicity Assay	To determine the direct killing effect of Carlumab-SPDB-DM4 on cancer cells.	High cell killing (Low IC50) if cells express surface CCL2.	Minimal cell killing (High IC50).	HER2 for Trastuzumab Emtansine (T-DM1): Direct correlation between HER2 receptor density and ADC efficacy.
In Vivo Tumor Growth Inhibition	To assess the anti-tumor efficacy in a living system.	Significant tumor growth inhibition or regression.	Modest or no effect on tumor growth.	TROP2 for Sacituzumab Govitecan: Efficacy demonstrated across a range of TROP2 expression levels, suggesting a different dependency.
Immunohistochemistry (IHC) of Tumors	To visualize the localization of the ADC and its effect on the TME.	High ADC accumulation in the tumor. Reduction in CD31+ (endothelial) cells and F4/80+ (macrophage) cells.	Low ADC accumulation. No significant change in TME composition.	Nectin-4 for Enfortumab Vedotin: Strong and uniform expression of Nectin-4 on tumor cells correlates with response.

Detailed Experimental Protocols

Quantification of CCL2 in Patient Samples (ELISA)

• Objective: To measure the concentration of CCL2 in patient serum or plasma to establish a cutoff for "CCL2-High" vs. "CCL2-Low" cohorts.

• Procedure:

  • Collect whole blood and process to obtain serum or plasma. Store at -80°C.

  • Use a commercial human CCL2/MCP-1 ELISA kit.

  • Coat a 96-well plate with a capture antibody specific for human CCL2.

  • Wash the plate and block non-specific binding sites.

  • Add patient samples and standards to the wells and incubate.

  • Wash the plate and add a detection antibody conjugated to an enzyme (e.g., HRP).

  • Wash again and add the enzyme substrate.

  • Stop the reaction and measure the absorbance at the appropriate wavelength.

  • Calculate CCL2 concentration based on the standard curve.

In Vivo Xenograft Efficacy Study

• Objective: To evaluate the anti-tumor activity of Carlumab-SPDB-DM4 in mouse models bearing human tumors with differential CCL2 expression.

• Procedure:

  • Select two human cancer cell lines: one with high CCL2 secretion (e.g., a prostate cancer line[15]) and one with low CCL2 secretion.

  • Implant 1-5 million cells subcutaneously into the flank of immunocompromised mice (e.g., NSG mice).

  • Allow tumors to grow to a palpable size (e.g., 100-150 mm³).

  • Randomize mice into four groups for each cell line: (1) Vehicle control, (2) Carlumab alone, (3) Non-targeting ADC control, (4) Carlumab-SPDB-DM4.

  • Administer treatments intravenously at a predetermined dose and schedule (e.g., once weekly for 4 weeks).

  • Measure tumor volume with calipers twice weekly.

  • Monitor animal body weight as a measure of toxicity.

  • At the end of the study, euthanize mice and harvest tumors for IHC analysis.

Conclusion and Future Directions

The validation of CCL2 as a predictive biomarker for a hypothetical Carlumab-SPDB-DM4 ADC is a complex but scientifically intriguing proposition. The primary challenge lies in the secreted nature of CCL2, which deviates from the standard paradigm of ADC targets. Preclinical studies would be essential to demonstrate that a Carlumab-based ADC can effectively localize to the tumor microenvironment and exert a potent cytotoxic effect in a CCL2-dependent manner.

Should such an ADC be developed, a robust biomarker strategy would be paramount. This would involve developing a standardized assay to quantify CCL2 levels in patient tumors or circulation and prospectively designed clinical trials to confirm that patients with high CCL2 levels derive a significant benefit from the treatment. While Carlumab itself did not succeed as a monotherapy, its use as a targeting agent for a potent payload like DM4 could potentially unlock therapeutic value in a biomarker-selected patient population. Further research into the surface binding dynamics of CCL2 in the TME is warranted to fully explore this innovative ADC concept.

References

• 1. assaygenie.com [assaygenie.com]
• 2. Carlumab Overview - Creative Biolabs [creativebiolabs.net]
• 3. Carlumab - Wikipedia [en.wikipedia.org]
• 4. Facebook [cancer.gov]
• 6. Anti-IL2RA (Daclizumab)-SPDB-DM4 ADC - Creative Biolabs [creative-biolabs.com]
• 7. sulfo-SPDB-DM4 | CAS:1626359-59-8 | AxisPharm [axispharm.com]
• 8. Phase 2 study of carlumab (CNTO 888), a human monoclonal antibody against CC-chemokine ligand 2 (CCL2), in metastatic castration-resistant prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. selleckchem.com [selleckchem.com]
• 10. Anti-CanAg (clone huC242)-SPDB-DM4 ADC - Creative Biolabs [creativebiolabs.net]
• 11. Roles of CCL2-CCR2 Axis in the Tumor Microenvironment - PMC [pmc.ncbi.nlm.nih.gov]
• 12. CCL2: An Important Mediator Between Tumor Cells and Host Cells in Tumor Microenvironment - PMC [pmc.ncbi.nlm.nih.gov]
• 13. CCL2 in the Tumor Microenvironment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Serum CCL2 Is a Prognostic Biomarker for Non-Metastatic Castration-Sensitive Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Antibody-Drug Conjugates in Prostate Cancer: Benchmarking a Novel Anti-CCL2 Approach

A detailed guide for researchers and drug development professionals on the current landscape of Antibody-Drug Conjugates (ADCs) for prostate cancer, providing a comparative framework for the conceptual Anti-CCL2 (Carlumab)-SPDB-DM4 ADC.

Disclaimer: There is currently no publicly available preclinical or clinical data for the specific antibody-drug conjugate Anti-CCL2 (Carlumab)-SPDB-DM4 in the context of prostate cancer. The development of the unconjugated antibody, Carlumab (CNTO 888), for metastatic castration-resistant prostate cancer (mCRPC) was discontinued (B1498344) due to a lack of significant single-agent antitumor activity in a Phase 2 clinical trial. This guide, therefore, provides a comparative analysis of prominent ADCs with published data in prostate cancer to serve as a benchmark for the theoretical application of a Carlumab-based ADC.

Introduction to Anti-CCL2 (Carlumab)-SPDB-DM4

The conceptual Anti-CCL2 (Carlumab)-SPDB-DM4 is an antibody-drug conjugate comprising three key components:

• Antibody: Carlumab (CNTO 888), a human monoclonal antibody that targets C-C motif chemokine ligand 2 (CCL2). CCL2 is a chemokine that plays a significant role in the tumor microenvironment by promoting tumor growth, angiogenesis, and metastasis.

• Linker: SPDB (N-succinimidyl 4-(2-pyridyldithio)butanoate), a cleavable disulfide linker designed to be stable in circulation and release the payload within the target cell.

• Payload: DM4, a potent maytansinoid tubulin inhibitor that induces cell cycle arrest and apoptosis.

The rationale behind this ADC is to selectively deliver the cytotoxic payload DM4 to the tumor microenvironment where CCL2 is expressed, thereby targeting cancer cells and associated stromal cells.

Comparative Landscape of ADCs in Prostate Cancer

While data for Carlumab-SPDB-DM4 is unavailable, several other ADCs targeting different antigens have been investigated in prostate cancer, providing valuable insights into the potential and challenges of this therapeutic modality. This guide focuses on ADCs targeting Prostate-Specific Membrane Antigen (PSMA), Six-Transmembrane Epithelial Antigen of the Prostate 1 (STEAP1), B7 homolog 3 (B7-H3), and Trophoblast cell surface antigen 2 (TROP-2).

Table 1: Overview of Selected ADCs in Prostate Cancer

ADC Name (Target)	Antibody	Linker	Payload
PSMA ADC (PSMA)	Anti-PSMA mAb	Valine-citrulline (cleavable)	Monomethyl auristatin E (MMAE)
ARX517 (PSMA)	Humanized anti-PSMA mAb	Non-cleavable	Amberstatin-269 (AS269)
ABBV-969 (STEAP1 & PSMA)	Dual-targeting mAb	Proprietary	Topoisomerase 1 inhibitor
Vobramitamab duocarmazine (MGC018) (B7-H3)	Anti-B7-H3 mAb	Cleavable	Duocarmycin
Ifinatamab deruxtecan (B607063) (DS-7300a) (B7-H3)	Anti-B7-H3 mAb	Cleavable	Deruxtecan (Topoisomerase I inhibitor)
Sacituzumab govitecan (TROP-2)	Anti-TROP-2 mAb	CL2A (cleavable)	SN-38 (Topoisomerase I inhibitor)

Table 2: Clinical Efficacy of Selected ADCs in Metastatic Castration-Resistant Prostate Cancer (mCRPC)

ADC Name	Phase	PSA50 Response Rate	Objective Response Rate (ORR)	Median Duration of Response (DoR)	Median Progression-Free Survival (PFS)
PSMA ADC (MMAE)	II	14-21%	5.7% (chemo-naïve)	Not Reported	Not Reported
ARX517	I/II	52% (at ≥2.0 mg/kg)	Not Reported	Not Reported	Not Reported
ABBV-969	I	Data not yet mature	Data not yet mature	Data not yet mature	Data not yet mature
Vobramitamab duocarmazine	II	36.6-43.9%	17.8-25.0%	Not Reported	7.5-8.5 months
Ifinatamab deruxtecan	I/II	Not Reported	~25% (evaluable pts)	6.4 months	4.8 months
Sacituzumab govitecan	II (Urothelial Cancer)	Not Applicable	27%	7.2 months	5.4 months

Note: Data for Sacituzumab govitecan is from the TROPHY-U-01 trial in metastatic urothelial cancer, as prostate cancer-specific Phase 2 data is limited. This serves as a proxy for its potential activity.

Table 3: Safety Profile of Selected ADCs in mCRPC (Most Common Grade ≥3 Treatment-Related Adverse Events)

ADC Name	Hematological	Non-Hematological
PSMA ADC (MMAE)	Neutropenia	Fatigue, Neuropathy, Electrolyte imbalance
ARX517	Lymphocyte count decrease, Platelet count decrease	Dry mouth, Fatigue, Diarrhea
ABBV-969	Data not yet mature	Data not yet mature
Vobramitamab duocarmazine	Anemia, Neutropenia	Pleural effusion, Fatigue, Nausea
Ifinatamab deruxtecan	Anemia, Neutropenia	Nausea, Fatigue, Vomiting, Diarrhea
Sacituzumab govitecan	Neutropenia, Anemia, Febrile neutropenia	Diarrhea, Nausea, Fatigue

Signaling Pathways and Experimental Workflows

To understand the mechanism of action and the evaluation process of these ADCs, the following diagrams illustrate the CCL2 signaling pathway and a typical experimental workflow for ADC development.

CCL2 signaling cascade in prostate cancer.

The four-step mechanism of ADC action.

Typical preclinical ADC development pipeline.

Experimental Protocols

Detailed methodologies are crucial for the accurate interpretation and replication of experimental data. Below are representative protocols for key in vitro and in vivo assays used in the preclinical evaluation of ADCs for prostate cancer.

In Vitro Cytotoxicity Assay (e.g., MTT or CellTiter-Glo®)

• Objective: To determine the half-maximal inhibitory concentration (IC50) of the ADC in prostate cancer cell lines.

• Methodology:

  • Cell Seeding: Prostate cancer cells (e.g., LNCaP, PC-3, DU145) are seeded in 96-well plates at a predetermined density (e.g., 5,000-10,000 cells/well) and allowed to adhere overnight.

  • ADC Treatment: A serial dilution of the ADC is prepared in culture medium. The existing medium is removed from the cells and replaced with the ADC dilutions. Control wells receive medium with a non-targeting control ADC or vehicle.

  • Incubation: Plates are incubated for a period of 72 to 120 hours at 37°C in a humidified 5% CO2 incubator.

  • Viability Assessment:

    • MTT Assay: MTT reagent is added to each well and incubated for 2-4 hours. The resulting formazan (B1609692) crystals are solubilized, and the absorbance is read at 570 nm.

    • CellTiter-Glo® Assay: CellTiter-Glo® reagent is added to each well, and luminescence, which correlates with ATP levels and cell viability, is measured.

  • Data Analysis: Cell viability is calculated as a percentage relative to untreated control cells. IC50 values are determined by fitting the data to a four-parameter logistic curve.

ADC Internalization Assay (Flow Cytometry)

• Objective: To quantify the rate and extent of ADC internalization into target-expressing cells.

• Methodology:

  • Cell Preparation: Prostate cancer cells are harvested and resuspended in a suitable buffer.

  • ADC Incubation: Cells are incubated with a fluorescently labeled ADC (or a primary unlabeled ADC followed by a fluorescently labeled secondary antibody) on ice for 30-60 minutes to allow for surface binding.

  • Internalization Induction: The cells are washed and then incubated at 37°C for various time points (e.g., 0, 1, 4, 24 hours) to allow for internalization. A control set of cells is kept at 4°C to prevent internalization.

  • Quenching/Stripping: To differentiate between surface-bound and internalized ADC, a quenching agent (e.g., trypan blue) or an acid wash is used to extinguish the fluorescence of the surface-bound antibody.

  • Flow Cytometry: The fluorescence intensity of the cells is measured using a flow cytometer.

  • Data Analysis: The mean fluorescence intensity (MFI) of the cell population at each time point is used to calculate the percentage of internalization relative to the total bound ADC at time zero.

In Vivo Xenograft Efficacy Study

• Objective: To evaluate the anti-tumor efficacy of the ADC in a living organism.

• Methodology:

  • Animal Model: Immunocompromised mice (e.g., SCID or NSG) are subcutaneously or orthotopically implanted with human prostate cancer cells or patient-derived xenograft (PDX) tissue.

  • Tumor Growth: Tumors are allowed to grow to a palpable size (e.g., 100-200 mm³).

  • Randomization and Treatment: Mice are randomized into treatment groups (e.g., vehicle control, non-targeting ADC, ADC at various doses). The ADC is typically administered intravenously.

  • Monitoring: Tumor volume is measured regularly (e.g., twice weekly) using calipers. Body weight is also monitored as an indicator of toxicity.

  • Endpoint: The study is concluded when tumors in the control group reach a predetermined size, or at a set time point. Tumors are then excised for further analysis (e.g., immunohistochemistry).

  • Data Analysis: Tumor growth inhibition (TGI) is calculated for each treatment group relative to the vehicle control. Statistical analysis is performed to determine the significance of the anti-tumor effect.

Conclusion

The landscape of ADCs in prostate cancer is rapidly evolving, with several promising candidates targeting PSMA, STEAP1, and B7-H3 demonstrating clinical activity. While the conceptual Anti-CCL2 (Carlumab)-SPDB-DM4 ADC remains unevaluated, this comparative guide provides a crucial framework for assessing its potential. The success of future ADCs in prostate cancer will likely depend on the identification of novel, highly-expressed, and internalizing targets, as well as the optimization of linker and payload technologies to maximize efficacy and minimize toxicity. The data and protocols presented herein offer a valuable resource for researchers and clinicians working to advance this important class of therapeutics for patients with prostate cancer.

Safety & Regulatory Compliance

Safeguarding Research: Proper Disposal Procedures for Anti-CCL2 (Carlumab)-SPDB-DM4

The proper disposal of antibody-drug conjugates (ADCs) like Anti-CCL2 (Carlumab)-SPDB-DM4 is a critical component of laboratory safety and environmental protection. Due to the potent cytotoxic nature of the DM4 payload, stringent disposal protocols are necessary to mitigate risks to researchers, support staff, and the surrounding environment. This guide provides a comprehensive overview of the recommended disposal procedures for Anti-CCL2 (Carlumab)-SPDB-DM4, emphasizing safety, compliance, and operational clarity for researchers, scientists, and drug development professionals.

Hazard Classification and Waste Management

Anti-CCL2 (Carlumab)-SPDB-DM4 is classified as a highly potent compound due to its DM4 payload, a microtubule inhibitor.[1][2] Consequently, all waste generated from its handling and experimentation must be treated as hazardous chemical and biological waste. The Occupational Exposure Limit (OEL) for most ADCs is typically less than 0.1 μg/m³, necessitating the most stringent containment measures.[3]

Waste Category	Hazard Type	Primary Containment	Disposal Route
Solid Waste	Cytotoxic, Biohazardous	Puncture-resistant, labeled sharps containers; double-bagged, sealed waste bags	Incineration
Liquid Waste	Cytotoxic, Biohazardous	Sealed, leak-proof containers compatible with chemical inactivation agents	Chemical inactivation followed by incineration
Sharps	Puncture, Cytotoxic, Biohazardous	Puncture-resistant, labeled sharps containers	Incineration
Contaminated PPE	Cytotoxic, Biohazardous	Double-bagged, sealed waste bags	Incineration

Step-by-Step Disposal Protocol

The following protocol outlines the essential steps for the safe disposal of Anti-CCL2 (Carlumab)-SPDB-DM4.

1. Segregation at the Source:

• Immediately segregate all waste contaminated with Anti-CCL2 (Carlumab)-SPDB-DM4 from the general laboratory waste stream.

• Use designated, clearly labeled waste containers.

2. Solid Waste Disposal:

• Non-Sharp Solid Waste: This includes contaminated gloves, bench paper, pipette tips, and vials.

  • Collect in a dedicated, leak-proof container lined with a heavy-duty, yellow biohazard bag.

  • Once the bag is three-quarters full, securely seal it.

  • Place the sealed bag into a second biohazard bag (double-bagging) and seal it.

  • Store in a designated hazardous waste accumulation area.

• Sharps Waste: This includes needles, syringes, and contaminated glassware.

  • Dispose of immediately in a puncture-resistant, labeled sharps container.

  • Do not overfill the container. Once it is three-quarters full, securely close and lock the lid.

  • Place the sealed sharps container in a designated hazardous waste accumulation area.

3. Liquid Waste Disposal:

• Collect all liquid waste containing Anti-CCL2 (Carlumab)-SPDB-DM4 in a dedicated, sealed, and leak-proof container.

• The container must be made of a material compatible with the chosen inactivation solution.

• Chemical Inactivation (Recommended):

  • A common method for inactivating maytansinoid payloads like DM4 is through chemical degradation. A freshly prepared solution of sodium hypochlorite (B82951) (bleach) is often used.

  • Methodology:

    • Working in a certified chemical fume hood, slowly add a sufficient volume of concentrated bleach to the liquid waste to achieve a final concentration of at least 10%.

    • Gently stir the solution to ensure thorough mixing.

    • Allow the mixture to react for a minimum of 30 minutes to ensure complete inactivation of the cytotoxic payload.

    • After inactivation, neutralize the bleach solution as required by your institution's safety protocols before final collection.

• Label the container clearly as "Inactivated Anti-CCL2 (Carlumab)-SPDB-DM4 Waste" and include the date of inactivation.

• Store in a designated hazardous waste accumulation area.

4. Decontamination of Surfaces and Equipment:

• All surfaces and non-disposable equipment that have come into contact with the ADC must be thoroughly decontaminated.

• Use a validated decontamination solution, such as a 10% bleach solution, followed by a rinse with 70% ethanol (B145695) and then water.

• All cleaning materials (wipes, paper towels) must be disposed of as solid cytotoxic waste.

5. Final Disposal:

• All contained and labeled waste must be collected by a certified hazardous waste disposal service.

• The primary method for the final disposal of ADC waste is high-temperature incineration to ensure complete destruction of the cytotoxic components.[4]

Workflow for Proper Disposal

Caption: Disposal workflow for Anti-CCL2 (Carlumab)-SPDB-DM4.

Personnel Safety and Training

All personnel handling Anti-CCL2 (Carlumab)-SPDB-DM4 must receive specific training on the risks associated with ADCs and the proper handling and disposal procedures.[5] This includes:

• Personal Protective Equipment (PPE): A dedicated lab coat, double gloves, and safety glasses are mandatory. For procedures with a risk of aerosol generation, a respirator may be required.

• Engineering Controls: All handling of this ADC should be performed within a certified biological safety cabinet or a chemical fume hood to minimize exposure.[4]

• Spill Response: A spill kit with appropriate materials for containing and decontaminating cytotoxic compounds must be readily available. All personnel must be trained on its use.

By adhering to these stringent disposal procedures, laboratories can ensure a safe working environment and maintain compliance with environmental regulations when working with highly potent compounds like Anti-CCL2 (Carlumab)-SPDB-DM4.

References

• 1. Effects of antibody, drug and linker on the preclinical and clinical toxicities of antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pharmtech.com [pharmtech.com]
• 4. adcreview.com [adcreview.com]
• 5. Evaluation and safe handling of ADCs and their toxic payloads: Part 2 [cleanroomtechnology.com]

Safeguarding Researchers: Essential Protocols for Handling Anti-CCL2 (Carlumab)-SPDB-DM4

Comprehensive safety measures, including the use of appropriate personal protective equipment (PPE) and adherence to strict handling and disposal protocols, are paramount for researchers and laboratory personnel working with the antibody-drug conjugate (ADC) Anti-CCL2 (Carlumab)-SPDB-DM4. Due to the highly potent nature of its cytotoxic maytansinoid DM4 payload, this compound requires meticulous procedures to prevent occupational exposure and ensure a safe laboratory environment.

Antibody-drug conjugates represent a sophisticated class of therapeutics that merge the specificity of a monoclonal antibody with the cell-killing power of a potent cytotoxic agent.[1] This targeted approach, however, necessitates a robust safety framework to protect laboratory professionals from the risks associated with the cytotoxic component.[2] Exposure can occur through various routes, including skin contact, inhalation of aerosols, and accidental ingestion.[3] Therefore, a multi-faceted approach to safety, encompassing engineering controls, personal protective equipment, and stringent operational and disposal plans, is essential.

Personal Protective Equipment (PPE)

The selection and proper use of PPE are the final and most direct barriers between the researcher and the hazardous material. For all activities involving Anti-CCL2 (Carlumab)-SPDB-DM4, from reconstitution to administration in experimental models, a comprehensive PPE ensemble is required. This is especially critical during procedures with a higher risk of generating aerosols or spills.[4]

Below is a summary of recommended PPE for various laboratory activities involving this ADC:

Laboratory Activity	Recommended Personal Protective Equipment
Low-Manipulation Tasks (e.g., handling sealed vials, visual inspection)	- Double Nitrile Gloves- Disposable Lab Coat- Safety Glasses with Side Shields
Solution Preparation & Handling (e.g., reconstitution, dilution, aliquoting)	- Double Nitrile Gloves- Disposable, fluid-resistant Gown- Safety Goggles or a Full Face Shield- Surgical Mask (to prevent product contamination)
High-Risk Procedures (e.g., vortexing, sonicating, animal dosing, cleaning spills)	- Double Nitrile Gloves (consider thicker, chemotherapy-rated gloves)- Impermeable, disposable Gown with cuffs- Full Face Shield and Goggles- N95 Respirator (if risk of aerosolization is high)
Waste Disposal	- Double Nitrile Gloves- Disposable, fluid-resistant Gown- Safety Goggles

Experimental Workflow for Safe Handling and Disposal

A systematic workflow is crucial to minimize the risk of exposure at every stage of handling Anti-CCL2 (Carlumab)-SPDB-DM4. The following diagram outlines the key steps, from preparation to final disposal. Adherence to these procedures is mandatory for maintaining a safe laboratory environment.

Caption: Workflow for the safe handling and disposal of Anti-CCL2 (Carlumab)-SPDB-DM4.

Operational and Disposal Plans

Engineering Controls: All manipulations of Anti-CCL2 (Carlumab)-SPDB-DM4, particularly the handling of powdered forms and the preparation of solutions, should be conducted within a certified chemical fume hood or a Class II Biological Safety Cabinet (BSC) to minimize aerosol exposure.[4][5]

Decontamination and Spill Management: In the event of a spill, the area should be immediately secured to prevent further contamination.[6] Personnel should don appropriate PPE, including respiratory protection, before proceeding with cleanup. The spill should be contained using an absorbent material from a designated cytotoxic spill kit. The area must then be decontaminated. A common practice for decontaminating surfaces exposed to maytansinoids involves washing the area with a sodium hydroxide (B78521) solution (0.5 M to 1 M), followed by a thorough rinse with water.[7] All materials used for spill cleanup must be disposed of as cytotoxic waste.[6]

Waste Disposal: All materials that come into contact with Anti-CCL2 (Carlumab)-SPDB-DM4, including pipette tips, tubes, vials, gloves, gowns, and cleaning materials, must be treated as cytotoxic waste.[4] This waste should be segregated into appropriate containers (sharps, solid, and liquid waste), clearly labeled as "Cytotoxic Waste," and disposed of in accordance with institutional and local environmental health and safety (EHS) guidelines.[4] It is crucial to establish a separate waste stream for cytotoxic materials to ensure they are handled and incinerated properly.[8]

By implementing these comprehensive safety and logistical measures, research institutions can foster a secure environment for the valuable work being done with potent next-generation therapeutics like Anti-CCL2 (Carlumab)-SPDB-DM4.

References

• 1. How To Safely Handle Your Antibody Drug Conjugate [bioprocessonline.com]
• 2. Antibody-drug conjugates: trends and challenges [optima-packaging.com]
• 3. apps.worcsacute.nhs.uk [apps.worcsacute.nhs.uk]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. medkoo.com [medkoo.com]
• 6. ipservices.care [ipservices.care]
• 7. cellmosaic.com [cellmosaic.com]
• 8. Safe handling of cytotoxics: guideline recommendations - PMC [pmc.ncbi.nlm.nih.gov]